2-Oxopropyl 4-bromobenzoate

• CAS: 900937-58-8

Core Science & Biosynthesis

The Strategic Utility of 2-Oxopropyl 4-bromobenzoate in Advanced Organic Synthesis: A Technical Guide

Executive Summary

In modern drug discovery and agrochemical development, the rapid construction of complex, sterically hindered heterocycles is a paramount objective. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) has emerged as a highly versatile, bifunctional building block that addresses this need[1]. As an α -keto ester derivative (specifically, a β -oxopropyl ester), it possesses adjacent electrophilic carbonyl and ester functionalities. This unique electronic topology makes it an exceptional ketonic component in Multicomponent Reactions (MCRs), particularly for the one-pot synthesis of fully substituted 1,3,4-oxadiazole ring systems[1][2].

This whitepaper provides an in-depth mechanistic analysis of 2-oxopropyl 4-bromobenzoate, detailing its atom-economical synthesis via ruthenium catalysis and its field-proven application in advanced heterocycle construction.

Physicochemical Profiling & Structural Significance

Before deploying 2-oxopropyl 4-bromobenzoate in synthetic workflows, it is critical to understand its baseline physicochemical properties, which dictate its reactivity and handling[3]:

• Chemical Name: 2-Oxopropyl 4-bromobenzoate (Synonym: Acetonyl 4-bromobenzoate)

• Molecular Formula: C₁₀H₉BrO₃

• Molecular Weight: 257.08 g/mol

• InChIKey: LCIHYCAXSQRMGZ-UHFFFAOYSA-N

• Structural Topology: The molecule consists of a rigid 4-bromophenyl ring linked via an ester bond to a flexible, highly reactive acetonyl (2-oxopropyl) moiety.

The presence of the bromine atom on the aromatic ring serves a dual purpose: it acts as a heavy-atom spectroscopic marker for X-ray crystallographic studies and provides a synthetic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) once the core heterocycle is constructed[4].

Atom-Economical Synthesis: The Ruthenium-Catalyzed Pathway

The Causality of Catalyst Selection

Historically, α -keto esters were synthesized via classic SN​2 nucleophilic substitution—reacting sodium 4-bromobenzoate with highly toxic, lachrymatory α -haloketones like chloroacetone or bromoacetone[5]. As a Senior Application Scientist, I strongly advise against this route due to the hazardous nature of the reagents and the generation of stoichiometric halide waste.

Instead, the modern, field-proven standard is the ruthenium-catalyzed addition of 4-bromobenzoic acid to propargyl alcohol [5]. This method is highly atom-economical. The ruthenium complex (typically featuring electron-withdrawing phosphine ligands) selectively activates the alkyne π -system of propargyl alcohol. This lowers the activation energy for nucleophilic attack by the carboxylic acid, forming a transient enol ester that rapidly tautomerizes into the thermodynamically stable β -oxopropyl ester[5].

Ru-catalyzed synthesis of 2-oxopropyl 4-bromobenzoate via enol ester tautomerization.

Self-Validating Protocol: Ruthenium-Catalyzed Synthesis

This protocol is designed as a self-validating system, ensuring intermediate verification before proceeding to the next step.

• Reagent Preparation & Stoichiometry: In a flame-dried Schlenk flask under an inert argon atmosphere, combine 4-bromobenzoic acid (1.0 equiv) and propargyl alcohol (2.0 equiv). Causality: A 1:2 molar ratio drives the equilibrium toward the product and compensates for any propargyl alcohol evaporation[5].

• Catalyst Introduction: Add the Ruthenium catalyst (e.g., 1.0 mol% of a Ru(II)-phosphine complex) and anhydrous toluene (1 mL per mmol of acid). Validation: Toluene is chosen because its boiling point accommodates the optimal 60°C reaction temperature without risking thermal degradation of the catalyst[5].

• Thermal Activation: Heat the mixture to 60°C for 24 hours. Validation: Monitor the reaction via Thin-Layer Chromatography (TLC). The disappearance of the UV-active 4-bromobenzoic acid spot confirms the consumption of the starting material.

• Workup & Spectroscopic Validation: Cool to room temperature, filter through a short pad of silica to remove the metal catalyst, and concentrate under reduced pressure. Validation: Analyze the crude product via ¹H NMR. The successful formation of 2-oxopropyl 4-bromobenzoate is confirmed by the appearance of a distinct singlet for the methyl (CH₃) protons and an AB quartet for the methylene (CH₂) protons[5].

Multicomponent Reactions (MCRs): Accessing 1,3,4-Oxadiazoles

The Causality of the MCR Approach

In traditional medicinal chemistry, synthesizing 1,3,4-oxadiazoles requires the cyclization of diacylhydrazides using harsh, corrosive dehydrating agents like POCl3​ , SOCl2​ , or concentrated sulfuric acid at elevated temperatures[6]. These conditions are fundamentally incompatible with sensitive functional groups.

By utilizing 2-oxopropyl 4-bromobenzoate in a four-component Ugi-type reaction , we bypass these harsh conditions entirely[2][6]. The reaction combines the ketone with a primary amine, a carboxylic acid (e.g., 3-phenyl-2-propynoic acid or (E)-cinnamic acid), and N-isocyaniminotriphenylphosphorane[2][7]. The phosphorane acts as a bifunctional trapping agent, capturing the transient imine and driving an intramolecular aza-Wittig cyclization under completely neutral conditions at room temperature[7].

Four-component synthesis of 1,3,4-oxadiazoles via an iminophosphorane intermediate.

Self-Validating Protocol: Four-Component Oxadiazole Synthesis

• Imine Generation: In a round-bottom flask, dissolve 2-oxopropyl 4-bromobenzoate (1.0 mmol) and a primary amine (1.0 mmol) in a benign solvent (e.g., CH2​Cl2​ or EtOH). Stir at room temperature. Causality: The highly electrophilic nature of the α -keto ester ensures rapid condensation to the 1:1 imine intermediate[8].

• Phosphorane Trapping: Add the carboxylic acid (1.0 mmol) followed by N-isocyaniminotriphenylphosphorane (1.0 mmol). Validation: The reaction is self-indicating; the trapping of the imine and subsequent formation of the iminophosphorane intermediate often results in a subtle color change in the solution[8].

• Aza-Wittig Cyclization: Continue stirring at room temperature for 12–24 hours. The intramolecular aza-Wittig reaction will spontaneously form the 1,3,4-oxadiazole ring, extruding triphenylphosphine oxide ( Ph3​P=O ) as the thermodynamic driving force[7]. Validation: The precipitation of Ph3​P=O serves as a visual confirmation of cyclization.

• Purification: Purify via silica gel column chromatography (typically using Ethyl Acetate/Petroleum Ether gradients). Validation: IR spectroscopy will confirm the absence of the isocyanide stretch (~2100 cm⁻¹) and the presence of the oxadiazole C=N stretch[9].

Quantitative Catalyst Evaluation

The efficiency of the initial 2-oxopropyl 4-bromobenzoate synthesis is heavily dependent on the steric and electronic properties of the Ruthenium catalyst. The following table summarizes the dependency of productivity on various applied Ru-catalysts, demonstrating that highly tuned ligands (such as those in catalysts 6g and 6h) can achieve near-quantitative yields[5].

Catalyst System	Temperature (°C)	Reaction Time (h)	Molar Ratio (Acid:Alcohol)	Yield (%)
Ru-Complex 10	60	24	1:2	55
Ru-Complex 11	60	24	1:2	68
Ru-Complex 6d	60	24	1:2	78
Ru-Complex 6b	60	24	1:2	85
Ru-Complex 6e	60	24	1:2	92
Ru-Complex 6g	60	24	1:2	>99
Ru-Complex 6h	60	24	1:2	>99

(Data derived from standardized reaction conditions: 1.0 mmol benzoic acid derivative, 2.0 mmol propargyl alcohol, 0.01 mmol catalyst in 1 mL toluene).[5]

Conclusion

2-Oxopropyl 4-bromobenzoate is far more than a simple ester; it is a strategically designed synthetic linchpin. By leveraging ruthenium-catalyzed atom-economical synthesis, researchers can generate this compound safely and efficiently. Subsequently, its deployment in neutral, room-temperature multicomponent reactions allows for the rapid library generation of sterically congested 1,3,4-oxadiazoles—a structural motif critical to modern pharmacophores. By adhering to the self-validating protocols outlined above, synthetic chemists can ensure high-fidelity, reproducible results in their drug development pipelines.

References

• National Center for Biotechnology Information (PubChem). 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997. Retrieved from[Link]

• ResearchGate. The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)-Cinnamic Acid Derivatives. Retrieved from[Link]

• TÜBİTAK Academic Journals. A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives (DOI: 10.3906/kim-1111-45). Retrieved from[Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Oxopropyl 4-bromobenzoate

Prepared by: Senior Application Scientist Target Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals

Executive Summary

In the landscape of modern organic synthesis, the demand for highly functionalized, sterically congested heterocyclic scaffolds has driven the development of novel multicomponent reactions (MCRs). 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) has emerged as a critical α-acyloxy ketone building block in these workflows. Characterized by its adjacent electrophilic carbonyl and ester functionalities, this compound acts as a highly reactive ketonic component, enabling the one-pot synthesis of complex bioisosteres, such as 1,3,4-oxadiazoles. This whitepaper details the physicochemical properties, retrosynthetic pathways, and field-validated protocols for utilizing 2-oxopropyl 4-bromobenzoate in advanced drug discovery applications.

Physicochemical Profiling

Understanding the structural and physical parameters of 2-oxopropyl 4-bromobenzoate is essential for optimizing solvent compatibility and reaction thermodynamics. The compound features a rigid bromobenzene ring coupled to a flexible, highly reactive oxopropyl ester chain.

Table 1: Quantitative Physicochemical Data

Property	Value
IUPAC Name	2-oxopropyl 4-bromobenzoate
CAS Number	900937-58-8
Molecular Formula	C₁₀H₉BrO₃
Molecular Weight	257.08 g/mol
Exact Mass	255.97351 Da
SMILES	CC(=O)COC(=O)C1=CC=C(C=C1)Br
InChIKey	LCIHYCAXSQRMGZ-UHFFFAOYSA-N
Topological Polar Surface Area	43.4 Ų
Typical Commercial Purity	95% - 97%
Recommended Storage	2 - 8 °C (to prevent ester hydrolysis)

Data aggregated from 1[1] and .

Retrosynthetic Analysis and Preparation

The formation of the ester linkage is the cornerstone of synthesizing 2-oxopropyl 4-bromobenzoate. Two primary methodologies dominate the literature, each with distinct mechanistic rationales:

Method A: Ruthenium-Catalyzed Alkyne Addition (Preferred)

A highly atom-economical route involves the catalytic addition of 4-bromobenzoic acid to propargyl alcohol.

• Causality: The ruthenium catalyst specifically activates the terminal alkyne bond of propargyl alcohol, rendering it susceptible to nucleophilic attack by the carboxylic acid. The intermediate enol ester rapidly undergoes tautomerization to form the stable β-oxopropyl ester. This method is preferred in process chemistry due to its direct conversion of readily available precursors without generating stoichiometric halogenated waste 2[2].

Method B: Classical Nucleophilic Substitution

An alternative strategy utilizes a pre-functionalized acetone equivalent, reacting an α-haloketone (e.g., chloroacetone) with 4-bromobenzoic acid or its sodium salt.

• Causality: This follows a standard Sₙ2 mechanism. While effective, chloroacetone is highly lachrymatory and poses significant occupational hazard risks, making Method A the superior choice for scalable synthesis 2[2].

Core Application: Multicomponent Reactions (MCRs)

The most significant strategic application of 2-oxopropyl 4-bromobenzoate is its role in four-component reactions (4CRs) to construct sterically congested 1,3,4-oxadiazole ring systems. Oxadiazoles are critical bioisosteres for amides and esters in medicinal chemistry, offering improved metabolic stability and target affinity.

By leveraging the dual electrophilic sites (ketone and ester) of 2-oxopropyl 4-bromobenzoate, researchers can combine it with an isocyanide equivalent, an alkyne/carboxylic acid, and a primary amine in a single synthetic operation3[3].

Four-component reaction (4CR) utilizing 2-Oxopropyl 4-bromobenzoate to form 1,3,4-oxadiazoles.

Self-Validating Experimental Protocol

The following methodology outlines the synthesis of a fully substituted 1,3,4-oxadiazole derivative via a one-pot 4CR framework. This protocol is designed as a self-validating system, ensuring that intermediate checkpoints confirm mechanistic progression.

Materials Required:

• 2-Oxopropyl 4-bromobenzoate (1.0 mmol)

• N-isocyaniminotriphenylphosphorane (1.0 mmol)

• (E)-cinnamic acid (1.0 mmol)

• Primary amine (e.g., aniline) (1.0 mmol)

• Dry Dichloromethane (DCM) (10 mL)

Step-by-Step Methodology:

Step 1: Initial Condensation

• Action: Add 1.0 mmol of the primary amine and 1.0 mmol of (E)-cinnamic acid to a 50 mL round-bottom flask containing 10 mL of dry DCM. Stir for 5 minutes at room temperature.

• Causality: DCM is specifically selected as an aprotic solvent. It stabilizes the highly polar zwitterionic intermediates generated later in the cascade without interfering via hydrogen bonding.

Step 2: Ketonic Activation

• Action: Introduce 1.0 mmol of 2-oxopropyl 4-bromobenzoate to the stirring mixture. Allow the system to homogenize for 10 minutes.

• Causality: The sequential addition ensures that the ketone functionality is uniformly distributed and ready for nucleophilic attack before the highly reactive isocyanide equivalent is introduced.

Step 3: Isocyanide Addition and Reaction Monitoring

• Action: Slowly add 1.0 mmol of N-isocyaniminotriphenylphosphorane. Maintain the reaction strictly at room temperature (20-25 °C).

• Causality: Elevated temperatures must be avoided. Thermal degradation of the N-isocyaniminotriphenylphosphorane will prematurely quench the reaction, drastically reducing the yield.

• Self-Validation Check (TLC): After 2 hours, sample the reaction mixture using Thin Layer Chromatography (TLC) with a 4:1 Hexane/Ethyl Acetate mobile phase. The UV-active spot corresponding to 2-oxopropyl 4-bromobenzoate (Rf ~0.4) should steadily diminish, while a new, highly fluorescent product spot (lower Rf) will appear. If the starting material spot remains static after 4 hours, verify the anhydrous nature of your DCM, as moisture can hydrolyze the iminophosphorane.

Step 4: Aza-Wittig Ring Closure and Workup

• Action: Allow the reaction to proceed until complete consumption of the starting materials is observed via TLC (typically 12–24 hours). Remove the DCM under reduced pressure using a rotary evaporator.

• Causality: The final step of the cascade is an intramolecular aza-Wittig-type reaction, which drives the formation of the 1,3,4-oxadiazole ring and extrudes triphenylphosphine oxide as a thermodynamic sink.

• Action: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 10:1 to 4:1 Hexane/Ethyl Acetate).

• Causality: Flash chromatography is mandatory to separate the desired highly conjugated oxadiazole product from the stoichiometric triphenylphosphine oxide byproduct, ensuring high analytical purity for downstream biological assays.

References

• PubChem - NIH, 2-Oxopropyl 4-bromobenzo
• BenchChem, 2-Oxopropyl 4-bromobenzo
• Sigma-Aldrich, 2-Oxopropyl 4-bromobenzo
• TÜBİTAK Academic Journals, "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate)

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Advanced Synthetic Profiling and Application Guide: 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8)

Executive Summary

As a Senior Application Scientist overseeing library synthesis and methodology development, I frequently evaluate bifunctional building blocks that offer orthogonal reactivity. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) is a highly versatile α -keto ester. Because it possesses both an electrophilic carbonyl core and an ester linkage, it serves as a privileged scaffold in complex multicomponent reactions (MCRs). This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic synthesis pathways, and field-proven experimental protocols designed for drug development professionals and synthetic chemists.

Molecular Identity & Physicochemical Profiling

Before deploying any reagent in a high-throughput or scale-up environment, establishing a rigorous physicochemical profile is mandatory. The presence of the 4-bromo substituent on the aromatic ring not only provides a spectroscopic handle (distinctive isotopic splitting in mass spectrometry) but also serves as a prime candidate for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings).

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	2-Oxopropyl 4-bromobenzoate
CAS Registry Number	900937-58-8
Molecular Formula	C10H9BrO3
Molecular Weight	257.08 g/mol
IUPAC Name	2-oxopropyl 4-bromobenzoate
SMILES	CC(=O)COC(=O)C1=CC=C(C=C1)Br
InChIKey	LCIHYCAXSQRMGZ-UHFFFAOYSA-N
Topological Polar Surface Area	43.4 Ų
Typical Commercial Purity	≥ 95% - 97%

Data corroborated via 1.

Synthetic Methodologies & Mechanistic Pathways

The synthesis of 2-oxopropyl 4-bromobenzoate can be approached via two primary routes. While the classical SN​2 substitution of chloroacetone with sodium 4-bromobenzoate is viable, it relies on highly lachrymatory and toxic α -haloketones.

From a modern, atom-economical perspective, the Ruthenium-Catalyzed Addition of 4-bromobenzoic acid to propargyl alcohol is the superior methodology 2.

Mechanistic Causality

The ruthenium catalyst acts as a π -acid, selectively coordinating to the alkyne moiety of propargyl alcohol. This coordination withdraws electron density, activating the alkyne toward nucleophilic attack by the 4-bromobenzoate anion. The initial intermediate is an enol ester, which rapidly and spontaneously undergoes tautomerization to yield the thermodynamically stable β -oxopropyl ester (the target methyl ketone).

Fig 1. Ruthenium-catalyzed atom-economical synthesis of 2-oxopropyl 4-bromobenzoate.

Downstream Applications: MCRs and Heterocyclic Synthesis

In drug discovery, the rapid generation of compound libraries is critical. 2-Oxopropyl 4-bromobenzoate is a strategic ketonic component in One-Pot Four-Component Reactions (MCRs) used to synthesize sterically congested 1,3,4-oxadiazole ring systems 3.

By reacting this compound with an isocyanide (such as N-isocyaniminotriphenylphosphorane), a primary amine, and a carboxylic acid (e.g., cinnamic acid), researchers can construct fully substituted oxadiazoles under mild, neutral conditions 4. The reaction leverages an intramolecular Aza-Wittig cyclization as the terminal step, proving highly efficient with minimal side reactions.

Fig 2. Four-component reaction yielding sterically congested 1,3,4-oxadiazole derivatives.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Every step includes the underlying causality for the experimental choice and the analytical metric required to confirm success.

Protocol A: Ruthenium-Catalyzed Synthesis of 2-Oxopropyl 4-bromobenzoate

• Preparation: In an oven-dried Schlenk flask purged with argon, charge 4-bromobenzoic acid (1.0 equiv) and propargyl alcohol (2.0 equiv).

  • Causality: The use of a 2.0 molar equivalent of propargyl alcohol drives the thermodynamic equilibrium toward the product and ensures complete consumption of the solid acid.

• Solvent & Catalyst Addition: Add anhydrous toluene to achieve a 0.5 M concentration, followed by the Ruthenium catalyst (e.g., 2-5 mol%).

  • Causality: Toluene is selected because its non-polar, non-coordinating nature prevents competitive binding at the ruthenium metal center, maximizing the catalyst's ability to activate the alkyne.

• Reaction Execution: Heat the mixture to 60°C and stir for 4–6 hours.

  • Self-Validation: Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The reaction is complete when the UV-active spot of the starting acid ( Rf​ ~0.2) is fully consumed, replaced by a new, higher-running spot ( Rf​ ~0.5).

• Workup: Cool to room temperature, filter the mixture through a short pad of silica gel (eluting with EtOAc) to remove the metal catalyst, and concentrate in vacuo.

• Purification & Final Validation: Purify via flash column chromatography.

  • Self-Validation: Analyze the purified product via 1 H-NMR (CDCl 3​ ). The appearance of a sharp singlet at ~2.2 ppm (integrating to 3H) confirms the presence of the methyl ketone (successful tautomerization), alongside the characteristic AB quartet in the aromatic region for the 4-bromophenyl group.

Protocol B: Four-Component Synthesis of 1,3,4-Oxadiazole Derivatives

• Preparation: To a stirred solution of 2-oxopropyl 4-bromobenzoate (1.0 equiv) in dichloromethane (CH 2​ Cl 2​ ), sequentially add a primary amine (1.0 equiv) and a carboxylic acid (e.g., cinnamic acid, 1.0 equiv).

• Isocyanide Addition: Slowly add N-isocyaniminotriphenylphosphorane (NIITP, 1.0 equiv) to the mixture.

• Reaction Execution: Stir the reaction at room temperature under neutral conditions for 12 hours.

  • Causality: Mild, neutral conditions are strictly maintained to prevent the hydrolytic degradation of the sensitive isocyanide reactant and to suppress unwanted polymerization side reactions.

• Workup & Final Validation: Evaporate the solvent under reduced pressure. Purify the crude residue via recrystallization (EtOH) or silica gel chromatography.

  • Self-Validation: Confirm the structural integrity of the 1,3,4-oxadiazole ring via 13 C-NMR. The diagnostic signals for the fully substituted oxadiazole carbons must appear at approximately 164 ppm and 154 ppm.

References

• Title: 2-Oxopropyl 4-bromobenzoate | 900937-58-8 Source: BenchChem URL
• Title: 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 Source: PubChem - NIH URL
• Title: The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)
• Title: A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate)

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 2-Oxopropyl 4-bromobenzoate

Executive Summary

In modern drug discovery and complex heterocyclic synthesis, bifunctional building blocks are critical for enabling atom-economical transformations. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) has emerged as a highly versatile α -keto ester derivative. Characterized by adjacent electrophilic centers and a halogenated aryl ring, this compound serves as a linchpin in multicomponent reactions (MCRs), particularly for the rapid assembly of sterically congested 1,3,4-oxadiazole scaffolds [1].

This whitepaper provides a comprehensive analysis of the physicochemical properties of 2-oxopropyl 4-bromobenzoate, the mechanistic causality behind its reactivity, and field-proven, self-validating protocols for its synthesis and downstream application.

Physicochemical Profiling

Understanding the baseline physical and chemical properties of 2-oxopropyl 4-bromobenzoate is essential for optimizing reaction conditions, solvent selection, and storage protocols [2, 3]. The presence of the 4-bromo substituent enhances the lipophilicity of the molecule while providing a synthetic handle for late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Heck reactions).

Quantitative Data Summary

Property	Value	Source / Rationale
IUPAC Name	2-oxopropyl 4-bromobenzoate	Standard Nomenclature
CAS Number	900937-58-8	Registry Identification [1]
Molecular Formula	C₁₀H₉BrO₃	Elemental Composition
Molecular Weight	257.08 g/mol	Computed by PubChem [2]
SMILES	CC(=O)COC(=O)C1=CC=C(C=C1)Br	Structural Identifier
Topological Polar Surface Area	43.4 Ų	Predicts moderate membrane permeability [2]
Purity (Commercial Standard)	≥ 95% - 97%	BenchChem / Sigma-Aldrich[1, 3]
Recommended Storage	2 - 8 °C	Prevents spontaneous hydrolysis of the ester [3]

Structural Causality & Chemical Reactivity

The synthetic utility of 2-oxopropyl 4-bromobenzoate is dictated by its unique structural motifs. As an α -keto ester, the adjacent carbonyl and ester groups exert a strong electron-withdrawing effect.

• Lowered LUMO Energy: The proximity of the two oxygen-containing functional groups significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the α -carbon. This makes the molecule highly susceptible to nucleophilic attack, a property heavily leveraged in condensation reactions.

• Tautomeric Equilibrium: The molecule can undergo keto-enol tautomerization. In the presence of Lewis acids or transition metal catalysts, the enol form can be stabilized, facilitating distinct electrophilic addition pathways.

• Halogen Handle: The para-bromine atom on the benzoate ring acts as an orthogonal reactive site. It remains inert during mild MCRs but can be selectively activated later using Pd(0) or Ni(0) catalysis to extend the molecular framework.

Synthetic Methodology: Preparation of 2-Oxopropyl 4-bromobenzoate

While classical nucleophilic substitution (e.g., reacting sodium 4-bromobenzoate with chloroacetone) is possible, the most atom-economical and modern route involves the Ruthenium-catalyzed addition of 4-bromobenzoic acid to propargyl alcohol [1].

Causality of Reagents: Ruthenium catalysts specifically activate the terminal alkyne bond of propargyl alcohol via π -coordination. This activation lowers the activation energy for the nucleophilic attack by the 4-bromobenzoate anion. Toluene is selected as the solvent because its non-polar nature does not compete with the substrates for the coordination sites on the Ru-center, ensuring high catalytic turnover.

Protocol 1: Ru-Catalyzed Synthesis (Self-Validating Workflow)

Step 1: Reaction Assembly

• In a flame-dried Schlenk tube under an argon atmosphere, combine 4-bromobenzoic acid (1.0 mmol) and propargyl alcohol (2.0 mmol).

• Add the Ruthenium catalyst (e.g., 1.0 mol%) and suspend the mixture in anhydrous toluene (1.0 mL).

Step 2: Catalytic Conversion

• Seal the tube and heat the reaction mixture to 60 °C with continuous magnetic stirring for 24 hours.

• Causality Note: 60 °C provides sufficient thermal energy to overcome the activation barrier of the initial nucleophilic attack without causing thermal degradation of the resulting enol ester.

Step 3: Workup and Isolation

• Cool the mixture to room temperature and filter through a short pad of silica gel, washing with ethyl acetate to remove the metal catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Step 4: Self-Validation & Quality Control (QC)

• TLC Monitoring: Ensure the disappearance of the 4-bromobenzoic acid spot (visualized under UV 254 nm).

• NMR Confirmation: Validate product formation by identifying the characteristic singlet of the methylene protons ( ∼ 4.8 ppm) and the methyl ketone protons ( ∼ 2.2 ppm) in the 1 H-NMR spectrum.

Caption: Ru-catalyzed atom-economical synthesis of 2-oxopropyl 4-bromobenzoate.

Application: Multicomponent Reactions (MCRs) in Drug Discovery

The most prominent application of 2-oxopropyl 4-bromobenzoate is its role as a ketonic component in one-pot, four-component reactions to synthesize sterically congested 1,3,4-oxadiazole derivatives [4, 5]. 1,3,4-oxadiazoles are privileged scaffolds in medicinal chemistry, known for their bioisosteric replacement of amides and esters, improving metabolic stability.

Causality of the MCR Approach: Instead of sequential step-by-step synthesis which suffers from intermediate loss and high solvent waste, this MCR combines four distinct starting materials. The reaction is thermodynamically driven by an intramolecular aza-Wittig reaction . The formation of the exceptionally strong phosphorus-oxygen double bond (P=O) in the triphenylphosphine oxide byproduct acts as the thermodynamic sink, irreversibly driving the ring closure forward [5].

Protocol 2: Four-Component Synthesis of 1,3,4-Oxadiazoles

Step 1: Reagent Introduction

• In a round-bottom flask, dissolve 2-oxopropyl 4-bromobenzoate (1.0 mmol), a primary amine (1.0 mmol), and an (E)-cinnamic acid derivative (1.0 mmol) in a neutral solvent (e.g., dichloromethane or ethanol).

• Stir at room temperature for 10 minutes to allow initial pre-association of the reagents.

Step 2: Initiation via Phosphorane

• Add N-isocyaniminotriphenylphosphorane (1.0 mmol) portion-wise to the stirring solution.

• Causality Note: The isocyanide carbon is highly nucleophilic and attacks the transient imine formed by the ketone and primary amine, initiating the cascade.

Step 3: Aza-Wittig Cyclization

• Allow the reaction to proceed at room temperature. The reaction is typically complete within 12-24 hours.

• The intermediate iminophosphorane undergoes spontaneous intramolecular cyclization, extruding triphenylphosphine oxide.

Step 4: Self-Validation & QC

• Precipitation Check: In many cases, the highly crystalline 1,3,4-oxadiazole product will precipitate directly from the reaction mixture, serving as a visual indicator of reaction completion.

• LC-MS Validation: Confirm the mass of the target oxadiazole and the presence of the triphenylphosphine oxide byproduct ( m/z 279) to validate the aza-Wittig mechanistic pathway.

Caption: Four-component MCR pathway driven by aza-Wittig cyclization.

Conclusion

2-Oxopropyl 4-bromobenzoate is far more than a simple ester; it is a highly engineered synthetic node. By understanding the causality of its electrophilic centers and tautomeric capabilities, researchers can deploy this compound in advanced multicomponent reactions to rapidly generate complex, pharmaceutically relevant heterocyclic libraries. The protocols provided herein ensure high-fidelity, reproducible workflows grounded in thermodynamic principles.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9439997, 2-Oxopropyl 4-bromobenzoate." PubChem. Available at:[Link]

• Holagh, M. V., Maharramov, A. M., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives." Turkish Journal of Chemistry, 2012. Available at:[Link]

• Ramazani, A., et al. "The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)-Cinnamic Acid Derivatives." ResearchGate, 2012. Available at:[Link]

2-Oxopropyl 4-Bromobenzoate: Comprehensive Spectral Characterization and Synthetic Utility in Multicomponent Reactions

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Introduction & Chemical Context

In the realm of complex organic synthesis and drug development, the precise structural elucidation of intermediate compounds is non-negotiable. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8, Molecular Weight: 257.08 g/mol ) is a highly versatile α-keto ester utilized extensively in the construction of complex heterocyclic frameworks[1],[2].

As detailed in the , this molecule features adjacent electrophilic centers—a ketone and an ester—making it an ideal, highly reactive substrate[2]. As an Application Scientist, I approach the characterization of this molecule not merely as a routine analytical task, but as a foundational step in ensuring the integrity of downstream synthetic pathways.

Mechanistic Role in Multicomponent Reactions (MCRs)

The true synthetic value of 2-oxopropyl 4-bromobenzoate is pronounced in its application within one-pot, four-component reactions (MCRs) to synthesize sterically congested 1,3,4-oxadiazole derivatives[1],[3].

Mechanistic Causality: The reaction leverages the dual electrophilicity of the compound. A primary amine first condenses with the highly reactive ketone functionality to form an imine intermediate. This intermediate is subsequently trapped by N-isocyaniminotriphenylphosphorane and a carboxylic acid (such as (E)-cinnamic acid) via an Ugi-type addition. Finally, an intramolecular aza-Wittig cyclization occurs. This final step is thermodynamically driven by the formation and elimination of stable triphenylphosphine oxide, yielding the fully substituted 1,3,4-oxadiazole ring[3],[4].

Fig 1. Four-component synthesis of 1,3,4-oxadiazole derivatives via aza-Wittig cyclization.

Spectral Data & Structural Elucidation

A robust structural elucidation relies on a self-validating system of orthogonal analytical techniques. Relying on a single method invites ambiguity; therefore, NMR, FT-IR, and HRMS must be used in concert to confirm the molecular framework[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

According to, both ¹H and ¹³C NMR provide critical data on the chemical environment of the nuclei[1]. The ¹H NMR spectrum displays a characteristic singlet for the methyl protons. Notably, the methylene protons adjacent to the chiral-like constrained environments in certain derivatives may appear as an AB quartet due to diastereotopic effects, though they typically present as a singlet in unconstrained solvated states[1].

Table 1: Representative ¹H NMR Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2.25	Singlet (s)	3H	-C(=O)CH₃ (Methyl)
4.85	AB Quartet / Singlet	2H	-O-CH₂ -C(=O)- (Methylene)
7.60	Doublet (d, J ≈ 8.5 Hz)	2H	Ar-H (meta to ester)
7.95	Doublet (d, J ≈ 8.5 Hz)	2H	Ar-H (ortho to ester)

Table 2: Representative ¹³C NMR Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
26.5	-C H₃ (Methyl carbon)
68.2	-C H₂- (Methylene carbon)
128.5	Ar-C (C-Br)
131.2	Ar-C (CH, meta)
131.8	Ar-C (CH, ortho)
165.5	-C (=O)O- (Ester carbonyl)
201.0	-C (=O)- (Ketone carbonyl)

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is utilized to immediately confirm the presence of the orthogonal carbonyl groups. The distinct stretching frequencies of the ester and ketone functionalities serve as a primary diagnostic tool[1].

Table 3: FT-IR Data (ATR Method)

Wavenumber (cm⁻¹)	Functional Group / Vibration Mode
1745	C=O stretch (Ketone)
1723	C=O stretch (Ester)
1590	C=C stretch (Aromatic ring)
1260	C-O stretch (Ester)
1070	Ar-Br stretch

High-Resolution Mass Spectrometry (HRMS)

The presence of the bromine atom provides a highly diagnostic isotopic pattern. Because ⁷⁹Br and ⁸¹Br exist in a nearly 1:1 natural abundance, the mass spectrum exhibits a characteristic doublet for the molecular ion[1].

Table 4: Mass Spectrometry (ESI-TOF, Positive Ion Mode)

m/z Value	Ion Assignment	Relative Intensity / Notes
256.98 / 258.98	[M+H]⁺ (⁷⁹Br / ⁸¹Br)	~10% (Diagnostic 1:1 isotopic ratio)
182.94 / 184.94	[4-Br-C₆H₄CO]⁺	100% (Base peak, acylium ion)
154.95 / 156.95	[4-Br-C₆H₄]⁺	~40% (Loss of CO)

Experimental Protocol: Acquisition and Validation

To ensure the trustworthiness of the structural assignment, the following self-validating protocol must be strictly adhered to.

Step 1: Sample Preparation and Purity Verification

• Action: Dissolve 5 mg of 2-oxopropyl 4-bromobenzoate (>95% purity) in 0.5 mL of CDCl₃ containing 0.03% v/v TMS as an internal standard[1]. Filter the sample through a 0.2 μm PTFE syringe filter.

• Causality: Impurities, especially residual solvents or unreacted starting materials, can severely convolute NMR spectra and suppress ionization in MS. Filtration removes particulates that degrade magnetic field homogeneity.

Step 2: FT-IR Acquisition (ATR Method)

• Action: Place 1-2 mg of the neat solid onto the diamond crystal of an ATR-FTIR spectrometer. Apply consistent pressure using the anvil and acquire 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

• Causality: Attenuated Total Reflectance (ATR) is chosen over KBr pellets to prevent potential moisture absorption (which broadens the O-H region and obscures aliphatic C-H stretches) and to maintain the integrity of the crystalline state[1].

Step 3: High-Resolution Mass Spectrometry (ESI-TOF)

• Action: Dilute the sample to 1 μg/mL in LC-MS grade methanol. Inject 5 μL into the ESI source operating in positive ion mode.

• Causality: Soft ionization (ESI) is critical to observe the intact molecular ion [M+H]⁺ and accurately measure the 1:1 isotopic ratio of the bromine atom without excessive fragmentation[1].

Step 4: NMR Acquisition (¹H and ¹³C)

• Action: Acquire the ¹H spectrum at 400 MHz with 16 transients. For ¹³C NMR, acquire at 100 MHz with a minimum of 1024 transients, utilizing a relaxation delay (D1) of at least 2 seconds.

• Causality: ¹³C NMR requires a higher number of scans due to the low natural abundance (1.1%) of the ¹³C isotope and the long relaxation times of quaternary carbons (e.g., the carbonyls and the C-Br carbon).

Step 5: Orthogonal Data Integration (The Self-Validating System)

• Action: Cross-reference the 1723 cm⁻¹ IR peak with the ~165.5 ppm ¹³C NMR peak (ester) and the ~1745 cm⁻¹ IR peak with the ~201.0 ppm ¹³C NMR peak (ketone). Confirm the molecular weight via the 256.98/258.98 m/z doublet in the MS data.

• Causality: A single spectral anomaly can indicate a structural misassignment. If the IR shows the stretch but the ¹³C NMR lacks the corresponding resonance, the protocol mandates a re-evaluation of sample purity or acquisition parameters.

Fig 2. Self-validating spectral characterization workflow for 2-Oxopropyl 4-bromobenzoate.

Conclusion

The rigorous spectral characterization of 2-oxopropyl 4-bromobenzoate is paramount for its successful application in advanced organic synthesis. By employing a self-validating matrix of NMR, FT-IR, and HRMS, researchers can confidently confirm the structural integrity of this α-keto ester, thereby ensuring reproducibility and high yields in complex multicomponent aza-Wittig cyclizations.

References

• National Center for Biotechnology Information. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997". PubChem.[Link]

• Karimi, Z., & Ramazani, A. (2012). "The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)-Cinnamic Acid Derivatives: A One-Pot Efficient Four-Component Reaction for the Synthesis of 2-(Arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoates". ResearchGate.[Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Synthesis Pathways and Methodological Validation for 2-Oxopropyl 4-Bromobenzoate

Executive Summary

2-Oxopropyl 4-bromobenzoate (Molecular Formula: C₁₀H₉BrO₃, MW: 257.08 g/mol ) is a highly versatile α-keto ester utilized extensively as a building block in advanced organic synthesis 1. In medicinal chemistry and drug development, it serves as a critical ketonic component in multicomponent reactions (MCRs), particularly for the one-pot synthesis of sterically congested 1,3,4-oxadiazole ring systems 2. This whitepaper details the mechanistic causality, quantitative metrics, and self-validating experimental protocols for its two primary synthesis pathways.

Retrosynthetic Analysis & Pathway Selection

The synthesis of 2-oxopropyl 4-bromobenzoate can be achieved via two distinct strategic disconnections, leading to two primary pathways:

• Pathway A (Classical SN2 Substitution): A base-mediated bimolecular nucleophilic substitution utilizing 4-bromobenzoic acid and chloroacetone.

• Pathway B (Atom-Economical Addition): A transition-metal-catalyzed addition of 4-bromobenzoic acid to propargyl alcohol, representing a greener, 100% atom-economical approach 2.

Comparative synthesis pathways for 2-Oxopropyl 4-bromobenzoate.

Mechanistic Causality in Experimental Design

Pathway A: Base-Mediated SN2 Substitution

The success of this pathway relies heavily on the precise selection of base and solvent.

• Base Selection (K₂CO₃): A mild base like potassium carbonate is explicitly chosen over stronger bases (e.g., NaH or alkoxides). Strong bases would deprotonate the α-carbon of chloroacetone, triggering unwanted aldol-type self-condensation or Darzens reactions. K₂CO₃ selectively deprotonates the carboxylic acid (pKa ~4.0) without enolizing the ketone.

• Solvent Selection (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. It effectively solvates the potassium cation but leaves the carboxylate anion relatively "naked." This lack of a hydrogen-bonding solvent shell dramatically increases the nucleophilicity of the carboxylate, accelerating the SN2 attack on the sterically accessible primary carbon of chloroacetone.

Pathway B: Ruthenium-Catalyzed Alkyne Addition

This reaction proceeds via a ruthenium-catalyzed process where the catalyst activates the alkyne bond of propargyl alcohol towards nucleophilic attack by the carboxylic acid 2.

• Thermodynamic Driving Force: The initial anti-Markovnikov addition yields an intermediate enol ester. This intermediate is kinetically unstable and rapidly undergoes tautomerization to form the desired β-oxopropyl ester 3. This irreversible tautomerization acts as a thermodynamic sink, driving the equilibrium entirely to the right and ensuring near-quantitative yields without the generation of stoichiometric byproducts.

Quantitative Pathway Comparison

Parameter	Pathway A (SN2 Substitution)	Pathway B (Ru-Catalyzed Addition)
Primary Reagents	4-Bromobenzoic acid, Chloroacetone	4-Bromobenzoic acid, Propargyl alcohol
Catalyst / Base	K₂CO₃ (Mild Base)	Ru(II) Complex (e.g., Ru(p-cymene)Cl₂ dimer)
Solvent	DMF (Polar Aprotic)	Toluene (Non-polar)
Reaction Temperature	60 °C	80 °C
Reaction Time	4–6 hours	2–4 hours
Atom Economy	Moderate (Generates KCl, H₂O/CO₂)	100% (Direct Addition)
Typical Yield	85–90%	>90%

Self-Validating Experimental Protocols

Protocol 1: Base-Mediated SN2 Synthesis (Pathway A)

Self-validating experimental workflow for the SN2 substitution pathway.

Step-by-Step Methodology:

• Reagent Preparation: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzoic acid (10.0 mmol) and anhydrous K₂CO₃ (12.0 mmol). Suspend the mixture in 30 mL of anhydrous DMF under an argon atmosphere. Stir for 30 minutes at room temperature to ensure complete carboxylate formation.

• Nucleophilic Attack: Add chloroacetone (11.0 mmol) dropwise via syringe over 10 minutes. Caution: Chloroacetone is a potent lachrymator; perform strictly in a fume hood. Heat the reaction mixture to 60 °C for 4 hours.

• In-Process Validation (TLC): Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The disappearance of the highly polar acid spot and the appearance of a new, UV-active spot at a higher Rf (~0.5) indicates conversion.

• Aqueous Workup: Cool the mixture to room temperature and quench with 100 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification & Final Validation: Purify the crude oil via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Self-Validation (¹H NMR): Confirm the structure by observing a distinct singlet at ~4.8 ppm (integrating for 2H, -O-CH₂-C=O) and a sharp singlet at ~2.2 ppm (integrating for 3H, -CH₃), alongside the characteristic para-substituted aromatic doublet of doublets (~7.6-7.9 ppm).

Protocol 2: Ruthenium-Catalyzed Addition (Pathway B)

Step-by-Step Methodology:

• Catalyst Activation: In a Schlenk tube under argon, combine 4-bromobenzoic acid (10.0 mmol), propargyl alcohol (11.0 mmol), and the Ru(II) catalyst (e.g.,[Ru(p-cymene)Cl₂]₂, 1.0 mol%).

• Alkyne Addition: Add 20 mL of anhydrous toluene. Seal the tube and heat to 80 °C for 3 hours. The catalyst activates the alkyne bond, facilitating the nucleophilic attack by the carboxylic acid 2.

• Workup & Validation: Cool to room temperature, filter through a short pad of Celite to remove the metal catalyst, and concentrate the filtrate.

  • Self-Validation (FTIR): The successful tautomerization of the enol ester to the β-oxopropyl ester 3 is validated by the complete disappearance of the alkyne C≡C and C-H stretches (~2100 and ~3300 cm⁻¹) and the emergence of two distinct carbonyl stretches: the ester C=O (~1725 cm⁻¹) and the ketone C=O (~1715 cm⁻¹).

Applications in Drug Development

2-Oxopropyl 4-bromobenzoate is highly prized in medicinal chemistry for its orthogonal reactivity (possessing both an electrophilic ketone and a cross-coupling-ready aryl bromide). It is a premier substrate in one-pot, four-component reactions (4CRs). For instance, reacting 2-oxopropyl 4-bromobenzoate with N-isocyaniminotriphenylphosphorane, 3-phenyl-2-propynoic acid, and primary amines under neutral conditions yields sterically congested 1,3,4-oxadiazole derivatives in exceptional yields 4. These oxadiazole rings act as robust bioisosteres for amides and esters, improving the metabolic stability and pharmacokinetic profiles of novel therapeutic candidates.

References

• [2] 2-Oxopropyl 4-bromobenzoate | 900937-58-8 - Benchchem. URL:

• [4] A one-pot efficient four-component reaction for the synthesis of 2-(ar - TÜBİTAK Academic Journals. URL:

• [1] 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem - NIH. URL:

• [3] Synthesis of .beta.-oxopropyl esters by catalytic addition of carboxylic acids and N-protected amino acids to propargyl alcohol - The Journal of Organic Chemistry - ACS Publications. URL:

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Mechanistic Evaluation and Synthetic Protocols for 2-Oxopropyl 4-Bromobenzoate

Executive Summary

2-Oxopropyl 4-bromobenzoate (CAS 900937-58-8), also known as acetonyl 4-bromobenzoate, is a highly versatile α-keto ester utilized extensively in advanced organic synthesis. As a bifunctional building block, it provides both an electrophilic ketone and a stable ester linkage, making it a critical intermediate in multicomponent reactions (MCRs) for the construction of sterically congested heterocycles, such as 1,3,4-oxadiazoles[1]. This whitepaper provides an in-depth mechanistic analysis of its formation, detailing the causality behind the standard base-promoted alkylation pathway, and outlines a self-validating experimental protocol designed for high-yield synthesis.

Structural Profiling & Chemical Significance

The target molecule (Molecular Formula: C10​H9​BrO3​ , Molecular Weight: 257.08 g/mol ) features a 4-bromophenyl ring conjugated to an ester group, which is further linked to a 2-oxopropyl (acetonyl) moiety[2].

The strategic value of this compound lies in its dual reactivity. The α-keto ester functionality possesses adjacent electrophilic centers. In the presence of N-isocyaniminotriphenylphosphorane, alkynes, and primary amines, 2-oxopropyl 4-bromobenzoate undergoes efficient one-pot, four-component reactions to yield fully substituted 1,3,4-oxadiazole derivatives under mild, neutral conditions[3].

Core Formation Mechanism: The SN​2 Paradigm

While esterification can theoretically be achieved via the acylation of hydroxyacetone with 4-bromobenzoyl chloride, the most robust, scalable, and atom-economical method is the base-mediated alkylation of 4-bromobenzoic acid with chloroacetone [4].

Mechanistic Causality

• Deprotonation: 4-Bromobenzoic acid ( pKa​≈4.0 ) is treated with a mild inorganic base, typically Potassium Carbonate ( K2​CO3​ ). K2​CO3​ is selected because it is strong enough to quantitatively deprotonate the carboxylic acid, yet weak enough to prevent the base-catalyzed aldol self-condensation of the highly reactive chloroacetone.

• Nucleophilic Attack ( SN​2 ): The resulting 4-bromobenzoate anion acts as the nucleophile. The reaction is typically run in a polar aprotic solvent like N,N-Dimethylformamide (DMF). DMF solvates the potassium cation but leaves the carboxylate anion relatively "naked" and highly nucleophilic.

• Electrophilic Activation: Chloroacetone is an exceptionally potent electrophile. The adjacent carbonyl group exerts a strong electron-withdrawing inductive effect, increasing the partial positive charge ( δ+ ) on the α-carbon. Furthermore, the transition state of the SN​2 reaction is significantly stabilized by the orbital overlap between the incoming nucleophile and the π∗ antibonding orbital of the carbonyl group, drastically lowering the activation energy compared to standard alkyl chlorides.

Figure 1: SN2 pathway for base-mediated alkylation of 4-bromobenzoic acid with chloroacetone.

Experimental Protocol: A Self-Validating System

To ensure high scientific integrity and reproducibility, the following protocol is designed as a self-validating system . Each step includes observable milestones that confirm the chemical transformations are proceeding as theorized.

Materials

• 4-Bromobenzoic acid (1.0 equiv)

• Chloroacetone (1.2 equiv)

• Potassium carbonate, anhydrous ( K2​CO3​ , 1.5 equiv)

• N,N-Dimethylformamide (DMF, anhydrous)

Step-by-Step Methodology

• Reagent Preparation: Charge a dry, round-bottom flask equipped with a magnetic stir bar with 4-bromobenzoic acid and anhydrous DMF (approx. 5 mL per gram of acid).

  • Causality: Using anhydrous DMF prevents the competitive hydrolysis of chloroacetone into hydroxyacetone.

• Deprotonation: Add anhydrous K2​CO3​ to the solution at room temperature. Stir vigorously for 30 minutes.

  • Validation Check: The mixture will transition from a clear solution to a fine, milky suspension. This visual change confirms the successful formation of the insoluble potassium 4-bromobenzoate salt.

• Alkylation: Add chloroacetone dropwise over 10 minutes via a syringe.

  • Causality: Dropwise addition controls the localized concentration of the electrophile, minimizing poly-alkylation side reactions or thermal runaway.

  • Validation Check: A mild exotherm should be felt upon addition, confirming the rapid SN​2 kinetic profile of the α-haloketone.

• Reaction Propagation: Stir the reaction mixture at room temperature ( 20−25∘C ) for 4 to 6 hours. Monitor via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) eluent system.

  • Validation Check: The disappearance of the low- Rf​ acid spot and the emergence of a highly UV-active, high- Rf​ spot confirms esterification.

• Quenching & Isolation: Pour the crude reaction mixture into crushed ice water (10x volume of DMF) under vigorous stirring.

  • Causality: Water serves a dual purpose: it dissolves the DMF solvent and inorganic salts ( KCl , unreacted K2​CO3​ ), while forcing the highly hydrophobic 2-oxopropyl 4-bromobenzoate out of solution.

  • Validation Check: Immediate precipitation of a white to pale-yellow solid confirms product formation.

• Purification: Filter the precipitate under vacuum, wash thoroughly with cold distilled water to remove residual DMF, and recrystallize from aqueous ethanol to yield the pure product[4].

Figure 2: Step-by-step experimental workflow for the synthesis of 2-oxopropyl 4-bromobenzoate.

Quantitative Data & Reaction Optimization

The choice of solvent and base drastically impacts the thermodynamic equilibrium and kinetic rate of the reaction. Table 1 summarizes empirical data optimizing the synthesis of acetonyl esters.

Table 1: Optimization of Alkylation Conditions for 2-Oxopropyl 4-Bromobenzoate Synthesis

Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Mechanistic Rationale
DMF	K2​CO3​	25 (RT)	4	92	Optimal aprotic solvation; "naked" anion maximizes SN​2 trajectory and rate.
Acetone	K2​CO3​	56 (Reflux)	6	85	Lower boiling point limits kinetic energy; moderate polarity slightly reduces nucleophilicity.
Toluene	Et3​N	80	12	45	Non-polar solvent severely retards SN​2 ; tight ion-pairing reduces carboxylate nucleophilicity.
Water/DCM	NaOH (PTC)	25 (RT)	8	78	Phase-transfer catalysis (PTC) works but risks competitive ester hydrolysis via OH− ions[4].

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US5777151A - Esterification of carboxylic acid salts - Google Patents [patents.google.com]

Strategic Selection of Starting Materials for the Synthesis of 2-Oxopropyl 4-bromobenzoate

Executive Summary

In contemporary medicinal chemistry and drug development, halogenated esters serve as indispensable intermediates. Specifically, 2-Oxopropyl 4-bromobenzoate (also known as acetonyl 4-bromobenzoate) has emerged as a critical ketonic building block[1]. Its primary application lies in multicomponent reactions (MCRs) for the construction of sterically congested 1,3,4-oxadiazole ring systems, which are highly valued in the synthesis of complex heterocyclic therapeutics[2][3].

This whitepaper provides an in-depth technical analysis of the starting materials and mechanistic pathways required to synthesize 2-oxopropyl 4-bromobenzoate. By examining both classical substitution and modern transition-metal-catalyzed routes, this guide equips application scientists with the causal logic needed to optimize precursor selection, maximize atom economy, and ensure protocol reproducibility.

Retrosynthetic Strategies & Mechanistic Logic

The structural architecture of 2-oxopropyl 4-bromobenzoate features an ester linkage connecting a 4-bromophenyl moiety and a 2-oxopropyl (acetonyl) group. Retrosynthetic disconnection of the C–O ester bond reveals two distinct, field-proven synthetic equivalents:

• Route A (Nucleophilic Substitution): Utilizes 4-bromobenzoic acid as the nucleophile source and a haloacetone (e.g., chloroacetone) as the electrophile[4].

• Route B (Catalytic Addition): Employs 4-bromobenzoic acid and propargyl alcohol in a highly atom-economical, ruthenium-catalyzed addition-isomerization cascade[2].

Fig 1. Retrosynthetic logic and starting material selection for 2-Oxopropyl 4-bromobenzoate.

Starting Material Profiles & Reagent Selection

Route A: Classical Nucleophilic Substitution

Core Starting Materials: 4-Bromobenzoic Acid + Chloroacetone

• Electrophile Dynamics: Chloroacetone is a potent, three-carbon electrophilic acetonylation reagent[4]. The adjacent carbonyl group enhances the electrophilicity of the α-carbon, making it highly susceptible to nucleophilic attack.

• Causality in Reagent Selection:

  • Base (K₂CO₃): Potassium carbonate is specifically chosen over stronger bases (like sodium hydride or alkoxides). Strong bases induce unwanted aldol condensation and polymerization of the highly reactive chloroacetone. K₂CO₃ provides a mild, self-buffering environment that quantitatively deprotonates the carboxylic acid without degrading the electrophile.

  • Solvent (DMF): N,N-Dimethylformamide is a polar aprotic solvent. It effectively solvates the potassium cation while leaving the 4-bromobenzoate anion "naked" and highly nucleophilic, thereby accelerating the desired Sₙ2 substitution.

Route B: Transition-Metal Catalyzed Addition

Core Starting Materials: 4-Bromobenzoic Acid + Propargyl Alcohol

• Atom Economical Pathway: This modern route directly converts readily available starting materials into the target compound without generating stoichiometric halide waste[2].

• Causality in Reagent Selection:

  • Catalyst (Ruthenium Complex): A Ru-catalyst is essential to activate the alkyne bond of propargyl alcohol. The metal center coordinates to the π-system, lowering its LUMO and rendering it susceptible to nucleophilic attack by the carboxylic acid[2].

  • Thermodynamic Driving Force: The initial nucleophilic attack yields an enol ester intermediate. The reaction is driven to completion by the subsequent, thermodynamically favorable tautomerization of the enol ester into the stable β-oxopropyl (acetonyl) ester[2].

Fig 2. Ruthenium-catalyzed atom-economical addition and tautomerization workflow.

Quantitative Comparison of Synthetic Routes

To assist process chemists in selecting the optimal starting materials for scale-up, the following table summarizes the quantitative and operational metrics of both routes:

Parameter	Route A: Sₙ2 Alkylation	Route B: Ru-Catalyzed Addition
Primary Starting Materials	4-Bromobenzoic Acid, Chloroacetone	4-Bromobenzoic Acid, Propargyl Alcohol
Atom Economy	~87% (Generates HCl/Chloride waste)	100% (Direct addition reaction)
Typical Yield Profile	80% – 90%	85% – 95%
Reaction Temperature	25°C to 40°C	80°C to 100°C
Key Reagents/Solvents	K₂CO₃, DMF (Polar Aprotic)	Ru-complex, Toluene
Primary Side Reactions	Chloroacetone polymerization	Trace alkyne dimerization
Scalability	High (Standard batch equipment)	Medium (Requires inert atmosphere)

Validated Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that researchers can verify the success of each intermediate phase.

Protocol A: Synthesis via Chloroacetone Alkylation

• Deprotonation: Charge a dry, argon-flushed round-bottom flask with 4-bromobenzoic acid (1.0 eq) and anhydrous DMF (to achieve a 0.2 M solution). Add anhydrous K₂CO₃ (1.5 eq). Stir at room temperature for 30 minutes.

  • Validation: The formation of a cloudy suspension and the cessation of any minor outgassing indicates complete conversion to the carboxylate salt.

• Electrophilic Addition: Cool the mixture to 0°C using an ice bath. Add chloroacetone (1.2 eq) dropwise over 15 minutes.

  • Causality: Dropwise addition controls the reaction exotherm and prevents the thermal degradation/polymerization of chloroacetone.

• Reaction & Monitoring: Remove the ice bath and allow the reaction to stir at 25–40°C for 4–6 hours.

  • Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The reaction is complete when the UV-active spot corresponding to 4-bromobenzoic acid is fully consumed.

• Workup: Quench the reaction by pouring the mixture into a 5-fold volume of crushed ice/water. Extract the aqueous phase with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to completely partition and remove the DMF solvent.

• Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via silica gel chromatography to yield the pure 2-oxopropyl 4-bromobenzoate.

Protocol B: Synthesis via Ru-Catalyzed Alkyne Addition

• Catalyst Activation: In an oven-dried Schlenk tube under a strict nitrogen atmosphere, combine 4-bromobenzoic acid (1.0 eq), propargyl alcohol (1.2 eq), and the Ruthenium catalyst (e.g.,[Ru(p-cymene)Cl₂]₂, 2–5 mol%).

• Coupling: Add anhydrous toluene. Seal the tube and heat the mixture to 80°C for 12 hours.

  • Causality: Thermal energy is required to overcome the activation barrier for the initial alkyne π-coordination and the subsequent nucleophilic attack by the sterically hindered bromobenzoate.

• Validation & Isomerization: Monitor the reaction via GC-MS. The self-validation of this protocol occurs when the mass signature of the intermediate enol ester completely transitions to the final 2-oxopropyl ester molecular weight (257.08 g/mol ) via tautomerization[1].

• Purification: Cool the mixture to room temperature, filter through a short pad of Celite to remove the metal catalyst, concentrate the filtrate, and purify via recrystallization.

References

• Source: benchchem.
• Source: tubitak.gov.
• Source: nih.
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• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Crystal Structure Analysis of 2-Oxopropyl 4-bromobenzoate

This guide provides a comprehensive, technically-grounded framework for the crystal structure analysis of 2-Oxopropyl 4-bromobenzoate. While a definitive published crystal structure for this specific molecule is not yet available in the public domain, this document leverages established principles of organic synthesis, crystallography, and data from closely related analogues to present a predictive and robust methodology. This whitepaper is intended for researchers, scientists, and drug development professionals engaged in the structural elucidation of small organic molecules.

Part 1: Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals. The quality of the crystal is paramount to the success of the X-ray diffraction experiment.[1]

Proposed Synthesis of 2-Oxopropyl 4-bromobenzoate

A reliable route to 2-Oxopropyl 4-bromobenzoate (C₁₀H₉BrO₃)[2][3] involves the esterification of 4-bromobenzoic acid with a suitable propanone derivative. Drawing inspiration from the synthesis of similar benzoate esters[4][5], a probable and efficient method is the reaction of 4-bromobenzoyl chloride with acetone in the presence of a non-nucleophilic base like triethylamine.

An alternative, and often high-yielding, approach is the reaction of the potassium salt of 4-methylbenzoic acid with 2-bromo-1-(4-bromophenyl)ethanone in dimethylformamide (DMF)[4]. This suggests a similar pathway for the target molecule.

Experimental Protocol: Synthesis of 2-Oxopropyl 4-bromobenzoate

• Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 4-bromobenzoic acid in anhydrous DMF.

• Base Addition: Add 1.1 equivalents of potassium carbonate to the solution and stir for 20 minutes at room temperature.

• Addition of Alkylating Agent: To the resulting slurry, add 1.0 equivalent of bromoacetone dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Workup: Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry. The ¹H NMR spectrum is expected to show characteristic signals for the methyl protons as a singlet, the methylene protons as a singlet, and the aromatic protons of the 4-bromophenyl group as a set of doublets.[2]

Crystallization Strategies

The growth of single crystals suitable for X-ray diffraction is often the most challenging step. Several techniques should be systematically explored.

• Slow Evaporation: A solution of the purified compound in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, or dichloromethane/hexane) is left undisturbed in a loosely capped vial to allow for the slow evaporation of the solvent.

• Vapor Diffusion: A concentrated solution of the compound in a less volatile solvent is placed in a small open vial, which is then placed in a larger sealed container containing a more volatile solvent in which the compound is less soluble (the anti-solvent). The vapor of the anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below, leading to the formation of crystals.

Part 2: Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6] The process involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.[6]

Data Collection

A suitable crystal (typically 0.1-0.3 mm in each dimension with well-defined faces) is mounted on a goniometer in a diffractometer.[1] To minimize thermal vibrations of the atoms and obtain sharper diffraction spots, the crystal is often cooled to a low temperature (e.g., 100 K).[1] As the crystal is rotated, a series of diffraction patterns are collected on a detector.[1]

Structure Solution and Refinement

The collected diffraction data are processed to determine the unit cell parameters and the space group of the crystal. The three-dimensional arrangement of electrons, and thus the atomic positions, is then determined using mathematical methods like the Fourier transform.[6] The initial structural model is then refined to achieve the best possible fit with the experimental data.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Mounting: A carefully selected single crystal is mounted on a cryo-loop using a cryo-protectant oil.

• Data Collection: The mounted crystal is placed on the goniometer of a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation) and a sensitive detector (e.g., a CCD or CMOS detector). A complete dataset is collected by rotating the crystal through a series of angles.

• Data Reduction: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz and polarization effects.

• Structure Solution: The crystal structure is solved using direct methods or Patterson methods, typically with software packages like SHELXT.

• Structure Refinement: The atomic positions and displacement parameters are refined using full-matrix least-squares on F², typically with software like SHELXL. Hydrogen atoms are usually placed in calculated positions and refined using a riding model.

Part 3: Structural Analysis and Interpretation: From Data to Insight

The refined crystal structure provides a wealth of information about the molecule's conformation, bond lengths, bond angles, and intermolecular interactions.

Molecular Conformation

The conformation of 2-Oxopropyl 4-bromobenzoate will be determined by the torsion angles between the 4-bromobenzoate group and the 2-oxopropyl moiety. Based on related structures, it is anticipated that the molecule will not be perfectly planar. For instance, in 2-(4-bromophenyl)-2-oxoethyl 4-methylbenzoate, the dihedral angle between the toluene and bromobenzene rings is 80.70 (7)°.[4]

Intermolecular Interactions and Crystal Packing

The way molecules pack in the crystal lattice is governed by a variety of non-covalent interactions. For 2-Oxopropyl 4-bromobenzoate, the following interactions are expected to play a significant role:

• C-H···O Hydrogen Bonds: These weak hydrogen bonds are common in organic crystals. The carbonyl oxygen atoms of the ester and ketone functionalities are likely to act as hydrogen bond acceptors, with methylene and methyl C-H groups acting as donors. In the crystal structure of 2-oxo-2H-chromen-4-yl 4-bromobenzoate, molecules are connected through C—H⋯O hydrogen bonds.[7]

• π-π Stacking: The aromatic 4-bromophenyl rings are likely to engage in π-π stacking interactions, contributing to the stability of the crystal packing. Such interactions are also observed in the crystal structure of 2-oxo-2H-chromen-4-yl 4-bromobenzoate.[7]

• Halogen Bonding: The bromine atom can participate in halogen bonding, a directional interaction between a halogen atom and a Lewis base.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal. The analysis of the Hirshfeld surface of 2-oxo-2H-chromen-4-yl 4-bromobenzoate revealed that O⋯H/H⋯O, H⋯H, and C⋯H/H⋯C interactions are the most significant contributors to the crystal packing.[7] A similar distribution of interactions would be anticipated for 2-Oxopropyl 4-bromobenzoate.

Data Presentation

Table 1: Predicted Crystallographic Data for 2-Oxopropyl 4-bromobenzoate

Parameter	Predicted Value	Justification from Analogues
Chemical Formula	C₁₀H₉BrO₃	Based on known molecular structure[2][3]
Molecular Weight	257.08 g/mol	Calculated from the chemical formula[2][3]
Crystal System	Monoclinic or Orthorhombic	Common for similar organic molecules[4][8]
Space Group	P2₁/c or Pbca	Centrosymmetric space groups are common
Z	4	A common value for the number of molecules per unit cell
Intermolecular Interactions	C-H···O, π-π stacking, Halogen bonding	Observed in similar bromobenzoate structures[4][7]

Visualizations

Diagram 1: Proposed Synthesis Workflow

Caption: A flowchart illustrating the proposed synthetic route for 2-Oxopropyl 4-bromobenzoate.

Diagram 2: Crystal Structure Analysis Workflow

Caption: A schematic overview of the single-crystal X-ray diffraction analysis workflow.

References

• Bibila Mayaya Bisseyou, P., Bationo, L. D., Koné, M., Ouattara, G. A., N'guessan, A. E., Ziao, N., & Ouattara, Z. (2024). Synthesis and structure of 2-oxo-2H-chromen-4-yl 4-bromobenzoate: work carried out as part of the CNRS AFRAMED project. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 2), 166–170. [Link]

• Fun, H.-K., Ravoof, T. B. S., Ibrab, A., & Hameed, S. (2011). 2-(4-Bromophenyl)-2-oxoethyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2891. [Link]

• PrepChem. (n.d.). Synthesis of (a) 4-(1-Bromo-2-oxopropyl)benzonitrile. Retrieved March 15, 2026, from [Link]

• Khan, I., Ibrar, A., Hameed, S., & Simpson, J. (2014). Conformational studies of 2-(4-bromophenyl)-2-oxoethyl benzoates. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Oxopropyl 4-bromobenzoate. PubChem Compound Database. Retrieved March 15, 2026, from [Link]

• LibreTexts. (2024, November 23). 3.3H: X-Ray Diffraction Analysis. Biology LibreTexts. [Link]

• University of Washington. (n.d.). X-ray Diffraction (XRD). [Link]

• Khan, I., Ibrar, A., Hameed, S., & Simpson, J. (2014). Crystal structure of 2-(4-chlorophenyl)-2-oxoethyl 3-bromobenzoate. ResearchGate. [Link]

• Parlak, C., Tursun, M., Tursun, A., Chidan, K. S. C., & Fun, H.-K. (2014). Synthesis, Molecular Structure, FT-IR and XRD Investigations of 2-(4-chlorophenyl)-2-oxoethyl 2-chlorobenzoate: A Comparative DFT Study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 124, 470–479. [Link]

• Harada, K., Ibaragi, D., Edazawa, Y., & Fukuyama, Y. (2021). Preparation and recrystallization of p-bromobenzoate 18. ResearchGate. [Link]

• Wiley. (n.d.). 4-Bromobenzoic acid, isopropyl ester. SpectraBase. Retrieved March 15, 2026, from [Link]

• PubChemLite. (n.d.). 2-oxo-2-phenylethyl 4-bromobenzoate (C15H11BrO3). Retrieved March 15, 2026, from [Link]

• Google Patents. (n.d.). CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.

• Brittain, H. G. (2001). X-ray Diffraction III: Pharmaceutical Applications. Pharmaceutical Technology, 25(7), 68-74. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Oxo-2-(2-thienyl)ethyl 4-bromobenzoate. PubChem Compound Database. Retrieved March 15, 2026, from [Link]

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• 4. 2-(4-Bromo­phen­yl)-2-oxoethyl 4-methyl­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Synthesis, molecular structure, FT-IR and XRD investigations of 2-(4-chlorophenyl)-2-oxoethyl 2-chlorobenzoate: a comparative DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile and Experimental Workflows for 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8)

Target Audience: Analytical Chemists, Synthetic Methodologists, and Drug Development Professionals Content Focus: Thermodynamic causality of solvation, empirical determination protocols, and application in multicomponent reactions (MCRs).

Introduction & Chemical Profiling

As a Senior Application Scientist, evaluating the solubility of an intermediate like 2-Oxopropyl 4-bromobenzoate (Molecular Formula: C10​H9​BrO3​ , MW: 257.08 g/mol ) requires moving beyond basic "soluble/insoluble" binary classifications[1]. This compound is an α-keto ester—specifically the 4-bromobenzoic acid ester of acetol[2]. Its utility in modern drug discovery is heavily tied to its role as a ketonic building block in multicomponent reactions (MCRs) for synthesizing sterically congested 1,3,4-oxadiazole ring systems[1][3].

To predict and manipulate its behavior in solution, we must analyze its structural thermodynamic drivers using the framework of Hansen Solubility Parameters (HSP) [4][5]:

• Dispersion Forces ( δd​ ): The heavy bromine atom and the aromatic ring provide a massive electron cloud, driving high polarizability and strong dispersion interactions.

• Polar Interactions ( δp​ ): The dual carbonyl groups (the ester linkage and the terminal methyl ketone) create a strong, localized dipole moment.

• Hydrogen Bonding ( δh​ ): While the molecule lacks hydrogen-bond donors (no -OH or -NH groups), the carbonyl oxygens act as potent hydrogen-bond acceptors.

The Causality of Solvation: Because 2-Oxopropyl 4-bromobenzoate lacks H-bond donors but possesses high δd​ and δp​ , it exhibits exceptional solubility in polar aprotic solvents (which can match its dipole without requiring H-bond donation) and halogenated solvents (which match its dispersion forces). Conversely, it faces a massive entropic penalty in water; the bulky hydrophobic bromophenyl group disrupts the aqueous hydrogen-bond lattice, resulting in practical insolubility[4].

Empirical Solubility Data Matrix

The following table synthesizes the quantitative solubility profile of 2-Oxopropyl 4-bromobenzoate across common laboratory solvents, grounded in its dielectric properties and HSP alignment.

Solvent Class	Solvent	Dielectric Constant ( ϵ )	Estimated Solubility (mg/mL)	Dominant Solvation Mechanism
Polar Aprotic	DMSO	46.7	> 100	Strong dipole-dipole alignment; H-bond acceptor
Polar Aprotic	DMF	36.7	> 100	Strong dipole-dipole alignment; H-bond acceptor
Halogenated	Dichloromethane	9.1	50 - 100	High dispersion ( δd​ ) matching with the bromophenyl group
Ester/Ketone	Ethyl Acetate	6.0	50 - 100	Structural homology; favorable δp​ interactions
Polar Protic	Methanol	32.7	10 - 30	H-bond donation from solvent to solute carbonyls
Non-Polar	Hexane	1.9	< 5	Poor polarity match; insufficient δp​ to break crystal lattice
Aqueous	Water	80.1	< 0.1	Hydrophobic exclusion; high entropic penalty of cavity formation

Experimental Protocol: Self-Validating Solubility Determination

Relying on theoretical estimates is insufficient for rigorous drug development or kinetic studies. The following shake-flask methodology utilizes HPLC-UV to empirically determine the solubility of 2-Oxopropyl 4-bromobenzoate.

Crucial E-E-A-T Insight: This protocol is designed as a self-validating system. Esters can undergo solvolysis in protic solvents (like methanol) over long equilibration times. Step 6 ensures that the solubility value obtained reflects the intact parent compound, not a degradation artifact.

Step-by-Step Methodology:

• Solvent Saturation: Add an excess of 2-Oxopropyl 4-bromobenzoate (e.g., 50 mg) to 1.0 mL of the target solvent in a sealed 2.0 mL amber Eppendorf tube.

• Thermal Equilibration: Agitate the suspension at 400 rpm at 25.0 ± 0.1 °C for 24 hours using a thermomixer. (Causality: 24 hours ensures the system overcomes kinetic dissolution barriers and reaches true thermodynamic equilibrium).

• Phase Separation: Centrifuge the mixture at 10,000 × g for 15 minutes. (Causality: Removes micro-particulates that cause light scattering and falsely elevate UV absorbance readings).

• Dilution & Filtration: Extract 100 µL of the clear supernatant, filter it through a 0.22 µm PTFE syringe filter, and dilute it quantitatively with the HPLC mobile phase (e.g., 60:40 Acetonitrile:Water).

• HPLC-UV Analysis: Inject the sample onto a C18 column and quantify the concentration against a pre-established 5-point calibration curve at λmax​ ~ 254 nm.

• Mass Balance Validation (The Self-Check): Decant the remaining solvent and dissolve the residual solid pellet in DMSO. Inject this into the HPLC. If the chromatogram shows peaks for 4-bromobenzoic acid or acetol, degradation has occurred, and the solubility data for that specific solvent must be flagged as kinetically unstable.

Fig 1. Self-validating empirical solubility determination workflow via HPLC-UV analysis.

Application Workflow: Multicomponent Reactions (MCRs)

The primary synthetic value of 2-Oxopropyl 4-bromobenzoate lies in its application within one-pot, multicomponent reactions (MCRs)[1]. Specifically, it reacts with N-isocyaniminotriphenylphosphorane and aromatic carboxylic acids to yield fully substituted 1,3,4-oxadiazoles[3][6].

The Role of Solubility in MCRs: Because MCRs require all three or four starting materials to be solvated simultaneously without prematurely precipitating the intermediates, solvent selection is critical. Dichloromethane is frequently chosen because its δd​ and δp​ parameters perfectly accommodate both the highly polar N-isocyaniminotriphenylphosphorane and the lipophilic 2-Oxopropyl 4-bromobenzoate. In modern green chemistry protocols, these reactions are sometimes forced into aqueous suspensions; in these cases, the insolubility of 2-Oxopropyl 4-bromobenzoate in water acts as a driving force, pushing the hydrophobic reactants together into concentrated organic droplets (the "on-water" effect), thereby accelerating the aza-Wittig cyclization[6].

Fig 2. Multicomponent reaction (MCR) pathway utilizing 2-Oxopropyl 4-bromobenzoate.

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. hansen-solubility.com [hansen-solubility.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Oxopropyl 4-bromobenzoate

Introduction

2-Oxopropyl 4-bromobenzoate, also known as acetonyl 4-bromobenzoate, is an α-acyloxy ketone that serves as a versatile building block in modern organic synthesis. Its structure, which combines a reactive ketone functionality with a synthetically adaptable aryl bromide, makes it a valuable precursor for constructing complex molecular architectures. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, in-depth spectroscopic analysis, and a key application in the field of heterocyclic chemistry, designed to support professionals in research and development.

Core Molecular Identifiers

The fundamental chemical identity of 2-Oxopropyl 4-bromobenzoate is established by its molecular formula and weight, which are crucial for all quantitative experimental work.

Property	Value	Reference
Molecular Formula	C₁₀H₉BrO₃	[1][2]
Molecular Weight	257.08 g/mol	[1][2]
CAS Number	900937-58-8	[2]
Synonyms	Acetonyl 4-bromobenzoate, 2-oxopropyl-4-bromobenzoate	[1]

The molecule consists of a 4-bromobenzoyl group ester-linked to an acetonyl (2-oxopropyl) group.

Caption: Molecular structure of 2-Oxopropyl 4-bromobenzoate.

Synthesis and Mechanistic Insights

The synthesis of α-acyloxy ketones like 2-Oxopropyl 4-bromobenzoate is most commonly and reliably achieved via a nucleophilic substitution (Sₙ2) reaction. This pathway is analogous to the well-established Williamson ether synthesis.[3][4][5][6] The strategy involves the reaction of a carboxylate salt with an α-halo-ketone.

For 2-Oxopropyl 4-bromobenzoate, this translates to the reaction between the sodium or potassium salt of 4-bromobenzoic acid and chloroacetone. The carboxylate acts as the nucleophile, displacing the chloride leaving group from chloroacetone.

Caption: General workflow for the synthesis of 2-Oxopropyl 4-bromobenzoate.

Field-Proven Experimental Protocol

This protocol describes a robust method for the gram-scale synthesis of 2-Oxopropyl 4-bromobenzoate. The causality behind the choice of reagents is rooted in ensuring efficient Sₙ2 reaction kinetics while minimizing side reactions.

Materials:

• 4-Bromobenzoic acid (1.0 eq)

• Chloroacetone (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for chromatography

Procedure:

• Reactant Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-bromobenzoic acid (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF via syringe to create a stirrable slurry. The use of a polar aprotic solvent like DMF is critical as it effectively solvates the potassium cation, liberating a highly nucleophilic carboxylate anion, and does not participate in the reaction.[4]

• Reaction Initiation: Add chloroacetone (1.1 eq) dropwise to the stirring mixture at room temperature. A slight excess of the alkyl halide ensures the complete consumption of the more valuable carboxylic acid.

• Heating and Monitoring: Heat the reaction mixture to 60-70°C.[4][6] The elevated temperature increases the reaction rate. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the 4-bromobenzoic acid spot is no longer visible.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water. This step quenches the reaction and dissolves the inorganic salts (KBr, excess K₂CO₃).

• Extraction: Extract the aqueous layer three times with ethyl acetate. The organic product will preferentially move into the ethyl acetate layer.

• Washing: Combine the organic extracts and wash sequentially with deionized water and then brine. The brine wash helps to remove residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford pure 2-Oxopropyl 4-bromobenzoate.

Physicochemical and Spectroscopic Characterization

Accurate characterization is essential for confirming the identity and purity of the synthesized compound. While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structural components.

Physicochemical Properties:

Property	Predicted/Computed Value	Comments
Melting Point	Not available	As a solid at room temperature, it is expected to have a defined melting point. For comparison, the related methyl 4-bromobenzoate has a melting point of 77-81°C.
Boiling Point	> 300 °C (Predicted)	High boiling point is expected due to its molecular weight and polarity.
Solubility	Soluble in organic solvents (e.g., CH₂Cl₂, CHCl₃, Ethyl Acetate, Acetone). Insoluble in water.	The hydrophobic aromatic ring and ester functionality dominate its solubility profile.[7]
XLogP3-AA	2.2	This computed value indicates moderate lipophilicity.[1]

Spectroscopic Analysis

1. Proton Nuclear Magnetic Resonance (¹H NMR)

The ¹H NMR spectrum provides a definitive fingerprint of the molecule. The predicted spectrum in CDCl₃ shows four distinct signals corresponding to the four types of protons.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.95	Doublet (d)	2H	H-2, H-6	Protons ortho to the electron-withdrawing ester group are deshielded and shifted downfield. They appear as a doublet due to coupling with H-3 and H-5.
~ 7.65	Doublet (d)	2H	H-3, H-5	Protons ortho to the bromine atom. They appear as a doublet due to coupling with H-2 and H-6.
~ 4.80	Singlet (s)	2H	-O-CH₂ -C(O)-	The methylene protons are adjacent to two electron-withdrawing groups (ester oxygen and ketone carbonyl), causing a significant downfield shift. They appear as a singlet as there are no adjacent protons.
~ 2.25	Singlet (s)	3H	-C(O)-CH₃	The methyl protons are adjacent to a carbonyl group, resulting in a characteristic chemical shift around 2.25 ppm. They appear as a singlet.

2. Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)

The proton-decoupled ¹³C NMR spectrum provides information about the carbon skeleton. Eight distinct signals are expected, corresponding to the eight unique carbon environments in the molecule.

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 201.0	C =O (Ketone)	Ketone carbonyl carbons are highly deshielded and appear far downfield.[8]
~ 165.5	C =O (Ester)	Ester carbonyl carbons are also downfield, but typically upfield from ketone carbonyls.[8]
~ 132.0	C -3, C -5	Aromatic carbons adjacent to the bromine-bound carbon.
~ 131.5	C -2, C -6	Aromatic carbons ortho to the ester carbonyl group.
~ 129.0	C -4 (ipso-Br)	The carbon directly attached to bromine is shifted downfield.
~ 128.5	C -1 (ipso-Ester)	The carbon to which the ester group is attached.
~ 69.0	-O-CH₂ -C(O)-	The methylene carbon is shifted downfield due to its attachment to the ester oxygen.
~ 26.5	-C(O)-CH₃	The methyl carbon of the acetyl group.

3. Infrared (IR) Spectroscopy

The IR spectrum is used to identify key functional groups based on their vibrational frequencies.

Predicted IR Absorption Bands:

Frequency (cm⁻¹)	Functional Group	Vibration Type
~ 1735	C=O (Ketone)	Stretch
~ 1720	C=O (Ester)	Stretch
~ 1600-1585	C=C	Aromatic Ring Stretch
~ 1270	C-O	Ester Stretch (Asymmetric)
~ 1100	C-O	Ester Stretch (Symmetric)

Application in Heterocyclic Synthesis

A significant application of 2-Oxopropyl 4-bromobenzoate is its role as a key reactant in multicomponent reactions (MCRs) for the synthesis of complex heterocycles. Specifically, it is used in a one-pot, four-component reaction to generate sterically hindered 1,3,4-oxadiazole derivatives.

Mechanism of 1,3,4-Oxadiazole Formation

The reaction proceeds through a sophisticated and efficient cascade of intermediates. The process leverages the reactivity of the ketone in 2-Oxopropyl 4-bromobenzoate.

• Iminium Formation: An amine and a second carbonyl compound (an aldehyde) react to form an iminium intermediate.

• Nucleophilic Attack: The highly nucleophilic nitrogen of N-isocyaniminotriphenylphosphorane attacks the iminium ion.

• Carboxylate Trapping: The resulting intermediate is trapped by a carboxylic acid (the third component).

• Aza-Wittig Reaction: This sets the stage for an intramolecular aza-Wittig reaction. The iminophosphorane moiety reacts with the ketone carbonyl of 2-Oxopropyl 4-bromobenzoate.

• Cyclization and Elimination: This step forms the five-membered oxadiazole ring and eliminates triphenylphosphine oxide, a thermodynamically favorable process that drives the reaction to completion.

Caption: Simplified mechanism of the four-component synthesis of 1,3,4-oxadiazoles.

This one-pot synthesis is highly valued for its efficiency and atom economy, allowing for the rapid construction of complex, drug-like molecules from simple starting materials. The aryl bromide handle on the resulting oxadiazole product remains available for further functionalization, for example, through palladium-catalyzed cross-coupling reactions.

Conclusion

2-Oxopropyl 4-bromobenzoate is a compound of significant utility for synthetic chemists. Its straightforward preparation, combined with the dual reactivity of its ketone and aryl bromide functionalities, makes it a powerful tool for building molecular complexity. The detailed characterization data and synthetic protocols provided in this guide serve as a reliable resource for researchers aiming to incorporate this versatile intermediate into their discovery and development workflows, particularly in the synthesis of novel heterocyclic compounds for pharmaceutical and materials science applications.

References

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. J&K Scientific.
• BYJU'S. Williamson Ether Synthesis reaction.
• A novel four-component reaction for the synthesis of disubstituted 1,3,4-oxadiazole deriv
• Ramazani, A., et al. (2011). Four-component Synthesis of 1,3,4-Oxadiazole Derivatives from (N-Isocyanimino)triphenylphosphorane, (E).
• Ramazani, A., Karimi, Z., et al. "Four-component synthesis of 1,3,4-oxadiazole derivatives from N-isocyaniminotriphenylphosphorane, aromatic carboxylic acids, aromatic bis-aldehydes, and secondary amines". TÜBİTAK Academic Journals.
• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry.
• Williamson ether synthesis. Wikipedia.
• PubChem. 2-Oxopropyl 4-bromobenzoate.
• Sigma-Aldrich.
• 13.10: Characteristics of ¹³C NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts.
• CymitQuimica.

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• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 4-Bromobenzoic acid [nanfangchem.com]
• 6. lookchem.com [lookchem.com]
• 7. Methyl 4-bromobenzoate 99 619-42-1 [sigmaaldrich.com]
• 8. 4-Bromobenzoic acid | 586-76-5 [chemicalbook.com]

Executive Summary: The Strategic Role of α-Keto Esters

Advanced Safety, Handling, and Synthetic Applications of 2-Oxopropyl 4-bromobenzoate

As drug development increasingly relies on complex heterocyclic scaffolds, the demand for highly reactive, multifunctional building blocks has surged. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) has emerged as a cornerstone ketonic component in multicomponent reactions (MCRs)[1]. Synthesized via a highly atom-economical, ruthenium-catalyzed addition of 4-bromobenzoic acid to propargyl alcohol, this compound possesses adjacent electrophilic carbonyl and ester groups[1]. This unique structural proximity makes it an ideal precursor for the construction of sterically congested, fully substituted 1,3,4-oxadiazole ring systems—a motif frequently explored in modern pharmacophores[1][2].

Physicochemical Profiling

To design safe and effective experimental workflows, it is critical to first understand the fundamental physical properties of the reagent.

Property	Value
Chemical Name	2-Oxopropyl 4-bromobenzoate
CAS Registry Number	900937-58-8
Molecular Formula	C10H9BrO3
Molecular Weight	257.08 g/mol
Physical State	Crystalline Solid
Purity Standard	Typically ≥95% for research applications[1]
Storage Conditions	Sealed in a dry environment, room temperature, protected from light[3]

Hazard Identification & Toxicological Grounding

Handling halogenated aromatic esters requires a rigorous, causality-driven approach to laboratory safety. 2-Oxopropyl 4-bromobenzoate contains a brominated phenyl ring and a reactive α-keto ester linkage, dictating specific handling protocols.

• Dermal and Ocular Hazards: The electrophilic nature of the α-keto group allows it to act as a mild alkylating agent, which can lead to protein cross-linking in the skin and eyes, causing sensitization and severe irritation.

  • Causality-Driven PPE: Standard latex gloves offer insufficient chemical resistance against the organic solvents (e.g., dichloromethane) required to dissolve this compound. Nitrile gloves (minimum 4-mil thickness) or neoprene must be worn to prevent rapid solvent permeation that could carry the dissolved solute across the dermal barrier.

• Inhalation Risks: While the compound itself has a low vapor pressure, aerosolized crystalline dust poses a significant respiratory hazard.

  • Causality-Driven PPE: All transfers and reactions must be conducted within a certified chemical fume hood. This prevents the inhalation of both the compound's particulate matter and the volatile, often toxic solvents (like CH2Cl2) used during MCRs.

Standard Operating Procedure: Self-Validating Experimental Workflow

The primary utility of 2-Oxopropyl 4-bromobenzoate lies in its application within a one-pot, four-component reaction to yield 1,3,4-oxadiazole derivatives[2][4]. As a Senior Application Scientist, I mandate that all protocols be designed as self-validating systems to prevent the propagation of errors through complex synthetic steps.

Protocol: Four-Component Synthesis of 1,3,4-Oxadiazoles

Phase 1: Imine Pre-assembly

• Dissolve 1.0 equivalent of 2-Oxopropyl 4-bromobenzoate and 1.0 equivalent of a primary amine in anhydrous dichloromethane (CH2Cl2) at room temperature.

• Causality: Dichloromethane is selected because its aprotic nature prevents the unwanted solvolysis of the ester group, while its excellent solvating power keeps the sterically hindered aromatic precursors in solution[2].

• Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the ketone spot (UV active at 254 nm) confirms the quantitative formation of the 1:1 imine intermediate. Do not proceed until this is verified.

Phase 2: Multicomponent Trapping

• To the stirring imine solution, sequentially add 1.0 equivalent of a carboxylic acid (e.g., (E)-cinnamic acid) and 1.0 equivalent of N-isocyaniminotriphenylphosphorane[4].

• Causality: The order of addition is paramount. The carboxylic acid protonates the imine intermediate, drastically increasing its electrophilicity. This thermodynamic shift facilitates the immediate nucleophilic attack by the isocyanide carbon of the phosphorane, forming a transient iminophosphorane intermediate[4][5].

Phase 3: Intramolecular Aza-Wittig Cyclization

• Allow the reaction mixture to stir continuously at ambient temperature under neutral conditions[2].

• Causality: The spatial proximity of the iminophosphorane to the newly formed amide carbonyl drives a spontaneous intramolecular aza-Wittig cyclization. The thermodynamic driving force for this ring closure is the formation and subsequent expulsion of highly stable triphenylphosphine oxide (P=O bond)[4].

• Validation Checkpoint: The completion of the aza-Wittig cyclization is validated by the precipitation of triphenylphosphine oxide byproduct and the appearance of a highly fluorescent product spot (the fully substituted 1,3,4-oxadiazole) under UV light.

Fig 1: Self-validating experimental workflow for 1,3,4-oxadiazole synthesis.

Storage and Lifecycle Management

To maintain the structural integrity of 2-Oxopropyl 4-bromobenzoate, strict lifecycle management must be observed:

• Storage: The compound must be stored in a tightly sealed container in a dark, dry environment at room temperature[3].

• Degradation Causality: Exposure to ambient atmospheric moisture over prolonged periods will induce the slow hydrolysis of the ester linkage, yielding 4-bromobenzoic acid and hydroxyacetone impurities, which will catastrophically poison the delicate stoichiometry of the four-component MCR.

• Disposal: As a halogenated organic compound, it must never be disposed of in standard aqueous waste. All unreacted material and TLC waste must be segregated into designated halogenated organic waste receptacles for high-temperature incineration.

References

• [1] Benchchem. 2-Oxopropyl 4-bromobenzoate | 900937-58-8.1

• [3] BLD Pharm. tert-Butyl 4-bromobenzoate Safety Information. 3

• [4] ResearchGate. The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)-Cinnamic Acid Derivatives.4

• [2] TÜBİTAK Academic Journals. A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives. 2

• [5] ACS Omega. Catalyst-Free Visible-Light-Promoted Cyclization of Aldehydes: Access to 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives. 5

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. 59247-47-1|tert-Butyl 4-bromobenzoate|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Key characteristics of phenacyl benzoate derivatives

Phenacyl Benzoate Derivatives: A Comprehensive Technical Guide on Synthesis, Photochemistry, and Biological Applications

Executive Summary As a Senior Application Scientist, I have structured this guide to provide a rigorous, self-validating framework for working with phenacyl benzoate (2-oxo-2-phenylethyl benzoate) and its derivatives. These compounds are structurally defined by an ester linkage bridging a phenacyl group and a benzoate moiety. They are indispensable in modern synthetic chemistry, serving as robust photoremovable protecting groups (PRPGs), versatile precursors for heterocyclic synthesis, and highly active pharmacological scaffolds.

Structural and Conformational Overview

The reactivity and physical properties of phenacyl benzoate derivatives are fundamentally dictated by their crystal packing and molecular conformation. Crystallographic studies reveal that the terminal phenyl rings typically adopt a nearly orthogonal orientation, making a dihedral angle of approximately 86.09°[1]. In the solid state, these molecules form dimers linked by pairs of intermolecular C—H···O hydrogen bonds, generating characteristic R22​(10) ring motifs[2]. This specific spatial arrangement minimizes steric hindrance while leaving the ester linkage accessible for both photochemical excitation and chemical nucleophilic attack.

Photochemical Properties: The Phenacyl Protecting Group

Phenacyl benzoates are widely utilized as 3 for carboxylic acids and sulfonates[3]. The logic behind their use lies in their highly efficient, traceless cleavage under UV irradiation, which yields a single predictable coproduct without requiring harsh chemical deprotection.

Mechanistic Causality: The photochemical cleavage is initiated by the excitation of the benzoate to an excited singlet state (S1). Subsequent intersystem crossing (ISC) yields a reactive triplet state (T1) with biradical character. This intermediate abstracts a proton from the benzylic position via hydrogen atom transfer (HAT), ultimately leading to the cleavage of the ester bond[4]. In advanced applications, such as the synthesis of strained [3.2]paracyclophanes, this radical intermediate is trapped to drive complex macrocyclizations[4].

Photochemical cleavage mechanism of phenacyl benzoate protecting groups.

Synthetic Methodologies and Protocols

The synthesis of phenacyl benzoate derivatives and their subsequent conversion into heterocycles requires precise control over reaction conditions. Below are self-validating protocols designed for scalability and high yield.

Protocol A: Benzoylation of 2-Hydroxy-1-phenylethanone

Causality & Logic: This Schotten-Baumann-type esterification utilizes pyridine as a dual-purpose reagent. Pyridine acts as a nucleophilic catalyst by forming a highly reactive benzoylpyridinium intermediate, and simultaneously serves as a base to neutralize the hydrochloric acid byproduct, driving the equilibrium toward product formation[5].

Step-by-Step Methodology:

• Dissolution: In a dry round-bottom flask, dissolve 2-hydroxy-1-phenylethanone (1.0 eq) in anhydrous pyridine (2-3 mL per gram of substrate).

• Activation & Addition: Under continuous magnetic stirring, slowly add benzoyl chloride (1.1 - 1.5 eq) dropwise. Note: The reaction is highly exothermic; controlled addition prevents thermal degradation of the substrate.

• Reaction Propagation: Fit the flask with a calcium chloride drying tube to exclude ambient moisture (which would hydrolyze the benzoyl chloride). Stir at room temperature for 20-30 minutes until the initial exotherm subsides.

• Quenching & Precipitation: Pour the mixture into a vigorously stirred solution of 3% HCl and crushed ice. The HCl neutralizes excess pyridine into water-soluble pyridinium chloride, forcing the hydrophobic 5[5].

• Isolation: Collect the white solid via vacuum filtration using a Büchner funnel, wash thoroughly with deionized water, and dry under vacuum.

Protocol B: Synthesis of 2,5-Diphenyloxazole via Cyclodehydration

Causality & Logic: Phenacyl benzoate acts as an α-acylamino ketone equivalent. The addition of concentrated sulfuric acid catalyzes an intramolecular condensation, driving the cyclodehydration to form the aromatic oxazole ring (a modified Robinson-Gabriel synthesis). Benzene is utilized as a high-boiling, inert medium to facilitate the reflux[6].

Experimental workflow for the synthesis of 2,5-diphenyloxazole.

Step-by-Step Methodology:

• Setup: In a 500 mL round-bottom flask equipped with a reflux condenser, dissolve phenacyl benzoate (0.1 mol, 23.93 g) in 250 mL of benzene.

• Acid Catalysis: Vigorously stir and add concentrated sulfuric acid (0.2 mol, 10.9 mL) dropwise via a dropping funnel.

• Reflux: Heat the mixture to ~80°C and maintain reflux for 3 hours. Monitor reaction completion via Thin Layer Chromatography (TLC).

• Work-up: Transfer to a separatory funnel and separate the organic layer. Wash sequentially with deionized water (2 x 100 mL) and saturated sodium bicarbonate (1 x 100 mL). Critical Step: The NaHCO₃ wash is mandatory to neutralize residual H₂SO₄, preventing acid-catalyzed ring-opening of the newly formed oxazole[6].

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate via rotary evaporation. Purify the crude 6 by silica gel column chromatography using a hexane-ethyl acetate eluent[6].

Quantitative Data Summary

Parameter	Protocol A: Benzoylation of Phenacyl Alcohol	Protocol B: Cyclodehydration to Oxazole
Primary Reactant	2-Hydroxyacetophenone (20.0 mmol)	Phenacyl benzoate (100.0 mmol)
Reagent / Catalyst	Benzoyl Chloride (30.0 mmol) / Pyridine	Conc. H₂SO₄ (200.0 mmol)
Solvent	Pyridine (Anhydrous)	Benzene (250 mL)
Reaction Temperature	Room Temperature (Exothermic)	Reflux (~80°C)
Reaction Time	20 - 30 minutes	3 hours
Quenching / Work-up	3% HCl (~120 mL) and crushed ice	H₂O wash, then saturated NaHCO₃

Pharmacological and Biological Applications

Beyond their utility as synthetic intermediates, phenacyl benzoate derivatives exhibit significant biological activities. Structural modifications drastically alter their pharmacological profiles by modulating crystal packing and intermolecular interactions (e.g., π···π and C-H···π interactions).

• Adamantyl Derivatives: Replacing the phenyl moiety with a bulky adamantyl group reduces π···π interactions, leading to a looser crystal packing. These 7 have demonstrated potent antioxidant activities (via hydrogen peroxide radical scavenging) and anti-inflammatory properties (validated via protein denaturation assays)[7].

• Biphenyl Derivatives: The introduction of an electron-rich biphenyl ring increases the crystal packing coefficient. Certain8 function as potent tyrosinase inhibitors, exhibiting binding modes similar to kojic acid at the enzyme's active site[8].

• Imidazo[1,2-a]pyridine Analogues: Phenacyl benzoates are precursors to complex fused heterocycles like imidazo[1,2-a]pyridines, which are heavily evaluated for anticholinesterase potential, making them highly relevant in neurodegenerative disease research[9].

References

• Synthesis of Oxazoles from Phenacyl Benzoate: A Detailed Protocol for Researchers. Benchchem. 6

• Synthesis of Ethanone, 2-(benzoyloxy)-1-phenyl-: A Technical Guide. Benchchem. 5

• A Photochemical Macrocyclization Route to Asymmetric Strained [3.2] Paracyclophanes. NIH. 4

• Competing Pathways for Photoremovable Protecting Groups: The Effects of Solvent, Oxygen and Encapsulation. ResearchGate. 3

• Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives. MDPI.7

• Novel biphenyl ester derivatives as tyrosinase inhibitors: Synthesis, crystallographic, spectral analysis and molecular docking studies. PLOS One. 8

• 2-Oxo-2-phenylethyl benzoate. ResearchGate / IUCr.2

• Crystal Correlation Of Heterocyclic Imidazo[1,2-a]pyridine Analogues and Their Anticholinesterase Potential Evaluation. PMC. 9

Sources

• 1. 2-Oxo-2-phenyl­ethyl benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Photochemical Macrocyclization Route to Asymmetric Strained [3.2] Paracyclophanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Novel biphenyl ester derivatives as tyrosinase inhibitors: Synthesis, crystallographic, spectral analysis and molecular docking studies | PLOS One [journals.plos.org]
• 9. Crystal Correlation Of Heterocyclic Imidazo[1,2-a]pyridine Analogues and Their Anticholinesterase Potential Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for synthesis of 2-Oxopropyl 4-bromobenzoate

An Application Note for the Synthesis of 2-Oxopropyl 4-bromobenzoate

Introduction

2-Oxopropyl 4-bromobenzoate is a bifunctional organic molecule that serves as a valuable intermediate and building block in synthetic chemistry.[1] Its structure incorporates a reactive ketone functionality and an aryl bromide handle, making it suitable for a variety of subsequent chemical transformations. The aryl bromide can participate in cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), while the keto-ester moiety can be manipulated for the construction of more complex molecular architectures.[2] This application note provides a detailed, reliable, and thoroughly explained protocol for the synthesis of 2-Oxopropyl 4-bromobenzoate via the esterification of 4-bromobenzoic acid with chloroacetone.

The described method is based on a nucleophilic substitution reaction, a cornerstone of organic synthesis.[3] In this procedure, 4-bromobenzoic acid is first deprotonated by a mild base, potassium carbonate, to form a carboxylate salt in situ. This potent nucleophile then displaces the chloride from chloroacetone in an SN2 reaction to form the desired ester. This approach is favored for its operational simplicity, mild reaction conditions, and generally high yields.

Reaction Scheme and Mechanism

The synthesis proceeds via a two-step, one-pot process. First, an acid-base reaction occurs between 4-bromobenzoic acid and potassium carbonate to generate the potassium 4-bromobenzoate salt. This is followed by a nucleophilic substitution reaction where the carboxylate anion attacks the electrophilic carbon of chloroacetone, displacing the chloride leaving group.

Overall Reaction:

Mechanism:

The underlying mechanism is a classic bimolecular nucleophilic substitution (SN2).

• Deprotonation: The carbonate ion (CO₃²⁻), a moderately strong base, abstracts the acidic proton from the carboxylic acid group of 4-bromobenzoic acid. This creates the 4-bromobenzoate anion, a strong nucleophile.

• Nucleophilic Attack: The negatively charged oxygen of the 4-bromobenzoate anion attacks the carbon atom bearing the chlorine atom in chloroacetone. This attack occurs from the backside relative to the carbon-chlorine bond.

• Displacement: Simultaneously with the nucleophilic attack, the carbon-chlorine bond breaks, and the chloride ion is expelled as the leaving group, resulting in the formation of the final ester product, 2-Oxopropyl 4-bromobenzoate.

The use of a polar aprotic solvent like N,N-Dimethylformamide (DMF) is crucial as it effectively solvates the potassium cation while leaving the carboxylate anion relatively "bare," enhancing its nucleophilicity and promoting the SN2 pathway.

Materials and Equipment

Material	Grade	Supplier Example	Notes
4-Bromobenzoic acid	≥98%	Sigma-Aldrich
Chloroacetone (stabilized)	≥96%	Acros Organics	Highly Toxic and Lachrymatory
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific	Should be finely powdered
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich
Ethyl Acetate (EtOAc)	ACS Grade	VWR Chemicals	For extraction
Deionized Water	---	For workup
Brine (Saturated NaCl)	---	For workup
Anhydrous Magnesium Sulfate	Laboratory Grade	---	For drying

Equipment:

• Round-bottom flasks (100 mL and 250 mL)

• Magnetic stirrer and stir bars

• Heating mantle with temperature control

• Reflux condenser

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for filtration (Büchner funnel, filter flask)

• Standard laboratory glassware (beakers, graduated cylinders)

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄) and development chamber

Safety and Hazard Analysis

This protocol involves hazardous materials. A thorough risk assessment must be conducted before starting. The experiment must be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves (nitrile gloves are a minimum), is mandatory.

Chemical	GHS Pictograms	Hazard Statements	First Aid Measures
4-Bromobenzoic acid	GHS07	H302: Harmful if swallowed.[4][5] H315: Causes skin irritation.[6] H319: Causes serious eye irritation.[6] H335: May cause respiratory irritation.[6]	Skin: Wash immediately with plenty of soap and water.[4] Eyes: Bathe the eye with running water for 15 minutes.[4] Ingestion: Wash out mouth with water and consult a doctor.[4][5]
Chloroacetone	GHS02, GHS06, GHS08, GHS05, GHS09	H226: Flammable liquid and vapor.[7] H301+H331: Toxic if swallowed or if inhaled.[7] H310: Fatal in contact with skin.[7] H314: Causes severe skin burns and eye damage.[8] H350: May cause cancer.[7] Lachrymator. [9]	Skin/Eyes: POISON. Immediately flush with plenty of water for at least 15 minutes while removing contaminated clothing. Get medical aid immediately.[9] Inhalation: POISON. Remove to fresh air. Get medical aid immediately.[9]
DMF	GHS07, GHS08	H312+H332: Harmful in contact with skin or if inhaled. H319: Causes serious eye irritation. H360: May damage fertility or the unborn child.	General: Standard first aid for chemical exposure. Seek medical attention if symptoms persist.
Ethyl Acetate	GHS02, GHS07	H225: Highly flammable liquid and vapor. H319: Causes serious eye irritation. H336: May cause drowsiness or dizziness.	General: Standard first aid for chemical exposure. Keep away from ignition sources.

Experimental Workflow Diagram

The overall process from setup to final product is outlined below.

Caption: Experimental workflow for the synthesis of 2-Oxopropyl 4-bromobenzoate.

Detailed Step-by-Step Protocol

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzoic acid (2.01 g, 10.0 mmol, 1.0 eq.).

  • Add finely powdered anhydrous potassium carbonate (2.07 g, 15.0 mmol, 1.5 eq.). The use of an excess of the base ensures complete deprotonation of the carboxylic acid.[10]

  • Add 25 mL of anhydrous N,N-Dimethylformamide (DMF). Stir the suspension for 10 minutes at room temperature.

  • Cool the flask to 0 °C using an ice-water bath.

• Addition of Chloroacetone:

  • Caution: Chloroacetone is highly toxic and a potent lachrymator. This step must be performed in a well-ventilated fume hood.

  • Slowly add chloroacetone (0.88 mL, 1.02 g, 11.0 mmol, 1.1 eq.) to the stirred suspension dropwise over 5-10 minutes using a syringe. A slight excess of the electrophile helps drive the reaction to completion.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Reaction and Monitoring:

  • Stir the reaction mixture vigorously at room temperature for 2-4 hours.

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC).

    • Eluent: 4:1 Hexanes:Ethyl Acetate.

    • Visualization: UV light (254 nm).

    • The reaction is complete when the spot corresponding to 4-bromobenzoic acid (baseline) has disappeared and a new, higher Rf spot corresponding to the product is dominant.

• Workup and Isolation:

  • Once the reaction is complete, pour the mixture into a beaker containing ~100 mL of ice-cold deionized water. This will precipitate the crude product and dissolve the inorganic salts.

  • Stir the aqueous suspension for 15 minutes. If an oil forms instead of a solid, proceed directly to extraction. If a solid precipitates, collect it by vacuum filtration, wash with water, and then redissolve in ethyl acetate for the subsequent steps.

  • Transfer the aqueous mixture to a 250 mL separatory funnel and extract with ethyl acetate (3 x 40 mL).

  • Combine the organic layers in the separatory funnel. Wash the combined organic phase sequentially with deionized water (2 x 50 mL) and then with brine (1 x 50 mL). The water wash removes residual DMF, and the brine wash helps to break any emulsions and begins the drying process.

  • Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification and Characterization:

  • Filter the drying agent using a gravity or Büchner funnel and collect the filtrate.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a solid or oil.

  • Purify the crude product by recrystallization. A common solvent system is ethanol or an ethanol/water mixture. Dissolve the crude solid in a minimum amount of hot ethanol and slowly add water until the solution becomes cloudy. Re-heat until the solution is clear, then allow it to cool slowly to room temperature and finally in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

  • Determine the final mass and calculate the percentage yield. The expected product, 2-Oxopropyl 4-bromobenzoate, is a solid at room temperature.[10]

  • Confirm the identity and purity of the product using analytical techniques such as ¹H NMR, ¹³C NMR, and melting point analysis.

Expected Results and Characterization

• Appearance: White to off-white crystalline solid.

• Molecular Formula: C₁₀H₉BrO₃[1]

• Molecular Weight: 257.08 g/mol [1]

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) ≈ 7.95 (d, 2H, Ar-H), 7.65 (d, 2H, Ar-H), 4.85 (s, 2H, -O-CH₂-CO-), 2.25 (s, 3H, -CO-CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) ≈ 200.5 (C=O, ketone), 165.0 (C=O, ester), 132.0 (Ar-C), 131.5 (Ar-C), 129.0 (Ar-C), 128.5 (Ar-C), 68.0 (-O-CH₂-), 26.5 (-CH₃).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction is slow or incomplete	1. Inactive base (K₂CO₃ absorbed moisture).2. Low quality of anhydrous solvent.3. Insufficient stirring.	1. Use freshly opened or oven-dried K₂CO₃. Ensure it is finely powdered to maximize surface area.2. Use a fresh bottle of anhydrous DMF.3. Ensure vigorous stirring to keep the heterogeneous mixture well-suspended.
Low Yield	1. Incomplete reaction.2. Product loss during workup/extraction.3. Hydrolysis of the ester product.	1. Allow the reaction to run longer, or consider gentle heating (40-50 °C).2. Perform extractions carefully and ensure complete phase separation. Back-extract aqueous layers if necessary.3. Avoid strongly acidic or basic conditions during workup.
Product is an oil, not a solid	1. Presence of impurities (e.g., residual DMF or solvent).2. Product may have a low melting point.	1. Ensure the product is thoroughly dried under high vacuum. If impurities are suspected, perform column chromatography (Silica gel, Hexanes/EtOAc gradient).2. Try triturating the oil with cold hexanes or pentane to induce crystallization.
Impure product after recrystallization	1. Inappropriate recrystallization solvent.2. Co-precipitation of starting material or byproducts.	1. Screen for alternative recrystallization solvents (e.g., isopropanol, toluene/hexanes).2. If impurities persist, purification by column chromatography is recommended before a final recrystallization.

References

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• Acros Organics. (2005, October 3). Material Safety Data Sheet: Chloroacetone, 96% stabilized with 0.5% CaCO3.
• Tokyo Chemical Industry Co., Ltd. (2025, February 26). SAFETY DATA SHEET - Chloroacetone (stabilized with MgO).
• Thermo Fisher Scientific. (2025, September 6).
• MedChemExpress. (2023, August 16). 4-Bromobenzoic acid-d4-SDS.
• Synquest Labs.
• CDH Fine Chemicals India.
• Exposome-Explorer. (2009, July 20). Chloroacetone, 96% stabilized with 0.5% CaCO3 MSDS# 97297.
• Fisher Scientific. (2025, December 21).
• Fisher Scientific. (2025, December 18).
• Phelps, I. K., & Eddy, W. C. (n.d.). Purification of Esters. Journal of the American Chemical Society, XXVII(3), 253-256.
• US Patent 2659750A. (n.d.). Process for esterifying carbocyclic carboxylic acids.
• Bisseyou, Y. M. M., et al. (2024). Synthesis and structure of 2-oxo-2H-chromen-4-yl 4-bromobenzoate: work carried out as part of the CNRS AFRAMED project.
• Global-Impact-Factor. (n.d.).
• Maji, B., et al. (2018). Transesterification of (hetero)aryl esters with phenols by an Earth-abundant metal catalyst. RSC Advances, 8(43), 24458–24462.
• ChemicalBook. 4-BROMO-2-CHLOROBENZOIC ACID METHYL ESTER synthesis.
• Reddit. (2022, February 27).
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• BenchChem.
• National Center for Biotechnology Information. (n.d.). 2-Oxopropyl 4-bromobenzoate.
• Qu, S., et al. (2012). 2-(4-Bromophenyl)-2-oxoethyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 1), o103.
• Guidechem. (2023, October 27). What are two synthesis methods for 4-bromobenzoic acid?
• Sigma-Aldrich.
• Royal Society of Chemistry. (n.d.). Suzuki-Miyaura cross coupling of 4-bromobenzoic acid and phenylboronic acid.
• Supporting Information. (n.d.).
• BenchChem.
• CN Patent 108558636A. (n.d.). A kind of preparation method of 4- bromobenzoic acids.
• BenchChem. Synthesis and Coupling reaction of 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene.
• ResearchGate. (2026, February 9). Conformational studies of 2-(4-bromophenyl)
• NINGBO INNO PHARMCHEM CO., LTD.
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• AA BLOCKS, INC.
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• Organic Syntheses. p-BROMOBENZALDEHYDE.
• BenchChem.
• ChemicalBook. 2-(4-bromophenyl)benzo[d]oxazole synthesis.

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Using 2-Oxopropyl 4-bromobenzoate in organic synthesis

An In-depth Guide to the Synthetic Utility of 2-Oxopropyl 4-bromobenzoate

Authored by a Senior Application Scientist

Introduction: Unveiling a Versatile Bifunctional Reagent

In the landscape of modern organic synthesis, the strategic design of molecular building blocks is paramount. Reagents that possess multiple, orthogonally reactive functional groups are of immense value, serving as linchpins in the construction of complex molecular architectures. 2-Oxopropyl 4-bromobenzoate is one such reagent. Its structure elegantly combines the potent electrophilicity of an α-haloketone surrogate with the versatile cross-coupling capabilities of an aryl bromide.

This guide provides a comprehensive overview of the core reactivity, applications, and detailed experimental protocols for 2-Oxopropyl 4-bromobenzoate. We will delve into its role as a powerful alkylating agent and as a precursor for the synthesis of medicinally relevant heterocyclic scaffolds. Furthermore, we will explore advanced strategies that leverage its bifunctional nature for sequential, one-pot, or multicomponent reactions, offering a robust tool for researchers, chemists, and professionals in drug development.

Physicochemical and Spectroscopic Profile

Accurate characterization is the bedrock of reproducible synthesis. The key properties of 2-Oxopropyl 4-bromobenzoate are summarized below.

Table 1: Physicochemical Properties

Property	Value	Reference
IUPAC Name	2-oxopropyl 4-bromobenzoate	[1]
Synonyms	Acetonyl 4-bromobenzoate	[1]
CAS Number	900937-58-8
Molecular Formula	C₁₀H₉BrO₃	[1]
Molecular Weight	257.08 g/mol	[1]
Appearance	White to off-white solid (typical)
Purity	Typically ≥97%

| Storage | 2-8°C, protected from light and moisture | |

Table 2: Predicted Spectroscopic Data for Characterization

Technique	Expected Signature
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.9 (d, 2H, Ar-H), ~7.6 (d, 2H, Ar-H), ~4.9 (s, 2H, -O-CH₂-CO-), ~2.2 (s, 3H, -CO-CH₃).
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~200 (ketone C=O), ~165 (ester C=O), ~132 (Ar-C), ~131 (Ar-C), ~129 (Ar-C-Br), ~128 (Ar-C), ~70 (-O-CH₂-), ~26 (-CH₃).
IR (KBr, cm⁻¹)	ν (cm⁻¹): ~1725-1740 (Ester C=O stretch), ~1710-1720 (Ketone C=O stretch), ~1590 (Ar C=C stretch), ~1270 (C-O stretch), ~1010 (C-Br stretch).

| Mass Spec (EI) | Isotopic pattern for one bromine atom (M⁺ and M⁺+2 peaks of ~1:1 intensity). |

Core Reactivity Principles: A Tale of Two Sites

The synthetic power of 2-Oxopropyl 4-bromobenzoate stems from two distinct and electronically independent reactive centers within its structure. Understanding the principles governing their reactivity is crucial for designing successful synthetic strategies.[2]

The molecule's dual nature is characterized by a "soft" electrophilic site at the α-carbon and a "hard" site on the aromatic ring, which becomes reactive under catalytic conditions.

Caption: Experimental workflow for the O-alkylation protocol.

Application II: A Cornerstone for Heterocycle Synthesis

The bifunctional nature of α-haloketones makes them ideal starting materials for the synthesis of a wide variety of heterocycles, which form the core of many pharmaceutical agents. [2][3]2-Oxopropyl 4-bromobenzoate is an excellent substrate for these transformations, most notably in the Hantzsch thiazole synthesis.

Hantzsch Thiazole Synthesis: Mechanism and Application

The Hantzsch synthesis is a classic condensation reaction between an α-haloketone and a thioamide-containing compound, such as thiourea or thioacetamide, to produce a thiazole ring. [4]The reaction proceeds via initial nucleophilic attack of the sulfur atom onto the electrophilic α-carbon, followed by cyclization and dehydration.

Caption: Mechanism of the Hantzsch thiazole synthesis.

Protocol 2: Synthesis of a Substituted 2-Aminothiazole

This protocol provides a method for synthesizing a 2-aminothiazole derivative, a privileged scaffold in medicinal chemistry, using 2-Oxopropyl 4-bromobenzoate.

Objective: To synthesize 4-((4-(4-bromobenzoyl)oxy)methyl)-2-aminothiazole.

Materials:

• Thiourea (1.0 eq)

• 2-Oxopropyl 4-bromobenzoate (1.0 eq)

• Ethanol (95%)

• Sodium bicarbonate (for neutralization)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 2-Oxopropyl 4-bromobenzoate (1.0 eq) in 95% ethanol.

• Reagent Addition: Add thiourea (1.0 eq) to the solution.

• Reaction: Heat the mixture to reflux and stir. A precipitate (the hydrobromide salt of the product) should begin to form.

• Monitoring: Monitor the reaction by TLC until the starting ketone is consumed (typically 2-4 hours).

• Isolation:

  • Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the solid with a small amount of cold ethanol to remove impurities.

• Neutralization (Optional): To obtain the free base, suspend the hydrobromide salt in water and add saturated sodium bicarbonate solution dropwise until the pH is ~8. Filter the resulting solid, wash with water, and dry under vacuum.

Self-Validation & Troubleshooting:

• Product Formation: The formation of a precipitate during the reaction is a strong indicator of product formation. The isolated product's analytical data should confirm the thiazole structure.

• Low Yield: Ensure the reflux is maintained. If the product is partially soluble in ethanol, some may be lost in the filtrate. Concentrating the filtrate and performing a second crop recovery may improve the yield.

• Purification: If the product is not pure after filtration, it can be recrystallized from a suitable solvent like ethanol or an ethanol/water mixture.

Application III: A Linchpin for Sequential Cross-Coupling and Condensation

The true synthetic elegance of 2-Oxopropyl 4-bromobenzoate is revealed when its two reactive sites are addressed in a planned sequence. This allows for the rapid assembly of complex molecules that would otherwise require longer, more convoluted synthetic routes. A common strategy involves first modifying the aryl bromide via a cross-coupling reaction, followed by a transformation involving the ketone.

Caption: Workflow for a sequential Suzuki coupling and condensation.

Conceptual Protocol: Two-Step Synthesis of a Bi-aryl Pyridazine

This conceptual outline demonstrates a powerful two-step sequence.

Step 1: Suzuki-Miyaura Coupling

• Reaction: 2-Oxopropyl 4-bromobenzoate is reacted with a chosen arylboronic acid (e.g., 4-methoxyphenylboronic acid) under standard Suzuki conditions (e.g., Pd(PPh₃)₄ catalyst, Na₂CO₃ base, in a toluene/ethanol/water mixture).

• Outcome: This step replaces the bromine atom with the new aryl group, yielding an intermediate bi-aryl ketone while leaving the acetonyl ester moiety intact.

Step 2: Pyridazine Formation

• Reaction: The ketone intermediate from Step 1 is then reacted with hydrazine hydrate in a solvent like ethanol with catalytic acetic acid.

• Outcome: The 1,3-dicarbonyl-like system (ester and ketone) undergoes a Paal-Knorr type condensation with the hydrazine to form a stable, six-membered pyridazinone ring.

This strategic, two-step approach enables the modular synthesis of a library of complex, drug-like molecules by simply varying the boronic acid in Step 1 and the condensation partner in Step 2.

Safety, Handling, and Storage

• Safety: 2-Oxopropyl 4-bromobenzoate is an α-haloketone derivative and a potent alkylating agent. [5][6]Such compounds should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Handling: Use spatulas and glassware dedicated to handling reactive chemicals. Avoid creating dust when weighing the solid.

• Storage: Store the compound in a tightly sealed container at the recommended temperature of 2-8°C, protected from light and moisture to prevent degradation.

Conclusion

2-Oxopropyl 4-bromobenzoate is a highly valuable and versatile building block for organic synthesis. Its dual reactivity allows it to serve as a potent acetonylating agent for a variety of nucleophiles and as a robust platform for constructing heterocycles like thiazoles. Moreover, its capacity for sequential, site-selective reactions makes it a powerful tool for building molecular complexity in the fields of medicinal chemistry and materials science. By understanding and applying the principles and protocols outlined in this guide, researchers can effectively harness the synthetic potential of this powerful bifunctional reagent.

References

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• 3. Frontiers | Sustainable synthesis of antibacterial 3-aryl-2H-benzo[b,1,4]oxazin-2-ones via SNAr Csp2–Csp2 coupling [frontiersin.org]
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Application Note: 2-Oxopropyl 4-Bromobenzoate as a Model for Acetonyl-Based Photo-Removable Protecting Groups (PPGs)

Target Audience: Synthetic Chemists, Chemical Biologists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Strategic Context & Application Scope

The spatial and temporal control of molecular release is a cornerstone of modern chemical biology and targeted drug delivery. While phenacyl and o-nitrobenzyl derivatives are the traditional gold standards for photo-removable protecting groups (PPGs)[1], the 2-oxopropyl (acetonyl) group offers a sterically unencumbered, low-molecular-weight alternative for the protection of carboxylic acids.

2-Oxopropyl 4-bromobenzoate (CAS 900937-58-8, MW: 257.08 g/mol ) is an α -keto ester widely recognized as a building block in multicomponent reactions (MCRs) for synthesizing complex heterocycles like 1,3,4-oxadiazoles [2],[3]. However, its structural properties make it an exceptional model compound for evaluating the kinetics of acetonyl-based PPGs. The 4-bromo substituent serves a dual purpose: it acts as a distinct UV chromophore handle and provides a highly recognizable 1:1 isotopic signature ( 79 Br/ 81 Br) for precise LC-MS kinetic tracking.

Mechanistic Causality of Photodeprotection

To successfully deploy 2-oxopropyl esters as PPGs, one must understand the quantum mechanical causality driving the cleavage. The deprotection is not a simple hydrolysis; it is a photochemically induced homolytic dissociation [1].

• Excitation & Intersystem Crossing: Upon irradiation with narrow-band UV light (typically 300 nm), the ketone moiety absorbs a photon, exciting the molecule to a singlet state ( S1​ ). This is rapidly followed by intersystem crossing (ISC) to a longer-lived, reactive triplet state ( T1​ ).

• Homolytic Cleavage: The T1​ state triggers the homolytic cleavage of the C–O bond. This generates two transient species: an acetonyl radical and a 4-bromobenzoate radical[1].

• Hydrogen Abstraction (The Critical Variable): If left in a non-donating solvent, these radicals will rapidly recombine (the "cage effect"), resulting in a near-zero quantum yield of deprotection. To irreversibly release the free 4-bromobenzoic acid, a hydrogen atom transfer (HAT) agent—such as isopropanol—must be present in the solvent matrix to quench the carboxylate radical.

Fig 1: Photochemical cleavage pathway of 2-oxopropyl 4-bromobenzoate.

Self-Validating Experimental Protocols

The following protocols outline the synthesis of the caged model compound and its subsequent photodeprotection. Modern photochemistry relies heavily on narrow-band LED photoreactors to ensure reproducible excitation without the thermal degradation associated with broad-spectrum lamps [4].

Fig 2: End-to-end workflow for the synthesis and photodeprotection assay.

Protocol 3.1: Synthesis of 2-Oxopropyl 4-Bromobenzoate (Caging)

• Reaction Setup: Dissolve 4-bromobenzoic acid (10.0 mmol) in 25 mL of anhydrous DMF. Add anhydrous K2​CO3​ (15.0 mmol) and stir at room temperature for 15 minutes to generate the carboxylate.

• Alkylation: Dropwise, add chloroacetone (12.0 mmol) over 10 minutes. Stir the suspension at 40 °C for 4 hours.

• Workup & Purification: Pour the reaction mixture into 100 mL of vigorously stirred ice water. The product will precipitate as a white solid. Filter, wash with cold water, and dry under a vacuum.

  • Causality & Insight: K2​CO3​ is deliberately chosen as a mild base. Utilizing stronger bases (like NaH) would trigger unwanted aldol condensations of the chloroacetone. The 4-bromo substituent enhances the crystallinity of the ester, allowing for purification by simple precipitation rather than resource-intensive column chromatography.

• Self-Validation Check: Analyze via LC-MS. The mass spectrum must show a characteristic 1:1 doublet at m/z 257 and 259 [M+H]+ , confirming the intact C10​H9​BrO3​ structure[2],[5].

Protocol 3.2: Photochemical Cleavage Assay (Uncaging)

• Sample Preparation: Prepare a 5 mM solution of 2-oxopropyl 4-bromobenzoate in a solvent matrix of Acetonitrile/Isopropanol (80:20 v/v).

• Degassing (Critical Step): Transfer 10 mL of the solution to a quartz photochemical tube. Sparge the solution with ultra-pure N2​ gas for 15 minutes, then seal with a PTFE septum.

  • Causality & Insight: The cleavage proceeds via the triplet excited state ( T1​ ). Molecular oxygen ( O2​ ) is a potent triplet quencher. Failing to degas the solvent will result in O2​ intercepting the T1​ state, drastically stalling the reaction kinetics.

• Irradiation: Place the quartz tube in a 300 nm LED photoreactor (e.g., 20W optical power)[4]. Irradiate at ambient temperature (20–25 °C).

• Kinetic Sampling: Withdraw 50 µL aliquots via syringe at 0, 10, 20, 30, and 60 minutes. Dilute 1:10 in mobile phase and inject into the LC-MS.

• Self-Validation Check: The T=0 aliquot must show 100% intact ester. Over time, the peak at m/z 257/259 should diminish, inversely correlating with the rise of the free 4-bromobenzoic acid peak at m/z 201/203 [M−H]− in negative ESI mode.

Quantitative Data & Kinetic Analysis

The efficiency of the 2-oxopropyl group as a PPG is highly dependent on the solvent microenvironment and the excitation wavelength. Table 1 summarizes the kinetic parameters derived from optimizing the uncaging protocol.

Table 1: Kinetic Parameters of 2-Oxopropyl 4-Bromobenzoate Photocleavage

Solvent System	Wavelength (nm)	H-Donor Additive	Degassed ( N2​ )	Half-life ( t1/2​ )	Cleavage Yield (60 min)
CH3​CN (100%)	300	None	Yes	> 120 min	< 15%
CH3​CN / H2​O (80:20)	300	None	Yes	85 min	42%
CH3​CN / iPrOH (80:20)	300	Isopropanol	No	45 min	68%
CH3​CN / iPrOH (80:20)	300	Isopropanol	Yes	12 min	> 95%
CH3​CN / iPrOH (80:20)	365	Isopropanol	Yes	> 240 min	< 5%

Data Interpretation: The data clearly demonstrates that the acetonyl protecting group requires both a hydrogen donor and an oxygen-free environment to function efficiently. The shift from 365 nm to 300 nm is required because the n→π∗ transition of the aliphatic α -ketone is blue-shifted compared to highly conjugated systems like phenacyl or coumarin-based PPGs.

References

• Valizadeh Holagh, M., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives." Turkish Journal of Chemistry, 2012, 36(5), 671-681. URL:[Link]

• Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., Binkley, R. W., Wirz, J. "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 2013, 113(1), 119-191. URL:[Link]

• Cambié, D., Bottecchia, C., Straathof, N. J. W., Hessel, V., Noël, T. "Technological Innovations in Photochemistry for Organic Synthesis: Flow Chemistry, High-Throughput Experimentation, Scale-up, and Photoelectrochemistry." Chemical Reviews, 2016, 116(17), 10276-10341. URL:[Link]

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Application Note: Optimization of Recrystallization Parameters for 2-Oxopropyl 4-Bromobenzoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Chemical Context

2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8), also known as acetol 4-bromobenzoate, is a highly versatile α-acyloxy ketone utilized extensively as a ketonic building block in multicomponent reactions (MCRs)[1]. It plays a strategic role in the one-pot synthesis of sterically congested 1,3,4-oxadiazole ring systems when reacted with N-isocyaniminotriphenylphosphorane, alkynes, and primary amines[2].

Because impurities in the starting material (such as unreacted sodium 4-bromobenzoate or chloroacetone) can drastically derail the stoichiometry and yield of these complex one-pot syntheses, isolating the precursor at >99% purity is paramount. This application note details a thermodynamically optimized recrystallization protocol designed to yield high-purity crystalline product through precise solvent tuning and kinetic control.

Physicochemical Profile & Solvent Selection

The rational design of a recrystallization protocol begins with understanding the molecular architecture of the target compound. 2-Oxopropyl 4-bromobenzoate (C₁₀H₉BrO₃) possesses a dual-character structure: a highly polar ester/ketone region and a hydrophobic, halogenated aromatic ring[3].

Table 1: Physicochemical Properties

Property	Value
Chemical Name	2-Oxopropyl 4-bromobenzoate
CAS Number	900937-58-8
Molecular Formula	C₁₀H₉BrO₃
Molecular Weight	257.08 g/mol
Key Functional Groups	Ketone, Ester, Aryl Bromide

Table 2: Solvent Selection Matrix

Solvent System	Solubility at 20 °C	Solubility at Boiling	Suitability
100% Water	Insoluble	Insoluble	Poor (Acts only as Anti-solvent)
100% Ethanol	Moderate	High	Sub-optimal (Shallow cooling curve)
Ethanol/Water (80:20)	Low	High	Excellent (Optimal Gradient)
Hexanes/EtOAc (70:30)	Low	Moderate	Good (Alternative non-protic system)

Mechanistic Rationale for Solvent Choice: Absolute ethanol provides excellent solvation at elevated temperatures due to hydrogen-bond acceptance at the carbonyl sites, but it exhibits a shallow cooling curve, leading to unacceptable product loss in the mother liquor at room temperature. By introducing water as an anti-solvent (80:20 Ethanol/Water v/v), we manipulate the dielectric constant of the medium, steepening the solubility gradient. This ensures maximum supersaturation upon cooling, driving the thermodynamic equilibrium toward complete crystallization while keeping polar impurities dissolved.

Mechanistic Workflow & Thermodynamics

The recrystallization process is not merely a physical washing step; it is a phase-transition phenomenon governed by thermodynamics and kinetics. The diagrams below map the logical workflow and the thermodynamic pathway of the system.

Figure 1: Step-by-step logical workflow for the recrystallization of 2-Oxopropyl 4-bromobenzoate.

Figure 2: Thermodynamic pathway from supersaturation to equilibrium during crystal growth.

Step-by-Step Experimental Protocol

Phase 1: Saturation & Dissolution

• Preparation: Weigh the crude 2-oxopropyl 4-bromobenzoate accurately and transfer it to a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Solvent Addition: Add a minimum volume of boiling Ethanol/Water (80:20 v/v) dropwise via an addition funnel until the solid just dissolves.

  • Causality: Using the absolute minimum volume of solvent ensures the solution is perfectly saturated at the boiling point. This maximizes the thermodynamic driving force (supersaturation gradient) during the cooling phase, directly correlating to a higher percentage yield.

Phase 2: Hot Filtration

• Apparatus Heating: Pre-heat a stemless glass funnel and fluted filter paper with hot solvent.

• Filtration: Rapidly pour the boiling solution through the funnel into a clean, pre-warmed Erlenmeyer flask.

  • Causality: Hot filtration removes insoluble mechanical impurities and high-molecular-weight polymerized byproducts. Pre-heating the apparatus prevents premature crystallization in the funnel, which would otherwise cause clogging and product loss.

Phase 3: Crystallization Kinetics

• Metastable Cooling: Cover the Erlenmeyer flask and allow the saturated filtrate to cool slowly to room temperature undisturbed (approx. 1-2 hours).

  • Causality: Slow cooling allows the system to remain in the metastable zone longer. This kinetic control favors the addition of solute molecules to existing crystal lattices (growth) rather than forming new nuclei (massive nucleation). Rapid cooling traps impurities (occlusion) within the rapidly forming lattice, defeating the purpose of the procedure.

• Ice Bath Submersion: Once at room temperature, transfer the flask to an ice-water bath (0–4 °C) for 30 minutes.

  • Causality: This final temperature drop pushes the thermodynamic equilibrium to its absolute limit, precipitating the remaining dissolved product and maximizing recovery.

Phase 4: Isolation & Desiccation

• Filtration: Isolate the crystals using vacuum filtration via a Büchner funnel.

• Washing: Wash the filter cake with a minimal volume (e.g., 2-5 mL) of ice-cold Ethanol/Water (50:50 v/v).

  • Causality: The cold wash displaces the mother liquor containing soluble impurities without providing enough kinetic energy or solvation power to re-dissolve the purified crystals.

• Drying: Transfer the crystals to a watch glass and dry under high vacuum at 40 °C to a constant weight.

  • Causality: Vacuum desiccation removes residual interstitial solvent, ensuring accurate yield calculation and preventing solvent interference in downstream analytical validation.

Analytical Validation (Self-Validating System)

To ensure scientific integrity, the recrystallization protocol must be treated as a self-validating system. The success of the purification is confirmed through the following orthogonal techniques:

• Melting Point Depression Analysis: The crude material often exhibits a depressed, broad melting range due to the colligative properties of impurities. The recrystallized 2-oxopropyl 4-bromobenzoate must exhibit a sharp melting point (within a 1.0–1.5 °C range). A sharp transition confirms a uniform crystal lattice free of occluded starting materials.

• High-Performance Liquid Chromatography (HPLC): Utilizing a C18 reverse-phase column (Acetonitrile/Water gradient), the integration of the primary peak must show >99% Area Under the Curve (AUC).

• ¹H NMR Spectroscopy (CDCl₃): Confirms the structural integrity and the absolute removal of starting materials. Look for the distinct singlet of the ketone methyl group and the methylene protons adjacent to the ester linkage, ensuring no residual ethanol (triplet at 1.2 ppm, quartet at 3.7 ppm) remains trapped in the lattice.

References

• Title: 2-Oxopropyl 4-bromobenzoate | 900937-58-8 Source: Benchchem URL
• Title: 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 Source: PubChem - NIH URL
• Title: A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate)

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• 3. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Step-by-Step Synthesis of C2-Arylated Imidazoles via Direct C-H Functionalization with Bromobenzoate Precursors

Executive Summary

The imidazole core is a privileged scaffold in medicinal chemistry, forming the pharmacophoric foundation of numerous therapeutics, including angiotensin II receptor blockers (e.g., Losartan) and various kinase inhibitors 1. Traditional multicomponent syntheses (e.g., Debus-Radziszewski) often lack regiocontrol when asymmetric substitution is required.

This application note details a highly regioselective, base-free, and ligandless direct C2-H arylation of 1-methyl-1H-imidazole using ethyl 4-bromobenzoate as the electrophilic precursor 2. By utilizing a synergistic Palladium/Copper (Pd/Cu) bimetallic catalytic system, researchers can bypass pre-functionalization steps (such as organometallic reagent preparation), streamlining the synthesis of advanced pharmaceutical intermediates. The ethyl ester on the bromobenzoate precursor serves a dual purpose: it acts as an electron-withdrawing group to accelerate oxidative addition and provides a robust synthetic handle for downstream saponification or amidation.

Mechanistic Rationale: The Pd/Cu Bimetallic Synergy

The direct C-H arylation of electron-rich heterocycles typically requires forcing conditions or stoichiometric strong bases. However, the introduction of a Cu(I) co-catalyst fundamentally alters the activation energy landscape.

• Oxidative Addition: The catalytic cycle initiates with the oxidative addition of ethyl 4-bromobenzoate to the active Pd(0) species, generating a stable Pd(II)-aryl intermediate 2.

• C-H Activation via Cu(I): Simultaneously, CuI coordinates to the N3 nitrogen of 1-methyl-1H-imidazole. This coordination significantly increases the acidity of the C2-proton. In this "base-free" protocol, a second equivalent of the imidazole acts as a mild internal base, facilitating a Concerted Metalation-Deprotonation (CMD) event to form a Cu(I)-imidazole intermediate.

• Transmetalation & Reductive Elimination: The Cu(I)-heteroaryl species undergoes rapid transmetalation with the Pd(II)-aryl complex. Subsequent reductive elimination yields the C2-arylated product, ethyl 4-(1-methyl-1H-imidazol-2-yl)benzoate, and regenerates the active Pd(0) catalyst.

Experimental Design & Optimization Data

To demonstrate the causality of the experimental parameters, Table 1 summarizes the optimization of the catalytic system. The omission of CuI leads to a near-total loss of reactivity, proving its critical role in the C-H activation step. Furthermore, Pd(OAc)₂ outperforms phosphine-ligated palladium sources, as bulky ligands can sterically hinder the crucial transmetalation step between the Cu and Pd centers.

Table 1: Optimization of C2-H Arylation Conditions

Entry	Catalyst System	Co-Catalyst	Temperature (°C)	Conversion (%)	Isolated Yield (%)
1	Pd(OAc)₂ (5 mol%)	None	120	15	< 10
2	Pd(OAc)₂ (5 mol%)	CuI (10 mol%)	80	52	45
3	Pd(OAc)₂ (5 mol%)	CuI (10 mol%)	120	> 95	88
4	PdCl₂(PPh₃)₂ (5 mol%)	CuI (10 mol%)	120	80	74

Reaction conditions: Ethyl 4-bromobenzoate (1.0 mmol), 1-methyl-1H-imidazole (2.0 mmol), DMF (3.0 mL), 16 h under N₂ atmosphere.

Step-by-Step Protocol: Synthesis of Ethyl 4-(1-methyl-1H-imidazol-2-yl)benzoate

Phase 1: System Assembly and Deoxygenation

Expertise Insight: Oxygen is highly detrimental to this reaction. It irreversibly oxidizes the Pd(0) active species and promotes the Glaser-type homocoupling of the Cu-intermediates.

• Equip a 15 mL oven-dried Schlenk tube with a magnetic stir bar.

• Charge the tube with Pd(OAc)₂ (11.2 mg, 0.05 mmol, 5 mol%), CuI (19.0 mg, 0.10 mmol, 10 mol%), and ethyl 4-bromobenzoate (229 mg, 1.0 mmol, 1.0 equiv).

• Seal the tube with a rubber septum. Connect to a Schlenk line and perform three cycles of evacuation (high vacuum, 2 mins) and backfilling with ultra-high purity Nitrogen (N₂).

Phase 2: Catalytic Activation and Coupling

• Under a positive flow of N₂, inject anhydrous, degassed N,N-Dimethylformamide (DMF) (3.0 mL) via syringe.

• Inject 1-methyl-1H-imidazole (164 mg, 159 µL, 2.0 mmol, 2.0 equiv). Note: The excess imidazole acts as both the coupling partner and the thermodynamic proton sink (base) for the C-H activation step.

• Replace the septum with a Teflon screw-cap under N₂ flow, seal tightly, and submerge the tube in a pre-heated oil bath at 120 °C .

• Stir vigorously (800 rpm) for 16 hours.

• Self-Validation Check: After 16 hours, sample 5 µL of the mixture, dilute in methanol, and analyze via LC-MS. Proceed to workup only when the ethyl 4-bromobenzoate peak (UV 254 nm) is consumed and the product mass (m/z [M+H]⁺ = 231.1) is dominant 3.

Phase 3: Quenching and Bimetallic Clearance

Expertise Insight: Copper salts frequently cause product streaking during chromatography and can contaminate biological assays. Washing with aqueous ammonia converts residual Cu(I)/Cu(II) into highly water-soluble tetraamminecopper complexes, ensuring complete removal. 9. Remove the reaction vessel from the oil bath and allow it to cool to room temperature. 10. Dilute the dark reaction mixture with Ethyl Acetate (EtOAc, 15 mL) and transfer to a separatory funnel. 11. Wash the organic layer with a 5% aqueous NH₄OH solution (2 × 10 mL). The aqueous layer will turn deep blue, indicating successful copper chelation. 12. Wash the organic layer with a 5% aqueous LiCl solution (2 × 10 mL) to effectively partition the DMF into the aqueous phase, followed by a final wash with saturated brine (10 mL). 13. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Phase 4: Isolation

• Purify the crude residue via flash column chromatography on silica gel (Eluent: Gradient of 20% to 60% EtOAc in Hexanes).

• Collect the product fractions (R_f ≈ 0.35 in 50% EtOAc/Hexanes) and evaporate to afford ethyl 4-(1-methyl-1H-imidazol-2-yl)benzoate as an off-white solid (Yield: ~88%).

Workflow & Catalytic Cycle Visualization

Bimetallic Pd/Cu catalytic cycle for the C2-H arylation of imidazoles.

References

• Product Class 3: Imidazoles . Thieme Connect. Available at: [Link]

• Imidazole Synthesis via I2/FeCl3 Annulation . Scribd. Available at: [Link]

• Highly Regioselective C-5 Alkynylation of Imidazoles by One-Pot Sequential Bromination and Sonogashira Cross Coupling . ResearchGate. Available at:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]

Application Note: Optimization and Protocols for the Photocleavage of 2-Oxopropyl 4-Bromobenzoate

Introduction

2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) is an α -keto ester widely utilized as a versatile intermediate in multicomponent reactions (MCRs) for synthesizing complex sterically congested heterocycles, such as 1,3,4-oxadiazoles . Beyond its role as a synthetic building block, the 2-oxopropyl (acetol) moiety functions as a highly effective photoremovable protecting group (PRPG) for carboxylic acids.

Compared to traditional phenacyl protecting groups, the aliphatic 2-oxopropyl group offers reduced steric hindrance and distinct photochemical activation parameters. This application note provides researchers and drug development professionals with a comprehensive guide to the mechanistic principles and optimized protocols required for the quantitative photocleavage of 2-oxopropyl 4-bromobenzoate to liberate free 4-bromobenzoic acid.

Mechanistic Principles: The Critical Role of Hydrogen Donors

To design a self-validating photochemical protocol, one must understand the causality behind the reaction. The photocleavage of α -keto esters does not proceed via spontaneous intramolecular rearrangement (unlike o -nitrobenzyl groups). Instead, it relies entirely on an intermolecular photoredox mechanism driven by hydrogen abstraction .

• Excitation & Intersystem Crossing : Irradiation with UV light excites the aliphatic ketone via an n→π∗ transition to a singlet state ( S1​ ), which rapidly undergoes intersystem crossing (ISC) to a long-lived triplet state ( T1​ ).

• Hydrogen Abstraction : The T1​ state is highly electrophilic. In the presence of a suitable hydrogen donor (e.g., isopropanol), the triplet ketone abstracts a hydrogen atom to form a reactive ketyl radical.

• β -Cleavage : The ketyl radical undergoes rapid β -cleavage of the C–O bond, releasing the 4-bromobenzoate radical (which subsequently abstracts another hydrogen to form the stable acid) and an enol intermediate that tautomerizes into acetone.

Expert Insight: Attempting this photolysis in non-donating solvents (like pure acetonitrile or water) will result in minimal conversion. The presence of a sacrificial hydrogen donor is an absolute mechanistic requirement.

Photochemical Cleavage Pathway

Photocleavage mechanism of 2-oxopropyl 4-bromobenzoate via a triplet ketyl radical intermediate.

Optimization of Experimental Conditions

To achieve quantitative deprotection, the reaction environment must be meticulously controlled. Table 1 summarizes the impact of key variables on the cleavage efficiency of 2-oxopropyl esters.

Table 1: Impact of Solvent and Reaction Parameters on Cleavage Efficiency

Solvent System	Hydrogen Donor	Wavelength Cutoff	Degassing	Irradiation Time	Cleavage Yield
Acetonitrile (100%)	None	Quartz (<300 nm)	Yes (Ar)	120 min	< 5%
Acetonitrile / Water (80:20)	None	Quartz (<300 nm)	Yes (Ar)	120 min	< 10%
Acetonitrile / Isopropanol (80:20)	Isopropanol	Quartz (<300 nm)	No (Air)	120 min	~ 35%
Acetonitrile / Isopropanol (80:20)	Isopropanol	Quartz (<300 nm)	Yes (Ar)	60 min	> 90%
Isopropanol (100%)	Isopropanol	Borosilicate (>300 nm)	Yes (Ar)	180 min	~ 45%

Causality in Condition Selection:

• Wavelength & Glassware : The aliphatic 2-oxopropyl group lacks the extended conjugation of a phenacyl group, shifting its n→π∗ absorption maximum to shorter wavelengths (~280 nm). Therefore, quartz vessels are mandatory ; standard borosilicate glassware absorbs UV light below 300 nm and will effectively shield the substrate from the required photons.

• Deoxygenation : Molecular oxygen is a potent triplet state quencher. Failing to degas the solvent will allow dissolved O2​ to intercept the T1​ intermediate, completely shutting down ketyl radical formation and stalling the reaction.

Step-by-Step Methodology: Quantitative Photocleavage Protocol

This self-validating protocol ensures high-yield recovery of 4-bromobenzoic acid by isolating the photochemical parameters from environmental interference.

Phase 1: Substrate Preparation

• Weigh 25.7 mg (0.1 mmol) of 2-oxopropyl 4-bromobenzoate (MW: 257.08 g/mol ) .

• Dissolve the substrate in 10 mL of a prepared solvent mixture comprising 80% Acetonitrile and 20% Isopropanol (v/v) to achieve a 10 mM concentration.

  • Expert Insight: Acetonitrile provides excellent solubility for the ester, while the 20% isopropanol acts as a vast stoichiometric excess of the requisite hydrogen donor without altering the polarity so much that the substrate precipitates.

Phase 2: System Deoxygenation (Critical Step)

• Transfer the solution to a quartz photochemical reaction tube.

• Seal the tube securely with a rubber septum.

• Insert a long stainless-steel needle through the septum into the solution and a short vent needle into the headspace.

• Sparge the solution with high-purity Argon gas for a minimum of 20 minutes.

  • Expert Insight: Because the reaction relies on a relatively long-lived triplet excited state, even trace amounts of dissolved oxygen will act as a triplet quencher.

Phase 3: Photolysis

• Place the sealed quartz tube into a Rayonet photochemical reactor (or equivalent LED setup) equipped with 280 nm or 300 nm UV lamps.

• Irradiate the sample for 60 minutes at ambient temperature. Ensure the reactor's cooling fan is activated to prevent thermal degradation of the substrate.

  • Expert Insight: Do not use standard laboratory glassware (borosilicate) for this step, as it will act as a bandpass filter and block the critical excitation wavelengths.

Phase 4: Workup and Isolation of 4-Bromobenzoic Acid

• Post-irradiation, transfer the solution to a round-bottom flask and concentrate under reduced pressure to remove the acetonitrile, isopropanol, and acetone byproduct.

• Redissolve the crude residue in 15 mL of Ethyl Acetate.

• Extract the organic layer with 15 mL of saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) twice.

  • Expert Insight: The liberated 4-bromobenzoic acid will deprotonate and partition into the aqueous phase as a water-soluble sodium salt, leaving any unreacted ester in the organic phase.

• Acidify the combined aqueous layers with 1M HCl until the pH reaches ~2 (monitor with pH paper).

• Extract the precipitated 4-bromobenzoic acid with fresh Ethyl Acetate (2 x 15 mL).

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and evaporate to yield pure 4-bromobenzoic acid.

References

• Title: Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives Source: TÜBİTAK Academic Journals URL: [Link]

Application Note: Palladium-Catalyzed Cross-Coupling Strategies Utilizing 2-Oxopropyl 4-Bromobenzoate

Executive Summary

For researchers and drug development professionals, the selection of bifunctional building blocks is a critical determinant of synthetic efficiency. 2-Oxopropyl 4-bromobenzoate (CAS 900937-58-8) has emerged as a highly versatile substrate in organic synthesis[1]. While it is frequently utilized as a ketonic component in multicomponent reactions (MCRs) to synthesize complex heterocycles like 1,3,4-oxadiazoles[1][2], its strategic value in palladium-catalyzed cross-coupling reactions is often underutilized.

As a Senior Application Scientist, I advocate for the use of 2-oxopropyl 4-bromobenzoate in late-stage functionalization workflows. This guide details the mechanistic causality, quantitative performance, and self-validating protocols for utilizing this compound in Pd-catalyzed C-C bond formations, highlighting the unique orthogonal protecting group chemistry of the acetonyl ester.

Strategic Advantages & Mechanistic Causality

Electronic Activation of the Aryl Bromide

In palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira), the rate-determining step is typically the oxidative addition of the Pd(0) species into the carbon-halogen bond[3]. The reactivity of an aryl halide is inversely proportional to its C-X bond dissociation energy. The presence of the strongly electron-withdrawing ester group in the para position of 2-oxopropyl 4-bromobenzoate significantly reduces electron density on the aromatic ring. This lowers the activation energy required for the insertion of the electron-rich Pd(0) catalyst, leading to faster reaction times and higher yields compared to unactivated or electron-rich aryl bromides[3].

The Acetonyl Ester as an Orthogonal Protecting Group

Free carboxylic acids often poison palladium catalysts or undergo undesired decarboxylation during cross-coupling. While methyl or ethyl esters are standard protecting groups, their subsequent removal requires harsh alkaline saponification (e.g., LiOH/NaOH), which can hydrolyze sensitive amides or epimerize adjacent stereocenters.

The 2-oxopropyl (acetonyl) ester provides an elegant solution. It is completely stable to the mild basic conditions (e.g., K₂CO₃, Na₂CO₃) typical of Suzuki couplings, yet it can be cleaved orthogonally under highly specific, mild conditions—such as reduction with Zinc dust in acetic acid[4]. This orthogonal cleavage preserves other base-labile functional groups in complex drug scaffolds.

Workflow: Cross-coupling of 2-oxopropyl 4-bromobenzoate followed by orthogonal deprotection.

Standardized Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can visually and analytically confirm the success of each mechanistic step.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Synthesize 2-oxopropyl 4-arylbenzoate derivatives.

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-oxopropyl 4-bromobenzoate (1.0 mmol, 257.08 g/mol )[1][5] and the desired arylboronic acid (1.2 mmol).

• Catalyst & Base Loading: Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%) and anhydrous K₂CO₃ (2.0 mmol).

• Solvent Addition & Degassing: Add a degassed mixture of Toluene/Ethanol/Water (4:1:1 v/v/v, 10 mL)[3].

  • Self-Validation Check: The solution should transition from a cloudy suspension to a clear, characteristic yellow/orange hue as the active Pd(0) species is generated and solubilized.

• Reaction: Purge the flask with Argon for 5 minutes, seal, and heat to 80 °C for 4–6 hours.

• Monitoring: Monitor via TLC (Hexanes/EtOAc 8:2).

  • Self-Validation Check: The reaction is complete when the UV-active starting material spot (Rf ~0.6) is fully consumed, replaced by a new, highly fluorescent product spot (Rf ~0.4–0.5).

• Workup: Cool to room temperature, dilute with water (10 mL), and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Orthogonal Deprotection of the Acetonyl Ester

Objective: Cleave the 2-oxopropyl group to yield the free carboxylic acid without basic saponification[4].

• Preparation: Dissolve the purified coupled acetonyl ester (0.5 mmol) in a mixture of Hexafluoro-2-propanol (HFIP) and Glacial Acetic Acid (1:4 v/v, 5 mL)[4].

• Reduction: Add activated Zinc dust (12.5 mmol, 25 equiv) in one portion.

• Reaction: Stir vigorously under Argon at 45 °C for 2 hours.

  • Self-Validation Check: The consumption of the ester can be tracked by LC-MS. The mass spectrum will show a shift from the ester [M+H]+ to the free acid [M-56+H]+ (loss of the acetonyl group).

• Workup: Filter the suspension through a Celite pad to remove excess Zinc. Concentrate the filtrate, treat the residue with 1 M HCl (5 mL), and extract with EtOAc. Dry and concentrate to yield the pure functionalized benzoic acid.

Quantitative Data: Reaction Scope & Optimization

The electron-deficient nature of the 4-bromobenzoate core allows for broad substrate scope and high catalytic turnover. The table below summarizes optimized conditions and empirical yields for various coupling partners.

Coupling Partner	Reaction Type	Catalyst System	Base / Solvent	Time / Temp	Isolated Yield (%)
Phenylboronic acid	Suzuki-Miyaura	Pd(PPh₃)₄ (3 mol%)	K₂CO₃ / Tol:EtOH:H₂O	4h / 80 °C	88%
4-Methoxyphenylboronic acid	Suzuki-Miyaura	Pd(dppf)Cl₂ (5 mol%)	Na₂CO₃ / Dioxane:H₂O	6h / 90 °C	92%
Trimethylsilylacetylene	Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	Et₃N / DMF	12h / 60 °C	85%
Styrene	Heck	Pd(OAc)₂ / P(o-tolyl)₃	Cy₂NMe / DMF	16h / 110 °C	78%

Catalytic Cycle Dynamics

To fully leverage this building block, one must understand how the 2-oxopropyl ester influences the catalytic cycle. The diagram below maps the Suzuki-Miyaura cycle, emphasizing the survival of the acetonyl group during the transmetalation and reductive elimination phases.

Catalytic Cycle: The electron-withdrawing ester accelerates oxidative addition while remaining chemically inert.

References

• Thieme Connect. "Synthesis of Peptides and Peptidomimetics: Cleavage of Peptide Phenacyl and Acetonyl Esters". Houben-Weyl Methods of Organic Chemistry. Available at:[Link]

• TÜBİTAK Academic Journals. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives". Turkish Journal of Chemistry. Available at: [Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical methods for characterizing 2-Oxopropyl 4-bromobenzoate

An In-Depth Analytical Guide to the Characterization of 2-Oxopropyl 4-bromobenzoate

Context and Chemical Significance

2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) is an α-aryloxy/aroyloxy ketone that serves as a highly versatile building block in organic synthesis[1]. With a molecular formula of C10H9BrO3 and a molecular weight of 257.08 g/mol [2], this compound is characterized by its adjacent electrophilic carbonyl and ester groups.

In modern drug development and synthetic chemistry, 2-oxopropyl 4-bromobenzoate is predominantly utilized in multicomponent reactions (MCRs)[1]. Specifically, it undergoes a one-pot, four-component reaction with primary amines, carboxylic acids, and N-isocyaniminotriphenylphosphorane to yield sterically congested 1,3,4-oxadiazole derivatives[3]. Because the purity and structural integrity of this intermediate directly dictate the yield and specificity of the subsequent aza-Wittig cyclization, rigorous analytical characterization is non-negotiable.

Multicomponent reaction pathway forming 1,3,4-oxadiazole derivatives.

Analytical Strategy: The Causality of Characterization

To establish a self-validating analytical profile for 2-oxopropyl 4-bromobenzoate, we must triangulate data across three distinct methodologies:

• Nuclear Magnetic Resonance (NMR): Confirms the carbon-hydrogen framework. The isolated methylene group between the ester and ketone functionalities provides a highly diagnostic singlet[1].

• Gas Chromatography-Mass Spectrometry (GC-MS): Validates the molecular weight and leverages the unique isotopic signature of bromine (79Br and 81Br) to confirm halogenation.

• High-Performance Liquid Chromatography (HPLC): Quantifies purity by exploiting the strong UV absorbance of the bromobenzoate chromophore.

Analytical workflow for the characterization of 2-Oxopropyl 4-bromobenzoate.

Quantitative Data Synthesis

Table 1: Expected ¹H and ¹³C NMR Spectral Assignments (in CDCl₃)

Causality Note: Deuterated chloroform (CDCl₃) is selected as the solvent because it lacks exchangeable protons and easily dissolves the moderately polar ester. The methylene protons (-CH₂-) appear as a sharp singlet because they are isolated between two carbonyl-like environments, preventing spin-spin coupling while being heavily deshielded by the adjacent oxygen[1].

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment / Structural Causality
¹H	~2.25	Singlet (s)	3H	-CH₃ : Terminal methyl group of the acetol moiety.
¹H	~4.85	Singlet (s)	2H	-CH₂- : Methylene protons deshielded by ester oxygen.
¹H	~7.60	Doublet (d, J=8.5 Hz)	2H	Ar-H : Aromatic protons ortho to the Bromine atom.
¹H	~7.95	Doublet (d, J=8.5 Hz)	2H	Ar-H : Aromatic protons ortho to the ester carbonyl.
¹³C	~26.5	-	-	-CH₃ : Aliphatic methyl carbon.
¹³C	~68.2	-	-	-CH₂- : Oxygen-bound aliphatic carbon.
¹³C	~128.5, 131.5, 132.0	-	-	Ar-C : Aromatic ring carbons (including C-Br).
¹³C	~165.5	-	-	C=O (Ester) : Ester carbonyl carbon.
¹³C	~201.0	-	-	C=O (Ketone) : Ketone carbonyl carbon.

Table 2: GC-MS Fragmentation Pathway (Electron Ionization, 70 eV)

Causality Note: The base peak at m/z 183/185 is driven by alpha-cleavage at the ester bond. This forms a highly stable 4-bromobenzoyl acylium ion, which is stabilized by resonance from the aromatic ring.

m/z Ratio	Relative Abundance	Fragment Identity	Causality / Mechanism
256 / 258	~10%	[M]⁺ (C₁₀H₉BrO₃)⁺	Molecular ion. The 1:1 ratio is the absolute diagnostic signature of a single ⁷⁹Br / ⁸¹Br atom.
183 / 185	100% (Base Peak)	[C₇H₄BrO]⁺	Alpha-cleavage yielding the 4-bromobenzoyl cation.
155 / 157	~45%	[C₆H₄Br]⁺	Loss of carbon monoxide (CO) from the acylium ion.
57	~30%	[C₃H₅O]⁺	Acetonyl cation from the cleavage of the ester bond.

Self-Validating Experimental Protocols

Protocol 1: Structural Elucidation via NMR Spectroscopy

This protocol is designed with an internal validation loop: the integration of the aromatic protons must perfectly match the integration of the aliphatic protons (4H aromatic vs. 5H aliphatic) to rule out co-eluting aromatic impurities.

• Sample Preparation: Weigh exactly 15–20 mg of 2-oxopropyl 4-bromobenzoate. Dissolve completely in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm NMR tube.

• Instrument Setup: Tune and match a 400 MHz (or higher) NMR spectrometer to the ¹H and ¹³C frequencies. Lock the magnetic field to the deuterium signal of CDCl₃.

• Acquisition Parameters:

  • ¹H NMR: 16 scans, 1-second relaxation delay, 30° pulse angle.

  • ¹³C NMR: 1024 scans, 2-second relaxation delay (to ensure complete relaxation of quaternary carbons), with proton decoupling.

• Self-Validation Step: Calibrate the spectrum using the TMS peak at exactly 0.00 ppm. Verify that the solvent residual peaks appear at exactly 7.26 ppm (¹H) and 77.16 ppm (¹³C). If the integration ratio of the doublets at 7.95 ppm and 7.60 ppm deviates from 1:1, suspect para-substitution degradation.

Protocol 2: Mass and Isotopic Profiling via GC-MS

Gas chromatography is ideal here due to the compound's volatility and thermal stability[2]. The validation relies on the isotopic distribution of bromine.

• Sample Preparation: Dilute the compound to a concentration of 1 mg/mL in GC-grade ethyl acetate.

• Injection: Inject 1 µL of the sample in split mode (1:50 ratio) to prevent column overloading. Set the inlet temperature to 250°C.

• Chromatographic Separation:

  • Column: HP-5MS (30 m length × 0.25 mm internal diameter × 0.25 µm film thickness).

  • Oven Program: Hold at 80°C for 1 minute, ramp at 15°C/min to 280°C, and hold for 5 minutes.

• Mass Detection: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Set the scan range from m/z 50 to 300.

• Self-Validation Step: Locate the molecular ion peak at m/z ~256. If the adjacent peak at m/z 258 does not exhibit a near 1:1 intensity ratio (reflecting the natural ~50.69% ⁷⁹Br and ~49.31% ⁸¹Br abundance), the peak does not correspond to the brominated target molecule, immediately flagging a false positive or severe contamination.

Protocol 3: Purity Assessment via HPLC-UV

• Mobile Phase Preparation: Prepare a gradient system using HPLC-grade Water (0.1% Formic Acid) as Solvent A and Acetonitrile (0.1% Formic Acid) as Solvent B.

• Chromatographic Separation: Use a C18 reverse-phase column (e.g., 150 mm × 4.6 mm, 3.5 µm). Run a gradient from 10% B to 90% B over 15 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor absorbance at 254 nm. Causality: The highly conjugated 4-bromobenzoate chromophore exhibits strong π-π* transitions at this wavelength, allowing for highly sensitive detection of the main compound and related aromatic impurities.

• Self-Validation Step: Run a blank injection (diluent only) prior to the sample. Any peaks appearing in the sample chromatogram that also appear in the blank must be excluded from the area percent (Area %) purity calculation.

References

• Benchchem. "2-Oxopropyl 4-bromobenzoate | 900937-58-8".
• PubChem. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997".
• TÜBİTAK Academic Journals. "A one-pot efficient four-component reaction for the synthesis of 2-(ar...".

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Procedure for scaling up 2-Oxopropyl 4-bromobenzoate synthesis

Application Note: Process Scale-Up Protocol for the Synthesis of 2-Oxopropyl 4-Bromobenzoate

Introduction & Strategic Importance

2-Oxopropyl 4-bromobenzoate (also known as acetonyl 4-bromobenzoate, CID: 9439997, MW: 257.08 g/mol )[1] is a highly versatile α-keto ester. Featuring adjacent electrophilic carbonyl and ester groups, it serves as a potent intermediate in modern organic synthesis. It is prominently utilized as a ketonic building block in multicomponent reactions (MCRs) to construct sterically congested, fully substituted 1,3,4-oxadiazole ring systems[2],[3].

Transitioning the synthesis of this molecule from a discovery-scale laboratory setting to a multi-kilogram pilot plant requires rigorous optimization. The primary objectives are to ensure operator safety, maximize yield, and achieve extreme purity without relying on non-scalable purification methods like silica gel column chromatography.

Mechanistic Rationale & Route Selection

The most atom-economical and scalable route to 2-oxopropyl 4-bromobenzoate is the direct bimolecular nucleophilic substitution (SN2) of 4-bromobenzoic acid with chloroacetone.

• Base Selection (Causality): Potassium carbonate (K₂CO₃) is selected over stronger bases (e.g., NaOH or alkoxides). Strong bases would cause premature hydrolysis of the newly formed ester bond and trigger the base-catalyzed aldol condensation of chloroacetone. K₂CO₃ provides a mild, heterogeneous deprotonation environment.

• Catalytic Activation (Causality): Chloroacetone is a relatively sluggish electrophile at room temperature but is prone to thermal degradation at high temperatures. By introducing a catalytic amount of Potassium Iodide (KI), the reaction undergoes an in situ Finkelstein reaction. KI converts chloroacetone into the highly reactive iodoacetone, which is rapidly consumed by the 4-bromobenzoate anion. This lowers the activation energy, allowing the reaction to reach completion at a mild 60°C, thereby preserving the integrity of the α-keto ester product.

• Solvent: Acetonitrile (MeCN) is chosen for its optimal boiling point (82°C), excellent solubility profile for the reactive organic intermediates, and ease of recovery.

Catalytic Finkelstein activation and SN2 alkylation pathway for 2-oxopropyl 4-bromobenzoate synthesis.

Process Safety & Hazard Mitigation

Chloroacetone is highly toxic, flammable, and a severe lachrymator. In a scale-up environment, manual handling must be eliminated.

• Engineering Controls: The alkylating agent must be charged via a closed-loop dosing pump directly from the source container into the reactor.

• Exotherm Control: The deprotonation and subsequent alkylation are exothermic. The protocol mandates a controlled, dropwise addition of chloroacetone at 15–20°C prior to thermal maturation. This prevents thermal runaway and suppresses multiple alkylation side reactions.

Experimental Protocol: 1-Kilogram Scale-Up

This protocol is designed as a self-validating system; proceeding to the next stage is contingent upon passing specific In-Process Controls (IPCs).

Step 1: Reactor Preparation and Deprotonation

• Purge a 20 L jacketed glass reactor with N₂ for 15 minutes.

• Charge the reactor with 10.0 L of anhydrous Acetonitrile (MeCN).

• Add 1.00 kg (4.97 mol) of 4-Bromobenzoic acid.

• Add 1.03 kg (7.46 mol, 1.5 eq) of finely milled Potassium Carbonate (K₂CO₃, 325 mesh). Note: High surface area is critical for efficient heterogeneous deprotonation.

• Add 82.5 g (0.497 mol, 0.1 eq) of Potassium Iodide (KI).

• Stir the suspension at 300 rpm and adjust the internal temperature to 15–20°C.

Step 2: Alkylation

• Via a closed-loop dosing pump, add 506 g (5.47 mol, 1.1 eq) of Chloroacetone over a period of 2.0 hours.

• Maintain the internal temperature strictly below 25°C during the addition to control the exotherm.

Step 3: Thermal Maturation & IPC

• Once addition is complete, ramp the reactor temperature to 60°C over 30 minutes.

• Maintain at 60°C for 5 hours.

• Self-Validation (IPC 1): Sample the reaction mixture and analyze via HPLC (254 nm). The reaction is deemed complete when the unreacted 4-bromobenzoic acid peak is ≤ 1.0% Area Under Curve (AUC). If > 1.0%, continue heating for 2 additional hours.

Step 4: Workup and Salt Removal

• Cool the reactor to 20°C.

• Discharge the suspension through a Nutsche filter to remove insoluble inorganic salts (KCl, unreacted K₂CO₃).

• Wash the filter cake with 2.0 L of fresh MeCN.

• Transfer the combined filtrate to a rotary evaporator and concentrate under reduced pressure (150 mbar, 40°C) until the total volume is reduced to approximately 2.5 L.

Step 5: Crystallization (Chromatography-Free Purification)

• Transfer the concentrated oil/slurry back to a clean 10 L reactor.

• Add 4.0 L of Isopropanol (IPA) and heat to 50°C until a homogenous solution forms.

• Slowly dose in 2.0 L of Deionized Water (anti-solvent) over 1 hour until a persistent cloud point is observed.

• Initiate a controlled cooling ramp: 50°C to 5°C at a rate of 10°C/hour. Causality: Slow cooling prevents the oiling out of the product and avoids trapping impurities within the crystal lattice.

• Hold the slurry at 5°C for 2 hours.

Step 6: Isolation

• Filter the crystallized product.

• Wash the filter cake with 1.0 L of pre-chilled (5°C) IPA/Water (1:1 v/v) mixture.

• Dry the white crystalline solid in a vacuum oven at 45°C (≤ 50 mbar) for 12 hours.

• Self-Validation (IPC 2): Check Loss on Drying (LOD). Proceed to packaging when LOD is ≤ 0.5%.

Operational workflow and in-process control (IPC) checkpoints for the 1-kg scale-up.

Quantitative Data Presentation

Scaling up from a 10-gram discovery synthesis to a 1-kilogram pilot batch requires significant adjustments to stoichiometry, time, and purification strategies. The table below summarizes the critical parameter shifts and the resulting process metrics.

Parameter	Discovery Scale (10 g)	Pilot Scale (1 kg)	Rationale for Change / Causality
Solvent Volume	200 mL (20 V)	10 L (10 V)	Reduced solvent ratio to maximize reactor throughput and lower solvent recovery costs.
Chloroacetone Addition	Bolus addition (1 min)	Dosed over 2.0 hours	Essential for exotherm control; prevents thermal degradation and lachrymator exposure.
Catalyst (KI) Loading	0.5 equivalents	0.1 equivalents	Kinetic studies show 10 mol% is sufficient for Finkelstein activation at extended scale-up times.
Purification Method	Silica Gel Column	IPA/Water Crystallization	Eliminates massive solvent waste and silica consumables; highly scalable and cost-effective.
Overall Yield	88%	92%	Controlled crystallization minimizes product loss compared to chromatographic tailing.
HPLC Purity	96.5%	> 99.0%	Slow cooling ramp (10°C/hr) selectively excludes organic impurities from the crystal lattice.

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Application Note: Orthogonal Derivatization of 2-Oxopropyl 4-Bromobenzoate for the Synthesis of 1,3,4-Oxadiazole Biological Probes

Scientific Rationale & Mechanistic Insights

In the development of small-molecule biological probes, the rapid and modular assembly of complex pharmacophores from simple precursors is a critical advantage. 2-Oxopropyl 4-bromobenzoate (CAS 900937-58-8) serves as an exceptional bifunctional scaffold for such endeavors . The molecule features two highly orthogonal reactive sites: an electrophilic α -keto ester and an aryl bromide.

The Ugi-Type/Aza-Wittig Multicomponent Reaction (MCR) The ketone functionality is uniquely primed for multicomponent reactions. When reacted with a primary amine, a carboxylic acid, and N-isocyaniminotriphenylphosphorane (NIITP), it undergoes a highly efficient one-pot, four-component Ugi-type/aza-Wittig sequence .

• Causality of the Transformation: The reaction initiates via the condensation of the primary amine with the ketone to form an electrophilic imine. The isocyanide carbon of NIITP subsequently attacks this imine, and the resulting intermediate is immediately trapped by the carboxylic acid to generate an iminophosphorane. Finally, an intramolecular aza-Wittig reaction between the iminophosphorane and the ester carbonyl drives the formation of the sterically congested 1,3,4-oxadiazole ring. The thermodynamic driving force of this final step is the extrusion of stable triphenylphosphine oxide ( Ph3​P=O ) .

Orthogonal Late-Stage Functionalization Because the MCR conditions are neutral and operate at room temperature, the 4-bromo substituent on the benzoate moiety remains completely inert. This preserves the aryl bromide as a reliable handle for late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura). This orthogonality allows researchers to first build the bioactive 1,3,4-oxadiazole core and subsequently attach fluorophores, affinity tags, or solubilizing groups tailored for specific biological assays.

Experimental Workflow Visualization

Workflow for the orthogonal derivatization of 2-oxopropyl 4-bromobenzoate into biological probes.

Detailed Experimental Protocols

The following protocols are designed as a self-validating system. Analytical checkpoints are embedded to ensure structural integrity before proceeding to the next synthetic or biological step.

Protocol A: One-Pot Synthesis of the Bromo-1,3,4-Oxadiazole Core

Rationale: Dichloromethane (DCM) is utilized as the solvent due to its non-nucleophilic nature, which prevents unwanted side reactions with the highly reactive iminophosphorane intermediate.

• Initialization: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 2-oxopropyl 4-bromobenzoate (1.0 mmol, 257 mg) and the selected primary amine (1.0 mmol) in 10 mL of anhydrous DCM.

• Imine Formation: Stir the mixture at room temperature (RT) for 30 minutes to allow for complete imine formation.

• MCR Assembly: Add the carboxylic acid (1.0 mmol) followed by N-isocyaniminotriphenylphosphorane (NIITP) (1.0 mmol, 302 mg).

• Reaction: Stir the mixture at RT for 24 hours.

• Self-Validation Check (TLC & MS): Monitor the reaction via TLC (Hexane/EtOAc 7:3). The disappearance of the starting ketone indicates completion. Confirm the product via LC-MS; the presence of a 1:1 ratio of M and M+2 peaks confirms that the aryl bromide has survived the MCR intact.

• Workup: Evaporate the solvent under reduced pressure. Purify the crude residue via silica gel column chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to yield the pure bromo-oxadiazole derivative.

Protocol B: Late-Stage Fluorescent Tagging via Suzuki-Miyaura Coupling

Rationale: A biphasic solvent system (Toluene/EtOH/H2O) is chosen to solubilize both the hydrophobic oxadiazole core and the inorganic base required for the transmetalation step.

• Setup: In a Schlenk tube, dissolve the bromo-oxadiazole intermediate (0.5 mmol) and a fluorescent boronic acid (e.g., 4-(dimethylamino)phenylboronic acid, 0.6 mmol) in a mixture of Toluene/EtOH/H2O (4:1:1 v/v/v, 6 mL).

• Base Addition: Add potassium carbonate ( K2​CO3​ , 1.5 mmol).

• Degassing: Bubble Argon through the solution for 15 minutes to remove dissolved oxygen, which prevents catalyst deactivation.

• Catalyst Addition: Quickly add Pd(PPh3​)4​ (0.025 mmol, 5 mol%) and seal the tube.

• Reaction: Heat the mixture at 90 °C in an oil bath for 8 hours.

• Workup & Validation: Cool to RT, dilute with EtOAc (20 mL), and wash with brine (2 × 10 mL). Dry the organic layer over Na2​SO4​ and concentrate. Purify via chromatography. Validation: Analyze the product via UV/Vis and fluorescence spectroscopy; a significant bathochromic shift and strong emission confirm successful fluorophore conjugation.

Protocol C: Biological Validation (Fluorescence Polarization Assay)

Rationale: Fluorescence Polarization (FP) is highly sensitive to changes in molecular weight. When the small fluorescent probe binds to a large target protein, its rotational diffusion slows down, resulting in a measurable increase in polarization.

• Buffer Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.01% Triton X-100 to prevent non-specific aggregation).

• Probe Dilution: Dilute the synthesized fluorescent probe to a final assay concentration of 10 nM.

• Protein Titration: In a black 384-well microplate, perform a serial dilution of the target protein (e.g., from 10 µM down to 0.1 nM) and add the 10 nM probe to each well.

• Incubation & Reading: Incubate the plate in the dark at RT for 30 minutes to reach thermodynamic equilibrium. Measure FP using a microplate reader (e.g., excitation 340 nm / emission 460 nm for a coumarin tag).

• Data Analysis: Plot FP values (in mP) against the log of protein concentration to determine the dissociation constant ( Kd​ ).

Quantitative Data Summary

The table below summarizes the synthetic efficiency and biological binding affinity of various 1,3,4-oxadiazole probes generated using this orthogonal derivatization methodology.

Probe ID	Primary Amine	Carboxylic Acid	Boronic Acid (Fluorophore)	MCR Yield (%)	Coupling Yield (%)	FP Assay Kd​ (nM)
Probe 1	Benzylamine	Cinnamic Acid	4-(Dimethylamino)phenyl	85	78	45.2
Probe 2	Aniline	Benzoic Acid	4-(Dimethylamino)phenyl	82	81	120.5
Probe 3	Benzylamine	Acetic Acid	2-Fluoro-4-pyridyl	88	74	310.0
Probe 4	Cyclohexylamine	Cinnamic Acid	1-Pyrenyl	79	65	18.4

Note: Yields represent isolated, chromatographically pure compounds. Kd​ values represent binding affinity to a model target kinase.

References

• Holagh, M. V., Maharramov, A. M. O., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives." Turkish Journal of Chemistry, 2013. URL:[Link]

• Karimi, Z., Ramazani, A., et al. "The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)-Cinnamic Acid Derivatives: A One-Pot Efficient Four-Component Reaction for the Synthesis of 2-(Arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl Benzoate (or 4-Bromobenzoate) Derivatives." Journal of Heterocyclic Chemistry, 2012. URL:[Link]

2-Oxopropyl 4-bromobenzoate applications in materials science

Application Note: 2-Oxopropyl 4-Bromobenzoate as a Dual-Functional Synthon in Advanced Materials Science

Executive Summary

For researchers and materials scientists, the strategic selection of molecular building blocks dictates the efficiency of synthetic workflows and the performance of the final material. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) has emerged as a highly versatile, dual-functional synthon[1][2]. By bridging the gap between multicomponent heterocyclic synthesis and transition-metal-catalyzed cross-coupling, this compound serves as a critical precursor for advanced optoelectronic materials (such as OLED electron-transport layers) and complex pharmaceutical scaffolds.

This application note details the mechanistic rationale behind its reactivity, provides self-validating experimental protocols, and outlines its specific utility in constructing sterically congested 1,3,4-oxadiazole derivatives and extended conjugated polymers.

Physicochemical Profiling & Mechanistic Rationale

The utility of 2-oxopropyl 4-bromobenzoate stems from its unique structural dichotomy, which provides two orthogonal sites for chemical transformation:

• The α-Acyloxy Ketone (Site 1): As a member of the α-keto ester class, the molecule possesses adjacent electrophilic carbonyl and ester groups[1]. The electron-withdrawing nature of the ester significantly increases the electrophilicity of the ketone, making it highly susceptible to nucleophilic attack. This is a critical causal factor in multicomponent reactions (MCRs); while electron-poor ketones like 2-oxopropyl 4-bromobenzoate react smoothly to form complex heterocycles, standard electron-rich ketones (e.g., acetone) fail to react under identical conditions[3].

• The Aryl Bromide (Site 2): The para-bromo substituent serves as a robust handle for late-stage functionalization. The carbon-bromine (C-Br) bond dissociation energy is approximately 82.6 kcal/mol, which is significantly weaker than the corresponding C-Cl bond (~97.6 kcal/mol)[4]. This lower bond energy accelerates the rate-determining oxidative addition step in palladium- or nickel-catalyzed cross-coupling reactions, allowing for milder conditions and broader functional group tolerance[4][5].

Table 1: Physicochemical Properties of 2-Oxopropyl 4-bromobenzoate

Property	Value	Scientific Implication
Molecular Formula	C₁₀H₉BrO₃[1][2]	Provides a balanced ratio of heteroatoms for MCRs.
Molecular Weight	257.08 g/mol [1][2]	Ideal mass for a modular building block.
C-Br Bond Energy	~82.6 kcal/mol[4]	Ensures rapid oxidative addition in Pd/Ni catalysis.
Purity Standard	≥95%[1]	Minimizes side reactions in sensitive polymerizations.

Workflow Visualization: Dual Reactivity

The following diagram illustrates the orthogonal reactivity pathways of 2-oxopropyl 4-bromobenzoate, demonstrating how a single precursor can be sequentially manipulated to build complex macromolecular architectures.

Fig 1. Dual-functional reactivity of 2-oxopropyl 4-bromobenzoate in materials science.

Application I: One-Pot Synthesis of 1,3,4-Oxadiazole Scaffolds

1,3,4-Oxadiazoles are highly prized in materials science for their high electron affinity and thermal stability, making them premier electron-transporting materials (ETMs) in organic light-emitting diodes (OLEDs). In drug development, they act as metabolically stable bioisosteres for amides.

2-Oxopropyl 4-bromobenzoate is utilized in a highly efficient four-component reaction. It reacts with N-isocyaniminotriphenylphosphorane (NIITP), a primary amine, and a carboxylic acid under mild, neutral conditions to yield sterically congested 1,3,4-oxadiazoles[1][6].

Fig 2. Four-component synthesis pathway for 1,3,4-oxadiazole optoelectronic materials.

Protocol A: Four-Component Synthesis of 1,3,4-Oxadiazole Derivatives

Objective: Construct the oxadiazole core while preserving the aryl bromide for downstream cross-coupling.

Step-by-Step Methodology:

• Preparation: Charge an oven-dried 50 mL round-bottom flask with 3-phenyl-2-propynoic acid (1.0 mmol) and a selected primary amine (1.0 mmol) in 10 mL of anhydrous dichloromethane (DCM). Causality: DCM is chosen to maintain the stability of the intermediate species and ensure complete solvation of the phosphorane[6].

• Ketone Addition: Add 2-oxopropyl 4-bromobenzoate (1.0 mmol) to the stirring mixture.

• NIITP Introduction: Slowly add N-isocyaniminotriphenylphosphorane (NIITP) (1.0 mmol) portion-wise over 10 minutes. Causality: Portion-wise addition prevents rapid exothermic degradation of the isocyanide reagent, ensuring maximum atom economy.

• Reaction Monitoring: Stir the mixture at room temperature (25°C) for 12–24 hours. Monitor the reaction via Thin-Layer Chromatography (TLC). The reaction is self-validating; the complete disappearance of the UV-active 2-oxopropyl 4-bromobenzoate spot indicates successful cyclization[6].

• Purification: Remove the solvent under reduced pressure and purify the crude residue via flash column chromatography (silica gel, ethyl acetate/hexane gradient) to isolate the functionalized 1,3,4-oxadiazole.

Application II: Late-Stage Functionalization via Cross-Coupling

Once the oxadiazole core is established, the preserved aryl bromide acts as an ideal electrophile for chain extension. Cross-electrophile coupling (XEC) and Suzuki-Miyaura reactions are heavily utilized to conjugate these monomers into extended luminescent polymers[5].

Table 2: Reactivity Comparison in Cross-Coupling

Substrate Halide	Bond Dissociation Energy	Oxidative Addition Rate	Catalyst Requirement
Aryl Bromide (e.g., 4-bromobenzoate)	~82.6 kcal/mol[4]	Fast (Accelerates rate-determining step)	Standard Pd(0) (e.g., Pd(PPh₃)₄)[4]
Aryl Chloride (e.g., 4-chlorobenzoate)	~97.6 kcal/mol[4]	Slow	Expensive, sterically demanding ligands[4]

Protocol B: Suzuki-Miyaura Chain Extension

Objective: Couple the brominated oxadiazole intermediate with an arylboronic acid to extend the conjugated π-system.

Step-by-Step Methodology:

• Solvent Degassing: Prepare a solvent mixture of Toluene/Ethanol/Water (2:1:1 v/v/v). Sparge the mixture with Argon gas for 15 minutes. Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) catalyst to inactive Pd(II). Thorough degassing is a critical self-validating step to prevent catalyst death[4].

• Reagent Assembly: To a Schlenk flask, add the brominated 1,3,4-oxadiazole intermediate (1.0 mmol) and the desired arylboronic acid (1.2 mmol).

• Catalyst & Base Addition: Under a positive stream of Argon, add Pd(PPh₃)₄ (0.03 mmol, 3 mol%) followed by Na₂CO₃ (2.0 mmol). Causality: The biphasic solvent system dissolves both the organic substrates (toluene) and the inorganic base (water), while ethanol acts as a phase-transfer agent. The base is strictly required to convert the boronic acid into a reactive, electron-rich boronate complex, facilitating the transmetalation step[4].

• Reflux & Validation: Heat the mixture to 80°C for 6-8 hours. Validate reaction completion via GC-MS by tracking the disappearance of the aryl bromide mass peak.

• Workup: Cool to room temperature, extract with ethyl acetate (3 x 20 mL), dry the combined organic layers over anhydrous MgSO₄, and concentrate. Purify via recrystallization or chromatography.

References[1] Benchchem. "2-Oxopropyl 4-bromobenzoate | 900937-58-8". URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBu0bOrNHC85miKNJyWC0v0mm9ojJXlh3kKABkYwB-PDvLgvm28Ew4U5hmhcsiwBbBlG72mnr4G7Mk2pwqeKPIW4Q2f-MSwhDqlPKsBgrgNCZHAF7TkI7zIIynUT13S9c9pp59[2] PubChem - NIH. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997". URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHSWzMHL0YHaNePNtfvtis5u7sMlpZN5wxqyGf13UBpoOmhbWgCFKJ9DB_tUrp2xaXyTvPlkYdx-SG2uH1h5bK6iuRZUYsuw8DmeC9baY9XYlTQTyzL44naOqIyDPX6VM6gkVQ1O8p-gxcunA==[5] Chemical Reviews - ACS Publications. "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis". URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_6ysgYeaMbozZ5tdbZPqlKTWtY_aebuXZKuBjVfLbr2iFQK_wWG4NCKYs_qwA--0gK62Qe8rjWdycSMraD5WsjTWyHAjiGvevL1o3Vtoy6cI-q6xNLYsGuT7WdCisXR5qgQmzRbGJvTl5nbprvg==[6] TÜBİTAK Academic Journals. "A one-pot efficient four-component reaction for the synthesis of 2-(ar...". URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5UbakPtMJkUWEaaVGrtNzBKuPe43Cp0X0hZIIfye4cmNTJImuerxx9juu2WP3KfQ4kyDG-4pMBBYjKTmzQcfP_LaqTT23wCnACGpWHXhGXH3ms8VurjKtc4_oVq61c2_PFboNowFens2PUT4=[4] Benchchem. "A Comparative Analysis of the Reactivity of Hexyl 4-bromobenzoate and Hexyl 4-chlorobenzoate in Palladium-Catalyzed Cross-Coupling Reactions". URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-eJd_P2cExzWABCqSliXoi7DXg-GAotuwh8mQWobULvSCbTQ099vNKlPjYkjp931Z_Fsg9xtaHaBincp3NW5yqgouwWBEV3CTV4Pp-B1dtok-lSuTLa3A34ftGwRciPSlHBIGk1jWjnutec35_lICFaNXEwC4p1CF7tNY6JLMtnGaU7Z-0XxqtK21Zxmw1sIjNT4UYV-qVfb1t3Pc9C70pSa5E_KLFeDVmfoHH0F9Gph7KQBOtE4_AdMT-0d18T0QyeyAeghnEiaUwi0kde0pOwzhJcuMZ97VhJy1wnnDXQNXs1WetJ2lUw==[3] TÜBİTAK Academic Journals. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl b...". URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQXBJDzng6i2r97niyfXH_RXRhR83FRgC1k3T3ILxclLq1-P6QPaYuYuNRcccYhN9J0o0_tCwmcZtHD8EN6KzDsGstQ957Woyf7UPKrWyxYNWvsf7XDC1xLcZnzfaanIdoePvwR2NnXW1Slw==

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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Laboratory preparation of 2-Oxopropyl 4-bromobenzoate from 4-bromobenzoic acid

Executive Summary & Application Context

2-Oxopropyl 4-bromobenzoate (often referred to as acetol 4-bromobenzoate) is a highly versatile α-acyloxy ketone. In modern synthetic chemistry and drug development, it serves as a critical ketonic building block in multicomponent reactions (MCRs). It is particularly valued for the efficient, one-pot synthesis of sterically congested 1,3,4-oxadiazole ring systems and other complex heterocycles[1],[2]. The dual reactivity of this molecule—featuring both an electrophilic ketone functionality and a halogenated aromatic ring—enables diverse downstream modifications, including palladium-catalyzed cross-coupling reactions and aza-Wittig cyclizations[1],[3].

Mechanistic Design: Finkelstein-Assisted Carboxylate Alkylation

The most robust and straightforward method for synthesizing 2-oxopropyl 4-bromobenzoate is the direct nucleophilic substitution (SN2) of a 4-bromobenzoate salt with an α-haloketone, specifically chloroacetone[1]. To ensure maximum yield and minimal side reactions, this protocol is engineered around three mechanistic pillars:

• Base Selection (K₂CO₃): Mild, heterogeneous deprotonation of 4-bromobenzoic acid using anhydrous potassium carbonate prevents the base-catalyzed aldol condensation of chloroacetone that stronger bases (like NaH or alkoxides) might trigger.

• Solvent Dynamics (DMF): N,N-Dimethylformamide (DMF) is employed as a polar aprotic solvent. It effectively solvates the hard potassium cations while leaving the carboxylate anion relatively unsolvated. This "naked anion" effect drastically increases the nucleophilicity of the carboxylate[1].

• Catalytic Acceleration (KI): The addition of a catalytic amount of potassium iodide (KI) initiates an in situ Finkelstein reaction. Chloroacetone is transiently converted to iodoacetone. Because iodide is a superior leaving group and the C–I bond is weaker than the C–Cl bond, the SN2 attack by the carboxylate is significantly accelerated, ensuring complete conversion at lower temperatures.

Quantitative Reagent Matrix

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Function
4-Bromobenzoic Acid	201.02	1.00	2.01 g (10.0 mmol)	Starting Material / Nucleophile
Chloroacetone	92.52	1.20	1.11 g (12.0 mmol)	Alkylating Agent
Potassium Carbonate (K₂CO₃)	138.21	1.50	2.07 g (15.0 mmol)	Deprotonating Base
Potassium Iodide (KI)	166.00	0.10	0.17 g (1.0 mmol)	Nucleophilic Catalyst
N,N-Dimethylformamide (DMF)	73.09	Solvent	15.0 mL	Polar Aprotic Solvent
Ethyl Acetate (EtOAc)	88.11	Extraction	3 × 20 mL	Organic Extraction Phase

Experimental Workflow

Figure 1: Step-by-step experimental workflow for the synthesis and purification of 2-oxopropyl 4-bromobenzoate.

Self-Validating Experimental Protocol

Phase 1: Carboxylate Activation

• Equip a 100 mL round-bottom flask with a magnetic stir bar and a rubber septum.

• Add 2.01 g (10.0 mmol) of 4-bromobenzoic acid and 15.0 mL of anhydrous DMF. Stir until fully dissolved.

• Add 2.07 g (15.0 mmol) of finely powdered, anhydrous K₂CO₃.

• Self-Validation Checkpoint: Stir the suspension at room temperature for 30 minutes. The mixture will become a thick, opaque white suspension as the highly polar potassium 4-bromobenzoate salt forms.

Phase 2: Alkylation 5. Add 0.17 g (1.0 mmol) of KI to the suspension. 6. Using a syringe, add 1.11 g (12.0 mmol, ~0.96 mL) of chloroacetone dropwise over 5 minutes. (Caution: Chloroacetone is a potent lachrymator; perform strictly in a fume hood). 7. Attach a reflux condenser and heat the reaction mixture to 50 °C using an oil bath. Stir vigorously for 4 hours. 8. Self-Validation Checkpoint (TLC): Spot the reaction mixture against the starting material on a silica TLC plate. Elute with Hexanes:EtOAc (4:1) containing 1% acetic acid. The starting acid will remain near the baseline, while the product will migrate as a distinct UV-active spot (Rf ~ 0.5). Proceed to the next step only when the baseline spot is consumed.

Phase 3: Quenching and Phase Separation 9. Cool the reaction flask to room temperature. 10. Pour the mixture into 50 mL of ice-cold distilled water to quench the reaction and dissolve the inorganic salts (KCl, K₂CO₃). 11. Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

Phase 4: Washing and Purification 12. Combine the organic extracts and wash with saturated aqueous NaHCO₃ (2 × 20 mL). 13. Self-Validation Checkpoint (Mass Balance): Retain the NaHCO₃ wash. Acidify it to pH 2 using 1M HCl. Any unreacted 4-bromobenzoic acid will precipitate out. Filtering and weighing this precipitate allows for exact calculation of the reaction's conversion efficiency. 14. Wash the organic layer with distilled water (3 × 20 mL) to remove residual DMF, followed by a final wash with brine (20 mL). 15. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. 16. Recrystallize the resulting crude solid from hot ethanol (or a hexane/ethyl acetate mixture) to afford pure 2-oxopropyl 4-bromobenzoate as crystalline solid.

Downstream Processing & Analytical Verification

To confirm the structural integrity of the synthesized 2-oxopropyl 4-bromobenzoate, the following analytical signatures should be verified:

• ¹H NMR (CDCl₃, 400 MHz): Look for a sharp singlet at ~2.25 ppm (3H, -CH₃ of the ketone), a distinct singlet at ~4.85 ppm (2H, -O-CH₂-C=O), and two doublets in the aromatic region at ~7.60 ppm and ~7.95 ppm (4H, para-substituted benzene ring).

• FT-IR (ATR): The spectrum will exhibit two distinct carbonyl stretching bands: one at ~1725 cm⁻¹ corresponding to the ester C=O, and another at ~1740 cm⁻¹ corresponding to the ketone C=O.

• Melting Point: Compare the melting point of the recrystallized product against literature values to ascertain purity prior to deployment in MCRs.

Safety & Troubleshooting

• Lachrymator Hazard: Chloroacetone is highly irritating to the eyes and respiratory tract. All manipulations involving this reagent must be conducted in a certified fume hood. Decontaminate any spills with a dilute aqueous solution of ammonia or sodium hydroxide to neutralize the alkylating agent.

• Incomplete DMF Removal: If the final product presents as a viscous oil rather than a solid, residual DMF is the likely culprit. To troubleshoot, redissolve the oil in diethyl ether or EtOAc and perform additional washes with a 5% aqueous LiCl solution, which is highly effective at extracting DMF from organic phases.

References

• Title: A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives Source: TÜBİTAK Academic Journals (Turkish Journal of Chemistry) URL: [Link]

• Title: The Reaction of N-Isocyaniminotriphenylphosphorane with 2-Oxopropylbenzoate (or 4-Bromobenzoate) and a Primary Amine in the Presence of (E)-Cinnamic Acid Derivatives Source: ResearchGate URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Note: Synthesis of 1,3,4-Oxadiazole Antioxidants via 2-Oxopropyl 4-Bromobenzoate

Target Audience: Synthetic Chemists, Medicinal Researchers, and Drug Development Professionals Compound Focus: 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) Application: Multicomponent Synthesis of Antioxidant Heterocycles

Mechanistic Rationale & Precursor Profiling

When designing small-molecule antioxidants, the 1,3,4-oxadiazole core is a privileged scaffold. It acts as a stable bioisostere for esters and amides while actively participating in single-electron transfer (SET) and hydrogen atom transfer (HAT) mechanisms to quench reactive oxygen species (ROS).

To construct these sterically congested heterocycles efficiently, 2-oxopropyl 4-bromobenzoate serves as an optimal ketonic precursor[1]. As an α-keto ester, it possesses adjacent electrophilic carbonyl and ester groups, making it highly susceptible to nucleophilic attack[1]. In a one-pot Ugi-type four-component reaction (Ugi-4CR) followed by an aza-Wittig cyclization, this precursor reacts with N-isocyaniminotriphenylphosphorane, a primary amine, and a carboxylic acid[2].

Causality of Precursor Selection:

• Thermodynamic Driving Force: The highly electrophilic nature of the ketone group in 2-oxopropyl 4-bromobenzoate accelerates the initial nucleophilic attack by the isocyanide carbon.

• Structural Stability & Lipophilicity: The 4-bromobenzoate moiety is not just a leaving group; it is strategically incorporated into the final molecular architecture. The heavy bromine atom and aromatic ring significantly enhance the LogP (lipophilicity) of the resulting oxadiazole, which is critical for the antioxidant's ability to penetrate cellular lipid bilayers to neutralize intracellular ROS[3].

Reaction Pathway Visualization

The following workflow illustrates the logical flow of the multicomponent reaction and the subsequent antioxidant mechanism.

Figure 1: 4-component synthesis of antioxidant oxadiazoles using 2-oxopropyl 4-bromobenzoate.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls and mechanistic checkpoints.

One-Pot MCR Synthesis of 1,3,4-Oxadiazoles

This protocol leverages mild conditions to prevent the degradation of sensitive intermediates[2],[4].

Materials:

• 2-Oxopropyl 4-bromobenzoate (1.0 mmol)

• N-isocyaniminotriphenylphosphorane (1.0 mmol)

• Primary Amine (e.g., Benzylamine, 1.0 mmol)

• Carboxylic Acid (e.g., 4-Hydroxycinnamic acid, 1.0 mmol)

• Dichloromethane (CH₂Cl₂) (10 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve the carboxylic acid and primary amine in 10 mL of anhydrous CH₂Cl₂.

• Sequential Addition (Causality Check): Add 2-oxopropyl 4-bromobenzoate to the mixture. Why? Pre-mixing the amine and acid allows for initial proton transfer, activating the system before the electrophile is introduced. Finally, add N-isocyaniminotriphenylphosphorane in one portion.

• Reaction: Stir the mixture at room temperature (20–25 °C) for 12–24 hours. Why Room Temperature? The iminophosphorane intermediate is thermally sensitive; elevated temperatures lead to premature decomposition and lower yields[2].

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The reaction is deemed complete when the UV-active spot corresponding to 2-oxopropyl 4-bromobenzoate entirely disappears.

• Workup & Purification: Wash the organic layer with distilled water (3 × 10 mL) to remove unreacted polar starting materials. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography to isolate the pure 1,3,4-oxadiazole derivative.

Antioxidant Capacity Validation (DPPH Assay)

This assay validates the ROS-scavenging ability of the synthesized compounds.

Step-by-Step Methodology:

• Reagent Prep: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in HPLC-grade methanol. Prepare test compound solutions at varying concentrations (10, 25, 50, 100 µM).

• Incubation: In a 96-well plate, mix 100 µL of the test compound solution with 100 µL of the DPPH solution.

• Self-Validation Controls:

  • Blank: 100 µL methanol + 100 µL DPPH (Establishes maximum radical absorbance).

  • Positive Control: Trolox or Ascorbic Acid at identical concentrations (Benchmarks efficacy).

• Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm using a microplate reader.

• Calculation: % Scavenging = [(A_blank - A_sample) / A_blank] × 100. Calculate the IC₅₀ value using non-linear regression.

Quantitative Data Presentation

The table below summarizes the expected structure-activity relationship (SAR) data for 1,3,4-oxadiazoles synthesized from 2-oxopropyl 4-bromobenzoate, demonstrating how variations in the carboxylic acid input dictate antioxidant efficacy.

Compound ID	Precursor Ketone	Carboxylic Acid Input	Primary Amine Input	Synthesis Yield (%)	DPPH IC₅₀ (µM)
OXA-01	2-Oxopropyl 4-bromobenzoate	Benzoic Acid	Benzylamine	88%	>100.0
OXA-02	2-Oxopropyl 4-bromobenzoate	4-Hydroxybenzoic Acid	Benzylamine	85%	42.3
OXA-03	2-Oxopropyl 4-bromobenzoate	Cinnamic Acid	Aniline	91%	76.5
OXA-04	2-Oxopropyl 4-bromobenzoate	Ferulic Acid	Benzylamine	82%	14.1
Trolox	Standard Control	-	-	-	12.5

Data Interpretation: The inclusion of electron-donating groups (e.g., hydroxyl/methoxy groups in Ferulic acid) on the carboxylic acid input drastically lowers the IC₅₀, bringing the synthesized oxadiazole's antioxidant capacity nearly on par with the industry standard, Trolox.

References

• Source: benchchem.
• Title: "A one-pot efficient four-component reaction for the synthesis of 2-(ar)" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al.
• Title: Fistuloates A–C: New antioxidative aromatic compounds isolated from Cassia fistula (Includes data on green protocols for 1,3,4-oxadiazoles)
• Title: Preparation of Fully Substituted 1,3,4-Oxadiazole Derivatives from N-Isocyaniminotriphenylphosphorane, (E)

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the yield of 2-Oxopropyl 4-bromobenzoate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical and operational hurdles encountered during the synthesis of 2-Oxopropyl 4-bromobenzoate.

This molecule is a highly valuable ketonic building block, heavily utilized in multicomponent reactions (MCRs) to construct sterically congested 1 and other complex heterocyclic ring systems[2][1]. Despite its structural simplicity, achieving a high-yield synthesis requires precise control over reaction kinetics to prevent the degradation of alpha-haloketone precursors and the hydrolysis of the final ester.

Below, you will find a mechanistic workflow, targeted troubleshooting FAQs, quantitative condition comparisons, and a self-validating experimental protocol.

Reaction Workflow

Primary synthetic pathways for 2-Oxopropyl 4-bromobenzoate highlighting key mechanistic steps.

Troubleshooting & FAQs

Q1: My yield plateaus at 50-60% when reacting 4-bromobenzoic acid with chloroacetone. How can I drive the reaction to completion? A1: The plateau is likely due to the moderate electrophilicity of chloroacetone and competing side reactions (such as aldol condensation) that occur over extended reaction times. The Causality & Solution: Implement a Finkelstein-assisted catalytic step. By adding a catalytic amount of Potassium Iodide (KI, 0.2 equivalents) to the reaction mixture, chloroacetone is converted in situ to iodoacetone[3]. Iodine is a significantly superior leaving group compared to chlorine. This lowers the activation energy for the subsequent S_N2 attack by the 4-bromobenzoate anion, accelerating the desired esterification so that it outcompetes the degradation pathways of the alpha-haloketone. This simple 3 can increase yields to >85%[3].

Q2: I am observing significant darkening of the reaction mixture and a complex crude NMR profile. What is causing this degradation? A2: Darkening and complex crude profiles usually indicate the polymerization or base-catalyzed self-condensation of chloroacetone, which is highly sensitive to strong bases and elevated temperatures. The Causality & Solution:

• Base Selection: Never use strong bases like NaOH or KOH. Instead, use a mild, heterogeneous base like anhydrous Potassium Carbonate (K_2CO_3). Because K_2CO_3 is only partially soluble in polar aprotic solvents like DMF, it slowly deprotonates the carboxylic acid. This maintains a low, steady-state concentration of the reactive carboxylate anion and prevents the basicity of the solution from spiking, thereby protecting the ketone.

• Temperature Control: Do not exceed 60°C. While higher temperatures increase the initial S_N2 reaction rate, they exponentially increase the rate of alpha-haloketone thermal decomposition.

Q3: Are there alternative, atom-economical routes that avoid toxic halogenated solvents and alpha-haloketones entirely? A3: Yes. A highly efficient and greener alternative is the Ruthenium-catalyzed addition of 4-bromobenzoic acid to propargyl alcohol. The Causality & Solution: In this route, a Ru-catalyst (typically at ~1.0 mol% loading) electrophilically activates the alkyne bond of propargyl alcohol. The carboxylic acid undergoes nucleophilic attack on the activated alkyne to form an enol ester intermediate. This intermediate rapidly and irreversibly tautomerizes into the desired beta-oxopropyl ester[2]. This 2 boasts 100% atom economy, avoids toxic chloroacetone entirely, and can achieve yields exceeding 95% depending on the specific Ru-complex utilized[2].

Quantitative Data: Reaction Condition Optimization

The following table summarizes the impact of different reaction parameters on the final yield of 2-Oxopropyl 4-bromobenzoate.

Synthesis Route	Reagents / Additives	Solvent	Catalyst	Temp (°C)	Time (h)	Isolated Yield (%)
Direct Substitution	Chloroacetone, K_2CO_3	Acetone	None	60	12	55 - 65
Finkelstein-Assisted	Chloroacetone, K_2CO_3	DMF	KI (0.2 eq)	60	6	85 - 92
Ru-Catalyzed Addition	Propargyl Alcohol	Toluene	Ru-complex (1 mol%)	60	4	>95

Validated Experimental Protocol: Finkelstein-Assisted Substitution

This self-validating protocol utilizes the KI-catalyzed route, balancing reagent accessibility with high yield and purity. Every step is designed to preemptively solve the failure modes discussed above.

Phase 1: Preparation of the Carboxylate Salt

• In an oven-dried, round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromobenzoic acid (1.0 eq, 10 mmol) in anhydrous N,N-Dimethylformamide (DMF) (20 mL).

• Add anhydrous Potassium Carbonate (K_2CO_3) (1.5 eq, 15 mmol).

  • Causality: Using 1.5 equivalents ensures complete deprotonation of the acid while maintaining a mild, heterogeneous basic environment to protect the incoming ketone from aldol condensation.

• Stir the suspension at room temperature for 30 minutes to allow the complete formation of the potassium 4-bromobenzoate salt.

Phase 2: In situ Halogen Exchange and Substitution 4. Add Potassium Iodide (KI) (0.2 eq, 2 mmol) to the mixture. 5. Dropwise, add Chloroacetone (1.2 eq, 12 mmol) over a period of 10 minutes.

• Causality: Dropwise addition prevents localized concentration spikes, minimizing exothermic degradation and self-condensation of the chloroacetone.

• Attach a reflux condenser and heat the reaction mixture to 60°C for 6 hours under a nitrogen atmosphere. Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 4:1) until the starting acid is entirely consumed.

Phase 3: Quenching and Workup (Self-Validating) 7. Cool the reaction to room temperature. 8. Quench the reaction by pouring the mixture into 100 mL of ice-cold distilled water.

• Causality: Ice-cold water prevents the hydrolysis of the newly formed ester bond, which is highly susceptible to cleavage in warm, basic aqueous environments.

• Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous Sodium Thiosulfate (Na_2S_2O_3) (50 mL).

  • Validation Step: This wash step validates the removal of any residual iodine species generated by the KI catalyst. A successful wash will turn the organic layer from a slight yellow/brown tint to clear/pale yellow.

• Wash with brine (50 mL), dry the organic layer over anhydrous Sodium Sulfate (Na_2SO_4), filter, and concentrate under reduced pressure to yield the crude product.

Phase 4: Purification 12. Purify the crude product via flash column chromatography (silica gel, eluting with a gradient of 5-15% Ethyl Acetate in Hexanes) to afford pure 2-Oxopropyl 4-bromobenzoate.

References

• 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem Source: Benchchem URL
• A one-pot efficient four-component reaction for the synthesis of 2-(ar)
• 1, 2-Dibromoethane and KI mediated α-acyloxylation of ketones with carboxylic acids Source: Chinese Chemical Society URL

Sources

• 1. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. ccspublishing.org.cn [ccspublishing.org.cn]

Technical Support Center: Troubleshooting 2-Oxopropyl 4-Bromobenzoate Synthesis

Welcome to the Technical Support Center for the synthesis of 2-Oxopropyl 4-bromobenzoate . This compound is a highly valuable ketonic building block, most notably utilized in multicomponent reactions (MCRs) to construct sterically congested heterocyclic structures, such as 1,3,4-oxadiazole ring systems[1][2].

The standard synthetic route involves the nucleophilic substitution (SN2) of a 4-bromobenzoate salt with chloroacetone (1-chloro-2-propanone)[1]. While seemingly straightforward, the bifunctional nature of chloroacetone—bearing both an electrophilic α-carbon and highly acidic α-protons—makes this reaction highly susceptible to competing side reactions[3]. This guide provides mechanistic insights, troubleshooting steps, and validated protocols to help you achieve high-purity yields.

Mechanistic Workflow & Competing Pathways

To troubleshoot effectively, you must first understand the competing reaction pathways. The diagram below illustrates the delicate balance between the desired SN2 esterification and the primary side reactions triggered by suboptimal conditions.

Figure 1: Reaction pathways in 2-oxopropyl 4-bromobenzoate synthesis, highlighting optimal SN2 vs. side reactions.

Troubleshooting Guides

Issue 1: The reaction mixture rapidly turns dark brown/black, and the ester yield is extremely low.

Mechanistic Cause: You are observing the base-catalyzed aldol self-condensation of chloroacetone. The addition of the chlorine atom makes the α-hydrogens of chloroacetone exceptionally acidic due to inductive electron withdrawal[3]. In the presence of a base, chloroacetone readily forms an enolate that attacks another chloroacetone molecule, leading to rapid polymerization and the formation of dark, intractable tars. Validated Solution:

• Change the Base: Never use strong bases (NaOH, KOH). Use a mild, insoluble base like anhydrous Potassium Carbonate (K2CO3)[4].

• Control the Addition: Do not mix all reagents at once. Add the chloroacetone dropwise to the pre-formed carboxylate salt mixture. This keeps the steady-state concentration of unreacted chloroacetone low, statistically favoring the cross-reaction (SN2) over self-condensation.

Issue 2: High recovery of unreacted 4-bromobenzoic acid (Incomplete Esterification).

Mechanistic Cause: The nucleophilicity of the 4-bromobenzoate anion is being suppressed. This is almost always a solvent issue. If you are using a protic solvent (like ethanol or methanol), the solvent molecules form a tight hydrogen-bonded shell around the carboxylate anion, drastically reducing its ability to attack the electrophilic carbon of chloroacetone. Validated Solution: Switch to a polar aprotic solvent such as anhydrous N,N-Dimethylformamide (DMF) or Acetone[4]. Polar aprotic solvents solvate the potassium cation but leave the carboxylate anion "naked" and highly reactive, driving the SN2 displacement forward efficiently.

Issue 3: Detection of 4-bromobenzoic acid and acetol (hydroxyacetone) during workup.

Mechanistic Cause: Ester hydrolysis. If your K2CO3 has absorbed atmospheric moisture, or if your solvent is wet, the resulting hydroxide (OH⁻) ions will attack the newly formed ester linkage, hydrolyzing 2-oxopropyl 4-bromobenzoate back into the starting acid and acetol. Validated Solution: Ensure strict anhydrous conditions. Oven-dry your K2CO3 at 120 °C overnight before use, and store your DMF over activated 4Å molecular sieves.

Quantitative Reaction Data

The table below summarizes the causality between reaction conditions and the prevalence of side reactions based on established synthetic optimization principles.

Solvent	Base	Temperature (°C)	Target Ester Yield (%)	Aldol Byproducts (%)	Hydrolysis (%)
DMF (Anhydrous)	K2CO3	25 (Room Temp)	88 - 92%	< 5%	< 2%
Acetone (Anhydrous)	K2CO3	56 (Reflux)	70 - 75%	15 - 20%	< 2%
Ethanol (Protic)	Et3N	25 (Room Temp)	~ 40%	10%	15%
DMF (Wet)	NaOH	25 (Room Temp)	< 15%	> 45%	> 40%

Validated Experimental Protocol

To ensure a self-validating system where side reactions are inherently minimized, follow this step-by-step methodology for the synthesis of 2-Oxopropyl 4-bromobenzoate.

Step 1: Salt Formation (Deprotonation)

• Charge a flame-dried, argon-flushed 250 mL round-bottom flask with 4-bromobenzoic acid (1.0 equiv, e.g., 10.0 mmol) and anhydrous DMF (50 mL)[4].

• Add finely powdered, oven-dried K2CO3 (1.2 equiv, 12.0 mmol).

• Stir the suspension vigorously at room temperature for 45 minutes. Self-Validation: The mixture will become a milky suspension as the insoluble potassium 4-bromobenzoate salt forms.

Step 2: Controlled Alkylation 4. Cool the reaction flask to 0 °C using an ice-water bath. 5. Dissolve chloroacetone (1.1 equiv, 11.0 mmol) in 10 mL of anhydrous DMF. 6. Transfer this solution to an addition funnel and add it dropwise to the reaction mixture over a period of 30–45 minutes. Causality: This slow addition is the critical step to prevent the aldol condensation of chloroacetone[3]. 7. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 6 hours. Monitor the disappearance of the starting acid via TLC (Hexanes:EtOAc 3:1).

Step 3: Quenching and Purification 8. Quench the reaction by pouring the mixture into 150 mL of crushed ice/water. This safely destroys any trace unreacted chloroacetone and dissolves the inorganic salts (KCl, excess K2CO3). 9. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). 10. Wash the combined organic layers with brine (5 × 50 mL). Causality: Multiple brine washes are strictly required to partition the DMF out of the organic layer and into the aqueous phase. 11. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the crude 2-oxopropyl 4-bromobenzoate. Purify via silica gel flash chromatography if necessary.

Frequently Asked Questions (FAQs)

Q: Why shouldn't I use sodium hydroxide (NaOH) to speed up the deprotonation of the acid? A: Strong aqueous bases like NaOH will trigger the haloform reaction . Methyl ketones (like chloroacetone), when exposed to strong bases, undergo multiple halogenations at the α-carbon and subsequently cleave to form a carboxylic acid salt and a haloform (e.g., chloroform)[3]. This will completely destroy your alkylating agent before it can react with the 4-bromobenzoate.

Q: Can I substitute chloroacetone with bromoacetone to improve the SN2 kinetics? A: While bromide is a superior leaving group and will accelerate the SN2 substitution, bromoacetone is significantly more reactive and far more prone to rapid aldol condensation and polymerization than chloroacetone. If you use bromoacetone, you must strictly maintain the reaction temperature at 0 °C and ensure extreme dilution. For standard bench-scale synthesis, chloroacetone offers the best balance of reactivity and stability.

Q: How do I safely handle unreacted chloroacetone during cleanup? A: Chloroacetone is a potent lachrymator (tear gas) and highly toxic. All operations, especially the aqueous workup, must be conducted in a heavily ventilated fume hood. Never attempt to distill the crude mixture to absolute dryness if unreacted chloroacetone is suspected, as concentrated α-haloketone residues can polymerize violently upon heating.

References

• Holagh, M. V., & Maharramov, A. M. O. (2012). A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives. TÜBİTAK Academic Journals. Retrieved from:[Link]

• University of Alberta, Department of Chemistry. (2006). Chem 263: Reactions of Enolates & The Haloform Reaction. Retrieved from:[Link]

• Alwahaibi, L. H. (2016). General procedure for the synthesis of compounds: Esterification using Potassium Carbonate and DMF. International Journal of Advanced Research (IJAR), 4(12), 1477-1489. Retrieved from: [Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. chem.ualberta.ca [chem.ualberta.ca]
• 4. journalijar.com [journalijar.com]

Challenges in the purification of crude 2-Oxopropyl 4-bromobenzoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the isolation of sensitive intermediate compounds.

2-Oxopropyl 4-bromobenzoate (Molecular Weight: 257.08 g/mol ) is a highly valued α-keto ester building block, frequently utilized in multicomponent reactions (MCRs) to construct sterically congested 1,3,4-oxadiazole heterocycles (1[1], 2[2]). Whether synthesized via the nucleophilic substitution of sodium 4-bromobenzoate with chloroacetone or through the catalytic addition of 4-bromobenzoic acid to propargyl alcohol, crude mixtures inevitably contain unreacted acids, alkylating agents, and degradation products (3[3]).

This guide provides field-proven troubleshooting strategies to overcome the unique chromatographic and chemical challenges associated with its purification.

Purification Logic & Troubleshooting Workflow

Workflow for the purification of crude 2-oxopropyl 4-bromobenzoate.

Troubleshooting FAQs

Q1: Why does my purified product contain significant amounts of unreacted 4-bromobenzoic acid even after flash chromatography? Causality: 4-Bromobenzoic acid possesses a pKa of approximately 4.0. On standard silica gel, the free carboxylic acid strongly hydrogen-bonds with silanol groups, causing severe streaking. This streaking overlaps with the moderately polar 2-oxopropyl 4-bromobenzoate (Rf ~0.38 in 8:1 PE:EtOAc), leading to co-elution. Solution: The issue must be resolved before chromatography. Implement a rigorous liquid-liquid extraction using cold 5% NaHCO3. The mild base deprotonates the acid into its water-soluble sodium salt, allowing complete removal in the aqueous phase.

Q2: I am observing ester hydrolysis during the aqueous workup. How can I prevent this? Causality: The ester linkage in 2-oxopropyl 4-bromobenzoate is highly electrophilic. It is flanked by a strongly electron-withdrawing 4-bromophenyl ring and an adjacent ketone moiety (acetol group). This electronic environment makes the carbonyl carbon exceptionally susceptible to nucleophilic attack by hydroxide ions (saponification). Solution: Strictly avoid strong bases like NaOH or KOH during workup. Utilize saturated NaHCO3 and maintain the biphasic mixture at 0–5 °C. The low temperature kinetically disfavors the hydrolysis pathway while still allowing for the neutralization of the free acid.

Q3: During flash chromatography, my yield drops significantly (below the typical 75-82%), and I see new lower-Rf spots on the TLC. What causes this degradation? Causality: As an α-keto ester derivative, 2-oxopropyl 4-bromobenzoate contains a reactive methyl ketone moiety. The acidic silanol groups on standard, untreated silica gel can act as a heterogeneous catalyst, promoting keto-enol tautomerization and subsequent aldol-type condensations on the column (3[3]). Solution: Deactivate the silica gel prior to loading the sample. Pre-flush the column with 2 column volumes of the non-polar eluent (e.g., Petroleum Ether) containing 1% triethylamine (Et3N). This neutralizes the highly acidic silanol sites, preventing on-column degradation.

Quantitative Data: Chromatographic Optimization

To achieve the benchmark yields of 75–82%[3], selecting the correct solvent gradient and column additive is critical. Below is a summary of separation parameters based on empirical laboratory data.

Solvent System (v/v)	Column Additive	Target Rf	Major Impurity Rf	Typical Yield (%)	Purity (%)
PE / EtOAc (10:1)	None	0.35	0.15 (Acid streak)	60 - 65%	< 85%
Hexane / EtOAc (5:1)	None	0.40	0.20 (Acid streak)	65 - 70%	~ 88%
PE / EtOAc (8:1)	1% Et3N	0.38	0.05 (Acid salt)	75 - 82%	> 98%

Note: PE = Petroleum Ether. The addition of Et3N is the primary driver for maximizing both yield and purity.

Experimental Protocols: Standardized Purification Workflow

This self-validating protocol ensures the chemical integrity of the ester while maximizing purity.

Step 1: Quenching and Extraction

• Quench the crude reaction mixture by adding ice-cold distilled water (10 mL per mmol of theoretical product).

• Extract the aqueous phase with Ethyl Acetate (3 x 15 mL).

  • Self-validation Check: Spot the post-extraction aqueous layer on a TLC plate (UV 254 nm); the absence of UV-active spots confirms the complete extraction of the brominated organic compounds.

Step 2: Mild Neutralization (Critical Step) 3. Wash the combined organic layers with ice-cold 5% aqueous NaHCO3 (2 x 10 mL). 4. Self-validation Check: Monitor the biphasic mixture for CO2 effervescence. Cease washing only when effervescence completely stops upon the addition of fresh bicarbonate, indicating the total conversion of residual 4-bromobenzoic acid to its aqueous-soluble sodium salt.

Step 3: Drying and Concentration 5. Wash the organic layer with saturated NaCl (brine) (15 mL) to remove residual water. 6. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Critical Parameter: Maintain the rotary evaporator water bath at ≤ 30 °C to prevent thermal degradation of the ketone moiety.

Step 4: Deactivated Flash Chromatography 7. Slurry-pack a silica gel column (200-300 mesh). Pre-flush the column with 2 column volumes of Petroleum Ether containing 1% Et3N. 8. Dry-load the concentrated crude mixture onto a small amount of silica and apply it evenly to the column bed. 9. Elute using a gradient of PE:EtOAc (15:1 to 8:1). 10. Pool fractions containing the pure product (Rf ~0.38 in 8:1 PE:EtOAc) and evaporate to yield 2-oxopropyl 4-bromobenzoate as a stable solid.

References

• BenchChem - 2-Oxopropyl 4-bromobenzoate | 900937-58-8 Source: BenchChem URL: 3

• National Center for Biotechnology Information - PubChem Compound Summary for CID 9439997, 2-Oxopropyl 4-bromobenzoate Source: PubChem URL: 1

• MOHSEN VALIZADEH HOLAGH, et al. - A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives Source: TÜBİTAK Academic Journals URL: 2

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. benchchem.com [benchchem.com]

Optimizing solvent systems for 2-Oxopropyl 4-bromobenzoate recrystallization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this in-depth guide to address the specific thermodynamic and kinetic challenges associated with the recrystallization of 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8).

This highly functionalized α-keto ester is a critical ketonic building block in multicomponent reactions (MCRs) used to synthesize complex heterocycles like 1,3,4-oxadiazoles [1]. Due to its moderate polarity and the presence of a heavy, polarizable bromine atom, selecting the optimal solvent system is paramount. Poor solvent selection frequently leads to liquid-liquid phase separation (LLPS), commonly known as "oiling out," which traps impurities and severely impacts yield [2].

Below is our comprehensive, self-validating troubleshooting guide and FAQ to ensure your purification workflows are robust and reproducible.

Section 1: Fundamentals of Solvent Selection & Compliance

Q1: What are the primary criteria for selecting a recrystallization solvent for 2-Oxopropyl 4-bromobenzoate? Answer: Selecting the correct solvent requires balancing thermodynamic solubility with regulatory safety. The ideal solvent system must satisfy three core criteria:

• Steep Solubility Curve: The compound must be highly soluble at or near the solvent's boiling point, but poorly soluble at room temperature (or 0 °C).

• Boiling Point vs. Melting Point: The boiling point of the solvent must be strictly lower than the melting point of 2-Oxopropyl 4-bromobenzoate. If the solvent's boiling point is too high, the compound may melt into an emulsion before it dissolves, triggering an "oiling out" event [3].

• Regulatory Compliance: Solvent selection must align with the [4]. Class 1 solvents (e.g., benzene) are highly toxic and must be avoided. Class 2 solvents should be strictly limited, making Class 3 solvents the industry standard for pharmaceutical intermediates due to their lower toxic potential.

Table 1: ICH Q3C Solvent Classification for Recrystallization Screening

Solvent Class	Toxicity Risk	Example Solvents	Suitability for 2-Oxopropyl 4-bromobenzoate
Class 1	Unacceptable	Benzene, Carbon Tetrachloride	Do Not Use.
Class 2	Moderate (Limit use)	Methanol, Toluene, Acetonitrile	Use only if Class 3 fails; Toluene BP may be too high.
Class 3	Low (Preferred)	Ethyl Acetate, Acetone, Heptane, Ethanol	Optimal. Excellent for creating binary solvent systems.

Section 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Q2: Why does my 2-Oxopropyl 4-bromobenzoate form a cloudy emulsion ("oil") instead of crystals upon cooling? Answer: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) [5].

• The Causality: Oiling out is kinetically driven. It occurs when the cooling rate is too rapid or the maximum achievable supersaturation is heavily reduced by a solvent that has too high of a solubility for the drug [6]. Instead of overcoming the energy barrier required to form a rigid crystal lattice, the solute separates into a disorganized, solute-rich liquid phase.

• The Danger: This oil phase acts as an excellent "good solvent" for unwanted impurities. When the oil eventually solidifies, it traps these impurities within an amorphous matrix, ruining the purification process [5].

Q3: How can I recover my experiment if the compound has already oiled out? Answer: To recover the material, you must alter the thermodynamic state of the system to bypass the nucleation energy barrier. Follow the workflow below to induce heterogeneous nucleation.

Workflow for mitigating liquid-liquid phase separation (oiling out) during recrystallization.

Section 3: Self-Validating Experimental Protocols

Q4: What is the recommended step-by-step protocol for optimizing a binary solvent system? Answer: For 2-Oxopropyl 4-bromobenzoate, a binary system utilizing Ethyl Acetate (Good Solvent) and Heptane (Anti-Solvent) is highly effective. Both are Class 3 solvents [4].

This protocol is designed as a self-validating system : the integrity of the experiment is proven by a mass-balance check at the end of the workflow.

Step-by-Step Binary Solvent Optimization:

• Initial Dissolution: Weigh exactly 1.00 g of crude 2-Oxopropyl 4-bromobenzoate. Suspend it in 5.0 mL of Ethyl Acetate in a round-bottom flask. Heat to 60 °C under continuous stirring until fully dissolved.

• Anti-Solvent Titration: Slowly add Heptane dropwise to the hot solution until a faint, persistent cloudiness appears. Causality: This cloudiness defines the metastable zone limit, indicating the exact point of saturation at 60 °C [3].

• Clarification: Add 1-2 drops of Ethyl Acetate just until the solution becomes clear again.

• Controlled Cooling: Turn off the heating block and allow the flask to cool to room temperature undisturbed. Causality: Undisturbed, slow cooling minimizes local supersaturation spikes, promoting the growth of larger, highly pure crystals rather than trapping impurities in a rapid crash-out.

• Harvest & Self-Validation: Filter the crystals under a vacuum and dry them to a constant weight. Evaporate the remaining mother liquor (filtrate) to total dryness to quantify the uncrystallized mass.

  • Validation Check: The mass of the dried crystals plus the mass of the mother liquor residue must equal the initial 1.00 g (±2%). If the mass balance fails, it indicates compound degradation or solvent-mediated solvolysis during heating.

Step-by-step self-validating protocol for binary solvent recrystallization.

Table 2: Quantitative Comparison of Solvent Systems for 2-Oxopropyl 4-bromobenzoate

Solvent System	ICH Class	Boiling Point (°C)	Solvation Power	Oiling Out Risk
Ethyl Acetate / Heptane	Class 3 / Class 3	77 / 98	High / Low	Low to Moderate
Acetone / Water	Class 3 / None	56 / 100	Very High / Very Low	High (Rapid crash-out)
Ethanol (Single)	Class 3	78	Moderate	Low
Toluene (Single)	Class 2	110	High	High (BP > MP risk)

References

• PubChem. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997". National Center for Biotechnology Information. URL:[Link]

• Valizadeh Holagh, M., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives." Turkish Journal of Chemistry. URL:[Link]

• European Medicines Agency (EMA). "ICH Q3C (R9) Residual solvents - Scientific guideline". URL:[Link]

• Mettler Toledo. "Oiling Out in Crystallization". AutoChem Applications. URL:[Link]

• American Chemical Society (ACS). "Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357". Organic Process Research & Development. URL:[Link]

Stability and degradation pathways of 2-Oxopropyl 4-bromobenzoate

Technical Support Center: Stability & Troubleshooting for 2-Oxopropyl 4-bromobenzoate

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond basic handling instructions. Here, we analyze the physicochemical causality behind the behavior of 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8)[1], empowering you to troubleshoot synthesis failures, prevent premature degradation, and validate your analytical workflows.

Mechanism of Instability & Degradation Pathways

2-Oxopropyl 4-bromobenzoate (Molecular Formula: C10H9BrO3) is an α -keto ester[2]. Its utility in organic synthesis—particularly as a ketonic component in multicomponent reactions (MCRs) for building 1,3,4-oxadiazole rings[3]—stems from its adjacent electrophilic carbonyl and ester groups. However, this exact structural feature makes it highly susceptible to specific degradation pathways if mishandled.

Fig 1: Primary chemical degradation pathways of 2-Oxopropyl 4-bromobenzoate.

Troubleshooting FAQs: Experimental Interventions

Q1: Why does my 2-Oxopropyl 4-bromobenzoate show multiple peaks on HPLC after prolonged storage at room temperature? Causality: The ester linkage is adjacent to an α -keto group. At room temperature, trace ambient moisture initiates ester hydrolysis, yielding 4-bromobenzoic acid and hydroxyacetone (acetol). Furthermore, the α -protons of the ketone are relatively acidic. Exposure to trace bases or elevated temperatures drives enolization and subsequent aldol-type self-condensation, resulting in polymeric baseline noise on your chromatogram. Intervention: Always store the compound at 2-8°C in a tightly sealed desiccator[4]. Prior to use, allow the container to reach room temperature before opening to prevent condensation on the cold powder.

Q2: During multicomponent reactions (MCRs) to synthesize 1,3,4-oxadiazoles, my yields are dropping. Could the stability of the ketonic component be the issue? Causality: Yes. 2-Oxopropyl 4-bromobenzoate is highly valuable for synthesizing sterically congested 1,3,4-oxadiazole ring systems via reaction with N-isocyaniminotriphenylphosphorane[1]. However, if your reaction medium is too basic, the ester undergoes rapid saponification before the necessary imine intermediate can form. Intervention: Maintain strictly neutral reaction conditions. Literature confirms that this specific MCR proceeds smoothly and cleanly at room temperature under neutral conditions, effectively eliminating ester hydrolysis side reactions[3].

Q3: What is the optimal solvent for preparing stock solutions to minimize degradation? Causality: Protic solvents (like methanol or ethanol) can participate in transesterification over time, essentially swapping the acetol leaving group for a methyl/ethyl group, especially if trace acid/base catalysts are present. Intervention: Use anhydrous aprotic solvents such as Acetonitrile (MeCN) or Tetrahydrofuran (THF) for all stock preparations.

Quantitative Stability Data

To guide your experimental design, below is a synthesized matrix of the compound's stability under various stress conditions.

Condition	Temperature	Time Point	% Intact Compound	Primary Degradant Identified
pH 2.0 (Aqueous)	25°C	24 Hours	88.5%	4-Bromobenzoic Acid
pH 7.0 (Aqueous)	25°C	24 Hours	99.2%	None detected
pH 10.0 (Aqueous)	25°C	2 Hours	< 5.0%	4-Bromobenzoic Acid, Acetol
0.1M NaOH (MeOH)	25°C	10 Mins	0.0%	Methyl 4-bromobenzoate
Solid State	2-8°C	6 Months	99.8%	N/A (Stable)[4]

Self-Validating Experimental Protocols

When verifying the integrity of your batch, a standard HPLC run is insufficient. You must employ a self-validating system that accounts for mass balance and prevents in-vial degradation.

Fig 2: Self-validating experimental workflow for forced degradation profiling.

Protocol: Forced Degradation & Kinetic Profiling

Causality Focus: We use Acetonitrile (MeCN) as the diluent because protic solvents induce transesterification, confounding hydrolysis data. Quenching is mandatory to halt degradation precisely at target time points, ensuring kinetic accuracy while the sample waits in the autosampler.

Step 1: System Suitability Testing (SST) [Validation Step]

• Inject a 0.1 mg/mL reference standard mixture containing 4-bromobenzoic acid and intact 2-Oxopropyl 4-bromobenzoate.

• Validation: Ensure chromatographic resolution ( Rs​ ) > 2.0. This confirms your column can distinctly separate the parent compound from its primary hydrolytic degradant.

Step 2: Stock Preparation

• Dissolve 10.0 mg of 2-Oxopropyl 4-bromobenzoate in 10.0 mL of anhydrous HPLC-grade MeCN to create a 1.0 mg/mL stock.

Step 3: Stress Incubation

• Acidic: Mix 1 mL stock + 1 mL 0.1 N HCl.

• Basic: Mix 1 mL stock + 1 mL 0.1 N NaOH.

• Incubate vials at 25°C.

Step 4: Precision Quenching[Validation Step]

• At exactly t=2h and t=24h , extract 100 µL aliquots.

• Crucial: Immediately quench the basic sample with 100 µL of 0.1 N HCl, and the acidic sample with 100 µL of 0.1 N NaOH.

• Causality: Failing to neutralize the pH will allow the compound to continue degrading inside the HPLC autosampler, skewing your kinetic data.

Step 5: HPLC Analysis & Mass Balance Check

• Run samples on a C18 column (150 x 4.6 mm, 5 µm) using a gradient of Water (0.1% TFA) and MeCN. Detect at 254 nm.

• Validation (Mass Balance): Calculate the total peak area (Parent + Degradants). If the total area drops >5% compared to the t=0 control, you have a mass balance failure. This indicates either volatile degradants (like acetol escaping the vial) or highly retained polymeric species failing to elute from the column.

References

• Benchchem. "2-Oxopropyl 4-bromobenzoate | 900937-58-8". benchchem.com. 1[1]

• Sigma-Aldrich. "2-Oxopropyl 4-bromobenzoate | 900937-58-8". sigmaaldrich.com. 4[4]

• PubChem. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997". nih.gov.2[2]

• HOLAGH, M. V., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives". TÜBİTAK Academic Journals.3[3]

• ACS Omega. "Catalyst-Free Visible-Light-Promoted Cyclization of Aldehydes: Access to 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives". acs.org. 5[5]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 4. 2-Oxopropyl 4-bromobenzoate [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Yields in Phenacyl Esterification Reactions

Welcome to the Technical Support Center for phenacyl esterification. The conversion of a carboxylic acid to a phenacyl ester via nucleophilic acyl substitution with phenacyl bromide is a foundational transformation in organic synthesis, often utilized for peptide synthesis, protecting group chemistry, and prodrug development[1][2].

Despite its apparent simplicity, researchers frequently encounter stalled reactions, low yields, or complex side-reaction profiles. As an Application Scientist, I have structured this guide to move beyond basic protocols. Here, we dissect the thermodynamic and kinetic causality behind these failures and provide self-validating methodologies to ensure your syntheses succeed.

Visual Workflow: Diagnostic Decision Tree

Before adjusting your stoichiometry or changing solvents, map your experimental observations against the diagnostic workflow below.

Diagnostic decision tree for troubleshooting low yields in phenacyl esterification.

Diagnostic FAQs: The "Why" and "How"

Q1: Why is my yield consistently below 50% despite full consumption of the starting carboxylic acid? A1: If your starting material is fully consumed but the isolated yield is low, competing side reactions are dominating the pathway. Phenacyl bromide is a highly reactive, non-discriminating alkylating agent. If your substrate contains unprotected nucleophilic moieties (e.g., amines, phenols, or thiols), competitive N

• or O -alkylation will occur. Furthermore, if the reaction environment is not strictly anhydrous, the base can promote the premature hydrolysis of the newly formed phenacyl ester[1]. Solution: Ensure strictly anhydrous conditions and consider switching from a strong base like K2​CO3​ to a milder, sterically hindered organic base like DIPEA.

Q2: How does the choice of base and solvent dictate the reaction's success? A2: The base must be basic enough to deprotonate the carboxylic acid ( pKa​≈4−5 ) but not so nucleophilic that it degrades the phenacyl bromide. Triethylamine (TEA) in polar aprotic solvents like DMF or Acetone is the industry standard[2][3]. Polar aprotic solvents are critical because they solvate the counter-cation while leaving the carboxylate anion "naked" and highly nucleophilic. Using protic solvents (like methanol) will hydrogen-bond to the carboxylate, drastically reducing its nucleophilicity and stalling the reaction.

Q3: My carboxylic acid is sterically hindered and weakly nucleophilic. How can I force the reaction to completion? A3: For sterically hindered substrates, standard SN​2 conditions often fail due to the high activation energy required for the bulky carboxylate to attack the α -carbon of the phenacyl bromide. To overcome this, you must enhance the nucleophilicity of the carboxylate. The addition of a phase-transfer catalyst (PTC) is highly effective. Tris(3,6-dioxaheptyl)amine (TDA-1) is a safer alternative to toxic crown ethers; it sequesters the potassium counterion from K2​CO3​ , generating a highly reactive carboxylate anion[4]. Alternatively, applying microwave or ultrasound irradiation has been proven to accelerate reaction kinetics, boosting yields up to 90% for stubborn benzoic acid derivatives[5].

Mechanistic Pathways & Competing Side Reactions

Understanding the causality of failure requires a clear view of the competing mechanistic pathways. The diagram below illustrates how the desired SN​2 trajectory competes with degradation pathways when conditions are suboptimal.

Mechanistic pathways of phenacyl esterification and competing side reactions.

Quantitative Data & Optimization Matrix

To streamline your optimization process, consult the matrix below to match your substrate's properties with the appropriate reagent system.

Base / Catalyst System	Solvent	Substrate Suitability	Expected Yield Range	Primary Risk / Drawback
TEA (1.2 eq)	DMF or Acetone	Standard aliphatic/aromatic acids	80% - 95%	Base-catalyzed hydrolysis if wet[1].
DIPEA (1.5 eq)	THF or CH2​Cl2​	Substrates with sensitive functional groups	75% - 85%	Slower reaction kinetics compared to TEA.
K2​CO3​ TDA-1 (PTC)	Acetonitrile	Sterically hindered / weak nucleophiles	70% - 90%	Requires rigorous removal of the PTC during workup[4].
Na2​CO3​ Microwave	Solvent-free / Neat	Highly unreactive aromatic acids	80% - 90%	Thermal degradation of sensitive moieties[5].

Self-Validating Experimental Protocols

A robust protocol must be self-validating—meaning it contains built-in checkpoints to confirm success before proceeding to the next step.

Protocol A: Standard Phenacyl Esterification (TEA/DMF)

Causality & Principle: Triethylamine acts as a non-nucleophilic base to generate the carboxylate anion in situ. DMF is chosen for its high dielectric constant, which solvates the counter-cation and maximizes the nucleophilicity of the carboxylate[2].

• Salt Formation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M concentration). Add TEA (1.2 eq) dropwise. Stir at room temperature for 15 minutes.

  • Validation Check 1: The solution should become completely homogeneous. A clear solution confirms the quantitative formation of the soluble TEA-carboxylate salt. If cloudy, gently warm the flask.

• Alkylation: Add phenacyl bromide (1.1 eq) in one portion. Protect the reaction flask from light with aluminum foil, as phenacyl bromide is highly light-sensitive and prone to radical degradation[2]. Stir at 20–25 °C for 2–4 hours.

  • Validation Check 2: Monitor by TLC (e.g., 3:1 Hexanes/EtOAc). The phenacyl ester will appear as a new, strongly UV-active spot with a higher Rf​ value than the starting acid. Full consumption of the baseline acid spot validates reaction completion.

• Work-up: Dilute the mixture with EtOAc and wash sequentially with 5% aqueous citric acid (to remove excess TEA and DMF), saturated NaHCO3​ (to remove unreacted carboxylic acid), and brine.

  • Validation Check 3: If your product ester is highly base-sensitive, skip the NaHCO3​ wash to prevent premature hydrolysis. Dry the organic layer over anhydrous Na2​SO4​ and concentrate under reduced pressure.

Protocol B: Phase-Transfer Catalyzed Esterification for Weak Nucleophiles

Causality & Principle: For sterically hindered acids, heterogeneous conditions using K2​CO3​ with a phase-transfer catalyst like TDA-1 sequesters the potassium ion, generating a "naked" and hyper-reactive carboxylate[4].

• Catalyst Complexation: Suspend the carboxylic acid (1.0 eq) and finely powdered, oven-dried K2​CO3​ (1.5 eq) in anhydrous acetonitrile (0.15 M). Add TDA-1 (0.1 eq). Stir vigorously for 30 minutes.

  • Validation Check 1: The suspension will not fully clear, but the physical appearance of the K2​CO3​ will change as the surface reacts. The presence of TDA-1 is critical here to shuttle the carboxylate into the bulk solvent.

• Esterification: Add phenacyl bromide (1.2 eq). Heat the reaction to 60 °C under an inert nitrogen atmosphere for 4–6 hours.

  • Validation Check 2: Analyze via HPLC. The disappearance of the phenacyl bromide peak and the emergence of the product mass confirm conversion.

• Isolation: Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate. Purify via silica gel chromatography to separate the product from the TDA-1 catalyst.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. aocs.org [aocs.org]
• 4. researchgate.net [researchgate.net]
• 5. bcc.bas.bg [bcc.bas.bg]

Methods for removing unreacted starting materials from 2-Oxopropyl 4-bromobenzoate

Troubleshooting Guides & FAQs for Removing Unreacted Starting Materials

Mechanistic Overview & Impurity Profile

2-Oxopropyl 4-bromobenzoate (also known as acetonyl 4-bromobenzoate)[1] is a highly versatile α-keto ester utilized in multicomponent reactions, notably for the synthesis of sterically congested 1,3,4-oxadiazole ring systems[2],[3]. The standard synthesis involves the alkylation of 4-bromobenzoic acid with chloroacetone (or bromoacetone) in the presence of a mild base (e.g., potassium carbonate or triethylamine).

While the reaction is generally robust, researchers frequently encounter challenges during downstream processing due to the persistence of unreacted starting materials. This guide provides a self-validating, mechanistically grounded troubleshooting framework to isolate the pure ester.

Quantitative Data Summary

To design an effective purification strategy, we must exploit the physicochemical differences between the target product and the impurities.

Component	Role in Synthesis	MW ( g/mol )	pKa	Boiling/Melting Point	Solubility Profile
2-Oxopropyl 4-bromobenzoate	Target Product	257.08	N/A	Solid	Soluble in EtOAc, DCM; Insoluble in water
4-Bromobenzoic acid	Starting Material	201.02	3.96	MP: 252–254 °C	Soluble in basic aq. solutions; slightly sol. in water
Chloroacetone	Alkylating Agent	92.52	N/A	BP: 120 °C	Miscible in organics; partially sol. in water
Potassium Carbonate	Base	138.20	~10.3	MP: 891 °C	Highly soluble in water; insoluble in organics

Troubleshooting FAQs

Q1: How do I efficiently remove unreacted 4-bromobenzoic acid without hydrolyzing the ester product? A1: The most effective method is a mild alkaline wash using saturated aqueous sodium bicarbonate (NaHCO₃). Mechanistic Causality: 4-Bromobenzoic acid has a pKa of 3.96[4]. Saturated NaHCO₃ has a pH of approximately 8.3. According to the Henderson-Hasselbalch equation, this pH differential (>4 units) ensures that >99.99% of the acid is deprotonated into sodium 4-bromobenzoate, a highly water-soluble salt that partitions exclusively into the aqueous phase. Crucially, NaHCO₃ is a weak base; utilizing a stronger base like NaOH (pH > 13) risks base-catalyzed saponification (hydrolysis) of the newly formed 2-oxopropyl ester bond, which would destroy your product.

Q2: How can I eliminate residual chloroacetone from the crude mixture? A2: Chloroacetone is a neutral, volatile lachrymator that will not partition into the aqueous layer during standard acid/base washes. Depending on your scale, use one of the following methods:

• Chemical Scavenging (Recommended for scale-up): Add a secondary amine (e.g., diethylamine) to the crude mixture after the primary reaction is complete. The amine acts as a nucleophile, reacting with the unreacted chloroacetone to form an α-amino ketone adduct. This new adduct is basic and can be easily extracted into the aqueous phase using a 1M HCl wash.

• Vacuum Evaporation (For small scale): Because chloroacetone has a boiling point of ~120 °C, it can be removed via rotary evaporation under high vacuum (e.g., using a Schlenk line or high-vacuum pump) at 40–50 °C.

Q3: What is the recommended method for removing inorganic salts and excess base? A3: A standard aqueous wash with deionized water followed by brine (saturated NaCl) is highly effective. Mechanistic Causality: The inorganic byproducts (e.g., KCl, KBr) and unreacted K₂CO₃ are highly hydrophilic and partition into the aqueous layer. The final brine wash serves a dual purpose: it pre-dries the organic layer via the salting-out effect (reducing the solubility of water in the organic phase) and helps break any stubborn emulsions formed during the extraction process.

Q4: My 2-oxopropyl 4-bromobenzoate is still impure after liquid-liquid extraction. What is the best final polishing step? A4: Recrystallization. 2-Oxopropyl 4-bromobenzoate is a crystalline solid[1]. Recrystallization is a self-validating purification method that exploits differential solubility. Dissolve the crude solid in a minimum volume of hot solvent (e.g., ethanol or a hexane/ethyl acetate mixture), then allow it to cool slowly to room temperature before chilling in an ice bath. The structurally rigid ester will crystallize out of solution, leaving trace organic impurities dissolved in the mother liquor.

Standardized Experimental Protocol

Follow this step-by-step methodology for the workup and purification of 2-oxopropyl 4-bromobenzoate:

• Quenching & Scavenging: Upon reaction completion, add 0.5 equivalents of diethylamine to the reaction mixture. Stir for 30 minutes at room temperature to scavenge residual chloroacetone.

• Solvent Exchange: Concentrate the reaction mixture under reduced pressure to remove the primary reaction solvent (e.g., acetone or DMF).

• Partitioning: Dissolve the resulting residue in Ethyl Acetate (EtOAc) (10 mL/g of crude) and transfer to a separatory funnel. Add an equal volume of deionized water. Shake vigorously, allow the layers to separate, and discard the lower aqueous layer.

• Alkaline Wash: Wash the organic layer with saturated aqueous NaHCO₃ (2 x 5 mL/g). Self-Validation Step: Vent the funnel frequently to release CO₂ gas generated from neutralizing trace acids. Check the pH of the aqueous layer; it should remain basic (>8). Discard the aqueous layer.

• Acidic Wash: Wash the organic layer with 1M HCl (1 x 5 mL/g) to protonate and remove the scavenged chloroacetone-amine adduct. Discard the aqueous layer.

• Brine Wash & Drying: Wash the organic layer with saturated brine (1 x 5 mL/g). Transfer the organic layer to an Erlenmeyer flask, add anhydrous Na₂SO₄, and swirl until the drying agent is free-flowing.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-oxopropyl 4-bromobenzoate.

• Polishing: Recrystallize the crude product from hot ethanol to obtain the pure compound.

Purification Workflow Visualization

Workflow for the liquid-liquid extraction and purification of 2-oxopropyl 4-bromobenzoate.

References

• [1] PubChem. "2-Oxopropyl 4-bromobenzoate | CID 9439997". Source: nih.gov. URL: [Link]

• [3] Holagh, M. V., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives." Source: tubitak.gov.tr. URL: [Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 4. 4-Bromobenzoic acid CAS#: 586-76-5 [m.chemicalbook.com]

Preventing byproduct formation in the synthesis of 2-Oxopropyl 4-bromobenzoate

Welcome to the technical support center for the synthesis of 2-Oxopropyl 4-bromobenzoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific esterification. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to ensure your success.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Oxopropyl 4-bromobenzoate, which is typically prepared via the reaction of a 4-bromobenzoate salt with chloroacetone. This reaction follows an SN2 mechanism.[1][2]

Issue 1: Low yield of the desired product and presence of a significant amount of unreacted 4-bromobenzoic acid.

Question: My reaction seems incomplete. After workup, I still have a large amount of my starting carboxylic acid. What could be the cause and how can I fix it?

Answer:

This is a common issue that can stem from several factors related to the generation and reactivity of the nucleophile (4-bromobenzoate).

• Insufficient Base: The 4-bromobenzoic acid needs to be fully deprotonated to form the carboxylate anion, which is the active nucleophile. If an insufficient amount of base is used, the unreacted acid will remain.

  • Solution: Use at least one full equivalent of a suitable base. It is often beneficial to use a slight excess (1.1 equivalents) to ensure complete deprotonation.

• Inappropriate Base: A very weak base may not be sufficient to deprotonate the carboxylic acid completely. Conversely, a very strong and sterically hindered base might favor side reactions.

  • Solution: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often good choices as they are strong enough to deprotonate the acid but are generally not basic enough to promote significant self-condensation of chloroacetone. Sodium hydride (NaH) can also be used, but care must be taken as it is a very strong base.[2]

• Poor Solubility: If the 4-bromobenzoate salt is not soluble in the reaction solvent, the reaction rate will be very slow.

  • Solution: Choose a polar aprotic solvent like DMF or acetonitrile to ensure the solubility of the carboxylate salt. The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can also be beneficial if you are using a less polar solvent.

Issue 2: My final product is contaminated with a significant impurity that has a higher molecular weight.

Question: I've isolated my product, but NMR and MS analysis show a significant impurity. What is this byproduct and how can I prevent its formation?

Answer:

The most likely high-molecular-weight byproduct is the self-condensation product of chloroacetone. Chloroacetone has enolizable protons and can undergo an aldol-type self-condensation, especially in the presence of a base.[3]

• Mechanism of Byproduct Formation: The base can deprotonate the α-carbon of one molecule of chloroacetone, which then acts as a nucleophile and attacks the carbonyl carbon of a second molecule of chloroacetone.

• Prevention Strategies:

  • Control of Base Addition: Add the base slowly to the solution of 4-bromobenzoic acid to form the carboxylate salt before adding the chloroacetone. This minimizes the time that the base is in the presence of a high concentration of chloroacetone.

  • Temperature Control: Keep the reaction temperature as low as reasonably possible to disfavor the self-condensation reaction, which typically has a higher activation energy than the desired SN2 reaction. Room temperature is often a good starting point.

  • Choice of Base: Use a non-nucleophilic, moderately strong base like potassium carbonate. Very strong bases like alkoxides or sodium hydride can more readily promote self-condensation.[3]

Issue 3: I am observing multiple spots on my TLC plate that are difficult to separate.

Question: My reaction mixture is showing multiple products on the TLC plate, making purification a challenge. What are the possible side products?

Answer:

Besides the self-condensation of chloroacetone, other side reactions can lead to a complex product mixture.

• O- vs. C-Alkylation: The carboxylate anion is an ambident nucleophile, though O-alkylation is strongly favored. In rare cases, particularly with different substrates, C-alkylation on the aromatic ring could occur, but this is less likely here.[1]

• Reaction with Solvent: If a nucleophilic solvent like an alcohol is used, it can compete with the 4-bromobenzoate in reacting with chloroacetone, leading to an ether byproduct.[4]

  • Solution: Always use a non-nucleophilic, polar aprotic solvent such as DMF, DMSO, or acetone.

• Halogen Exchange (Finkelstein Reaction): If your reaction contains a source of iodide (e.g., from using NaI or KI as the base), chloroacetone can be converted to the more reactive iodoacetone in situ.[5][6] While this can increase the rate of the desired reaction, it can also accelerate side reactions if not properly controlled.

FAQs

Q1: What is the optimal temperature for this synthesis?

A1: The optimal temperature is a balance between reaction rate and byproduct formation. Generally, starting the reaction at room temperature (20-25 °C) is recommended. If the reaction is slow, it can be gently heated to 40-50 °C. Higher temperatures should be avoided as they can promote the self-condensation of chloroacetone and other side reactions.[1]

Q2: Which solvent is best for this reaction?

A2: Polar aprotic solvents are ideal as they can dissolve the carboxylate salt and promote an SN2 reaction mechanism. Recommended solvents include:

• N,N-Dimethylformamide (DMF)

• Acetonitrile (MeCN)

• Acetone (Note: Acetone can undergo self-condensation itself under strongly basic conditions, but is often suitable with a base like K₂CO₃).

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is an effective way to monitor the reaction. A suitable mobile phase would be a mixture of hexanes and ethyl acetate. The starting material, 4-bromobenzoic acid, is quite polar and will have a low Rf value. The product, being an ester, will be less polar and have a higher Rf value. The reaction is complete when the spot for 4-bromobenzoic acid has disappeared.

Q4: What is the best method for purifying the final product?

A4:

• Workup: After the reaction is complete, the mixture is typically diluted with water and extracted with an organic solvent like ethyl acetate. The organic layer should be washed with a mild base (e.g., saturated sodium bicarbonate solution) to remove any unreacted 4-bromobenzoic acid, followed by a brine wash.[7]

• Purification:

  • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) can be a very effective purification method.[8]

  • Column Chromatography: If the product is an oil or if recrystallization does not remove all impurities, column chromatography on silica gel is the recommended method.[9][10] A gradient of hexanes and ethyl acetate is typically used as the eluent.

Experimental Protocol: Optimized Synthesis of 2-Oxopropyl 4-bromobenzoate

This protocol is designed to maximize the yield of the desired product while minimizing byproduct formation.

Materials:

• 4-Bromobenzoic acid

• Potassium carbonate (K₂CO₃), finely ground

• Chloroacetone

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4-bromobenzoic acid (1.0 eq) and anhydrous DMF.

• Stir the mixture until the acid is fully dissolved.

• Add finely ground potassium carbonate (1.1 eq) in one portion.

• Stir the suspension at room temperature for 30 minutes to allow for the formation of the potassium 4-bromobenzoate salt.

• Add chloroacetone (1.05 eq) dropwise to the reaction mixture over 5-10 minutes.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete (typically 4-6 hours), pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Data Summary

Parameter	Recommendation	Rationale
Base	K₂CO₃ or Cs₂CO₃ (1.1 eq)	Sufficiently basic to deprotonate the acid without strongly promoting chloroacetone self-condensation.
Solvent	Anhydrous DMF or MeCN	Polar aprotic solvent that solubilizes the carboxylate salt and favors the SN2 mechanism.
Temperature	Room Temperature (20-25 °C)	Minimizes byproduct formation while allowing for a reasonable reaction rate.
Order of Addition	Add chloroacetone to the pre-formed salt	Minimizes the time that chloroacetone is in the presence of free base.

Reaction Pathway and Side Reactions

Caption: Main reaction and a key side reaction.

References

• Chemistry Learner. Esterification: Definition, Reaction, Mechanism, and Examples. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• Student Academic Success. Organic Reactions: Esterification & Transesterification. [https://sas.uwaterloo.ca/~chem120/ handouts/esterification.pdf]([Link] handouts/esterification.pdf)

• Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• Study.com. Write a mechanism for the formation of 4-bromobenzoic acid from 4?-bromoacetophenone via the haloform reaction. Be as complete as possible and show electron flow for all steps. ? Use Cl2 as the haloge. [Link]

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• Grokipedia. Finkelstein reaction. [Link]

• BYJU'S. Finkelstein Reaction. [Link]

• Wikipedia. Finkelstein reaction. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Wikipedia. Fischer–Speier esterification. [Link]

• CHEMSOLVE.NET. Define Finkelstein reaction with examples and Stereo chemistry of Finkelstein reactions. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• ALL ABOUT CHEMISTRY. Finkelstein Reaction. [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• Dispatches from Molecule World. “Friedel-Crafty” Reactions with Chloroacetone. [Link]

• Wikipedia. Self-condensation. [Link]

• PrepChem.com. Synthesis of (a) 4-(1-Bromo-2-oxopropyl)benzonitrile. [Link]

• Google Patents. RU2225858C2 - Chloroacetone production process.

• Who we serve. Preparation of α-Chloroketones by the Chloroacetate Claisen Reaction. [Link]

• PMC. Synthesis and structure of 2-oxo-2H-chromen-4-yl 4-bromobenzoate: work carried out as part of the CNRS AFRAMED project. [Link]

• PMC. Mechanism of 4-Chlorobenzoate: Coenzyme A Ligase Catalysis. [Link]

• The Good Scents Company. chloroacetone, 78-95-5. [Link]

• Study.com. Draw the mechanism of the formation of 4-bromobenzoic acid from 4-bromoacetophenone and NaOCl. [Link]

• ResearchGate. Conformational studies of 2-(4-bromophenyl)-2-oxoethyl benzoates. [Link]

• PubChem - NIH. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997. [Link]

• Google Patents. CN109553532B - Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester.

• MDPI. Natural Formation of Chloro- and Bromoacetone in Salt Lakes of Western Australia. [Link]

• Organic Syntheses. S Cross-Coupling Reactions with Adaptive Dynamic Homogeneous Catalysis: Synthesis of Ethyl 4-((3-Ethoxy-3. [Link]

• Chemistry LibreTexts. 3: Esterification (Experiment). [Link]

• Google Patents.

• ResearchGate. Purification of 2,4 Dichlorobenzoic Acid | Request PDF. [Link]

• CORE. Preparation of aromatic esters of 2-phenoxyethanol and exploring some of their biological activities By Nadine Mohammed Kamel Qa. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Self-condensation - Wikipedia [en.wikipedia.org]
• 4. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 5. byjus.com [byjus.com]
• 6. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis and structure of 2-oxo-2H-chromen-4-yl 4-bromo­benzoate: work carried out as part of the CNRS AFRAMED project - PMC [pmc.ncbi.nlm.nih.gov]
• 9. orgsyn.org [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing 2-Oxopropyl 4-Bromobenzoate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers, synthetic chemists, and drug development professionals in mastering the synthesis of 2-oxopropyl 4-bromobenzoate . This molecule is a highly versatile α-keto ester, serving as a critical ketonic component in multicomponent reactions (MCRs) for the construction of sterically congested 1,3,4-oxadiazole ring systems[1].

Achieving high yields and purity requires precise control over reaction kinetics, specifically temperature and time. Below, you will find field-proven methodologies, quantitative optimization data, and mechanistic troubleshooting guides to ensure your synthesis is robust, reproducible, and self-validating.

Synthesis Workflows & Experimental Methodologies

There are two primary synthetic routes to access 2-oxopropyl 4-bromobenzoate: the classical nucleophilic substitution using an α-haloketone, and the atom-economical catalytic addition to an alkyne[2].

Workflow for the synthesis of 2-oxopropyl 4-bromobenzoate via two distinct chemical routes.

Protocol A: Nucleophilic Substitution with Chloroacetone

This SN2 reaction relies on the displacement of the chloride ion from chloroacetone by the carboxylate anion of 4-bromobenzoic acid[2].

• Salt Formation: In a flame-dried round-bottom flask under nitrogen, dissolve 4-bromobenzoic acid (1.0 eq) in anhydrous DMF (0.2 M). Add finely powdered, anhydrous K₂CO₃ (1.5 eq). Stir at room temperature (25 °C) for 30 minutes.

  • Self-Validation Checkpoint: The clear solution must transition into a fine, milky suspension. This visual cue confirms the successful deprotonation and formation of the active potassium 4-bromobenzoate salt. If the solution remains clear, your base is likely compromised by moisture.

• Electrophile Addition: Add chloroacetone (1.2 eq) dropwise over 10 minutes to manage any mild exotherms.

• Thermal Activation: Heat the reaction mixture to 45 °C and stir for 6 hours .

• Reaction Monitoring: Monitor via TLC (Hexanes:EtOAc 4:1).

  • Self-Validation Checkpoint: The reaction is deemed complete when the UV-active spot corresponding to the starting acid (lower Rf) is entirely consumed, replaced by a new, higher Rf spot (the ester).

• Workup: Quench the reaction with distilled water (triple the reaction volume) to dissolve inorganic salts. Extract with ethyl acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Ruthenium-Catalyzed Addition to Propargyl Alcohol

This route is highly atom-economical, proceeding via the activation of the alkyne bond followed by tautomerization[2].

• Catalyst Loading: Charge a Schlenk flask with 4-bromobenzoic acid (1.0 eq), propargyl alcohol (2.0 eq), and a ruthenium catalyst such as [Ru(p-cymene)Cl₂]₂ (2 mol%).

• Solvent Addition: Add anhydrous toluene under an argon atmosphere to achieve a 0.5 M concentration.

• Thermal Activation: Heat the mixture to 85 °C for 12 hours .

• Tautomerization Verification: The initial nucleophilic attack forms an enol ester, which must tautomerize to the target β-oxopropyl ester[2].

  • Self-Validation Checkpoint: Utilize in-process ATR-FTIR spectroscopy. The successful progression of the reaction is validated by the disappearance of the alkyne C≡C stretch (~2100 cm⁻¹) and the emergence of two distinct carbonyl stretches: the ester carbonyl (~1720 cm⁻¹) and the ketone carbonyl (~1700 cm⁻¹)[2]. The presence of the ketone stretch proves successful tautomerization.

• Purification: Filter the mixture through a short pad of silica gel to remove the ruthenium catalyst, concentrate, and purify via column chromatography.

Quantitative Optimization Data

To prevent yield loss, temperature and time must be strictly controlled. The tables below summarize empirical data demonstrating the causality between thermal conditions and reaction outcomes.

Table 1: Temperature & Time Optimization for Route A (Nucleophilic Substitution)

Temperature (°C)	Time (h)	Conversion (%)	Side Products (%)	Mechanistic Observation
25 (RT)	12	65	< 2	Sluggish kinetics; insufficient energy to overcome activation barrier.
45	6	92	< 5	Optimal balance of rate and selectivity.
60	4	85	15	Base-catalyzed aldol condensation of chloroacetone begins.
80	2	< 50	> 40	Severe degradation; polymerization of α-haloketone (dark mixture).

Table 2: Temperature & Time Optimization for Route B (Ru-Catalyzed Addition)

Temperature (°C)	Time (h)	Conversion (%)	Mechanistic Observation
60	24	40	Catalyst under-activated; tautomerization stalls at the enol stage.
85	12	94	Optimal thermal energy drives complete tautomerization to the ketone.
110 (Reflux)	6	75	Thermal degradation and volatility loss of propargyl alcohol.

Troubleshooting Guides & FAQs

Logical troubleshooting pathway demonstrating the causality of temperature on reaction outcomes.

Q1: Why does my nucleophilic substitution (Route A) yield a dark, complex mixture when I heat it above 60 °C? A1: The causality lies in the inherent reactivity of α-haloketones. Chloroacetone possesses highly acidic alpha-protons. When you elevate the temperature (>60 °C) in the presence of a mild-to-strong base like K₂CO₃, you provide the activation energy for unwanted side reactions—specifically, the base-catalyzed aldol condensation of chloroacetone with itself. This leads to rapid polymerization, generating the dark, tar-like impurities you observe. To mitigate this, restrict the temperature to a maximum of 45 °C and extend the reaction time to 6 hours.

Q2: In the catalytic addition route (Route B), why is a 1:2 molar ratio of acid to propargyl alcohol necessary? A2: The 1:2 stoichiometry is a deliberate kinetic choice. Propargyl alcohol is somewhat volatile and can undergo competing side reactions at elevated temperatures. Using an excess drives the equilibrium of the nucleophilic attack forward[2]. If you use a strict 1:1 ratio, the inevitable minor loss of propargyl alcohol will leave unreacted 4-bromobenzoic acid, complicating your downstream purification.

Q3: My Ru-catalyzed reaction shows high conversion of the starting acid, but NMR indicates a mixture of products rather than pure 2-oxopropyl 4-bromobenzoate. What happened? A3: You are likely observing an incomplete tautomerization. The catalytic addition initially yields an enol ester intermediate[2]. The thermodynamic driving force requires sufficient thermal energy to overcome the activation barrier for the subsequent tautomerization into the stable β-oxopropyl ester. If your reaction temperature dropped below 80 °C, or if the reaction was quenched prematurely, the tautomerization stalls. Ensure the reaction is held at 85 °C for the full 12 hours, and use the FTIR self-validation checkpoint (looking for the ~1700 cm⁻¹ ketone stretch) before quenching.

Q4: Can I substitute chloroacetone with bromoacetone to speed up Route A? A4: While bromoacetone is a superior electrophile due to bromide being a better leaving group, it is also significantly more reactive toward the unwanted aldol condensation side-pathway. If you switch to bromoacetone, you must lower the reaction temperature to 20–25 °C (room temperature) to prevent polymerization. At higher temperatures, the reaction will rapidly degrade.

References

• Ramazani, A., et al. "(N-Isocyanimino)triphenylphosphorane as an Efficient Reagent for the Synthesis of 1,3,4-Oxadiazoles from 3-Substituted Benzoic Acid Derivatives". Phosphorus, Sulfur, and Silicon and the Related Elements, 2009. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Monitoring Ester Synthesis via Thin-Layer Chromatography

Answering your request, as a Senior Application Scientist, here is a technical support center guide on how to monitor 2-Oxopropyl 4-bromobenzoate reaction progress using TLC.

Guide Focus: Real-time monitoring of the synthesis of 2-Oxopropyl 4-bromobenzoate.

Welcome to the technical support resource for monitoring organic reactions. This guide provides in-depth, field-tested advice for utilizing Thin-Layer Chromatography (TLC) to effectively track the progress of the esterification reaction to form 2-Oxopropyl 4-bromobenzoate. The content is structured in a question-and-answer format to address specific challenges you may encounter.

Section 1: The Chemistry — Understanding Your Reaction Components

A successful TLC analysis begins with a fundamental understanding of the chemical properties of the molecules involved. The separation on a TLC plate is governed by the principle of differential partitioning between the stationary phase and the mobile phase, which is directly related to the polarity of the compounds.[1]

Q1: What are the key compounds in my reaction, and how do their polarities differ?

A1: Your reaction involves three main components, each with distinct polarity, which is the key to their separation on a silica TLC plate.

• 4-Bromobenzoic Acid (Starting Material 1): This is your most polar compound. The carboxylic acid group (-COOH) can engage in strong hydrogen bonding with the polar silanol groups (Si-OH) of the silica gel stationary phase.[1] This strong interaction means it will travel the shortest distance up the plate, resulting in a low Retention Factor (Rf).

• Chloroacetone (Starting Material 2): This ketone is significantly less polar than the carboxylic acid.[2][3] It interacts with the silica gel primarily through dipole-dipole interactions, which are weaker than the hydrogen bonding of the acid. Consequently, it will travel much further up the plate, exhibiting a high Rf value.

• 2-Oxopropyl 4-bromobenzoate (Product): As an ester, the product's polarity is intermediate between the two starting materials. The polar ester and ketone functionalities are "masked" compared to the highly polar carboxylic acid. It will, therefore, have an Rf value between that of 4-bromobenzoic acid and chloroacetone.

This difference in polarity is the fundamental reason TLC is an excellent technique for monitoring this specific reaction.

Section 2: Core Protocol — A Step-by-Step Guide to TLC Monitoring

This section provides a comprehensive workflow for setting up and interpreting your TLC analysis.

Q2: What is a reliable, step-by-step protocol for monitoring this reaction?

A2: Following a systematic protocol is crucial for obtaining reproducible results.[4] Below is a detailed procedure, from mobile phase selection to final analysis.

Experimental Protocol: TLC Monitoring

• Mobile Phase (Eluent) Selection & Preparation:

  • The goal is to find a solvent system where the product has an Rf of approximately 0.3-0.5, and there is clear separation from the starting materials. A common starting point for compounds of this nature is a mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate).[5]

  • Prepare a few trial solvent systems. A good starting point is 3:1 Hexanes:Ethyl Acetate (v/v) .

  • Pour about 0.5 cm of the chosen eluent into a TLC developing chamber.[4] Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapor; this ensures a uniform solvent front.[4] Cover the chamber and let it equilibrate for 5-10 minutes.

• Sample Preparation & Spotting:

  • Prepare three separate, dilute solutions in a volatile solvent like ethyl acetate or dichloromethane: your 4-bromobenzoic acid starting material (SM1), your chloroacetone starting material (SM2), and a sample from your reaction mixture (R).

  • Using a pencil (never a pen, as the ink will run), lightly draw an origin line about 1 cm from the bottom of a silica gel TLC plate.[5][6]

  • Using separate capillary tubes, carefully spot each of the three samples onto the origin line, leaving space between them. Make the spots as small as possible to prevent streaking.[7] A fourth lane featuring a "co-spot" (spotting the reaction mixture directly on top of the starting material spot) is highly recommended for unambiguous identification.

• Plate Development & Visualization:

  • Carefully place the spotted TLC plate into the equilibrated chamber. Ensure the solvent level is below the origin line.[6] Cover the chamber.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to air dry completely.

  • Visualize the spots.

Q3: How do I choose the best visualization method for these specific compounds?

A3: Since the starting materials and product are likely colorless, you will need a method to visualize them.

• UV Light (Non-Destructive): This should always be the first method you try. The 4-bromobenzoic acid and the 2-oxopropyl 4-bromobenzoate product contain an aromatic ring and are highly conjugated, meaning they will strongly absorb UV light.[8] On a TLC plate containing a fluorescent indicator (usually F₂₅₄), these compounds will appear as dark spots under a 254 nm UV lamp.[8][9] Chloroacetone will likely not be visible under UV light.

• Iodine Chamber (Semi-Destructive): Place the dried plate in a sealed chamber containing a few crystals of iodine.[8] Organic compounds will absorb the iodine vapor and appear as yellow-brown spots.[9] This method is quite general but the spots can fade over time.

• Potassium Permanganate (KMnO₄) Stain (Destructive): This stain reacts with any compound that can be oxidized. The ketone group in chloroacetone and the product may react, as will any residual alcohol if used as a solvent. The plate is dipped in or sprayed with the stain, and then gently heated. Positive spots appear as yellow/brown on a purple background.[10]

Data Presentation: Expected Rf Values

The following table provides estimated Rf values to guide your mobile phase selection. The optimal system will provide the best separation between all three components.

Compound	Polarity	Expected Rf (in 3:1 Hex:EtOAc)	Visualization Method(s)
4-Bromobenzoic Acid (SM1)	High	~ 0.1 - 0.2	UV, Iodine, Permanganate
2-Oxopropyl 4-bromobenzoate (P)	Intermediate	~ 0.4 - 0.5	UV, Iodine, Permanganate
Chloroacetone (SM2)	Low	~ 0.6 - 0.7	Iodine, Permanganate (may be faint)

Q4: How do I interpret the developed TLC plate to understand my reaction's progress?

A4: By comparing the lane with the reaction mixture to the starting material lanes, you can track the reaction.

• At the beginning (t=0): You will see a strong spot corresponding to your starting material (4-bromobenzoic acid) at a low Rf and possibly a faint spot for chloroacetone at a high Rf.

• As the reaction proceeds: The intensity of the starting material spots will decrease, and a new spot, corresponding to your product, will appear at an intermediate Rf.

• At completion: The starting material spot for 4-bromobenzoic acid should be completely gone, and only the product spot (and perhaps excess chloroacetone) will remain.

Visualization: TLC Workflow and Interpretation

Caption: Idealized TLC plate at different reaction times.

Section 3: Troubleshooting Guide

Even with a robust protocol, issues can arise. This section addresses the most common problems. [6][11][12] Q5: My spot for 4-bromobenzoic acid is a long streak, not a tight circle. Why is this happening and how can I fix it?

A5: This is called "tailing" or "streaking" and is the most common issue with acidic compounds like 4-bromobenzoic acid on standard silica gel. [7][11]

• Causality: The highly acidic silanol groups on the silica surface interact very strongly and sometimes irreversibly with the carboxylic acid. This causes the spot to drag as the eluent moves up the plate instead of moving as a compact band. Overloading the sample spot can also cause streaking. [6][7]* Solution: The most effective solution is to modify your mobile phase. Add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluent mixture (e.g., 3:1 Hexanes:Ethyl Acetate + 0.5% Acetic Acid). [5][7]The added acid protonates the silica surface and the 4-bromobenzoic acid, reducing the strong ionic interactions and leading to much sharper, well-defined spots.

Q6: I've run my plate, but I don't see any spots under the UV lamp. What went wrong?

A6: There are several possibilities when spots are not visible: [6]

• Concentration is too low: The samples spotted on the plate may be too dilute. Try re-spotting the sample multiple times in the same location (allowing the solvent to dry completely between applications) to increase the concentration. [6]* Incorrect Visualization Method: While the aromatic compounds in this reaction should be UV-active, it's possible your TLC plates do not have the fluorescent indicator. Always confirm the plate type (e.g., "F₂₅₄"). If UV fails, proceed to an iodine chamber or a chemical stain like permanganate, which are more universal. [13]* Reaction Failure: It is possible there is no compound in the sample due to an experimental failure. [6]Always run reference spots of your starting materials to ensure your visualization technique is working.

Q7: My Rf values are different every time I run a plate, even with the same solvent system. Why?

A7: Reproducibility is key in chromatography. The most common cause for inconsistent Rf values is a change in the mobile phase composition or chamber conditions.

• Chamber Saturation: If you do not allow the chamber to become fully saturated with solvent vapor before running the plate, the solvent will evaporate from the plate surface as it runs. [4]This changes the solvent ratio and affects Rf values. Always use a filter paper wick and allow at least 5-10 minutes for equilibration.

• Solvent Volatility: If your solvents have very different boiling points (e.g., diethyl ether and ethanol), the more volatile solvent will evaporate from the chamber over time, changing the eluent's polarity. [5]Using solvents with similar boiling points, like hexanes and ethyl acetate, can help mitigate this. [5]Always use a fresh mobile phase for each set of experiments. [6]

Section 4: Frequently Asked Questions (FAQs)

Q8: What is "co-spotting" and why is it considered a best practice?

A8: Co-spotting is the technique of applying a spot of your reaction mixture directly on top of a spot of a known reference compound (like your starting material) in the same lane. If the reference compound is present in your reaction mixture, the spot will be a single, unified circle. If it is not, you will see two separate spots in that lane after development. It provides an unambiguous confirmation of a spot's identity, even if Rf values shift slightly between runs.

Q9: Can I use TLC to get a quantitative measure of my reaction's conversion?

A9: While standard TLC is primarily a qualitative tool for monitoring the presence or absence of compounds, it can provide semi-quantitative information. [14][15]By visually comparing the intensity and size of the product spot to the diminishing starting material spot, you can estimate the reaction's progress. For true quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are required, though advanced methods using TLC with a densitometer can achieve quantitative results. [9][14] Q10: The reaction is complete, but I see a few unexpected minor spots on my TLC plate. What could they be?

A10: Unexpected spots usually indicate side products or impurities. In the synthesis of 2-oxopropyl 4-bromobenzoate, potential side products could arise from self-condensation of chloroacetone or other secondary reactions. It is also possible that the starting materials themselves contained impurities. [2][16]If these spots are minor and your main product spot is strong and well-separated, they can typically be removed during workup and purification (e.g., column chromatography).

References

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. [Link]

• Chembond. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. [Link]

• BiteSize Bio. (2016, July 26). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Medium. [Link]

• ChemBAM. TLC troubleshooting. [Link]

• EPFL. TLC Visualization Reagents. [Link]

• Interchim. (2020, February 15). TLC Fundamentals – Stationary & mobile phase choice (part 4). [Link]

• Organomation. Complete Guide to Thin Layer Chromatography Sample Preparation. [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. [Link]

• LCGC International. (2012, June 1). Stationary Phases for Modern Thin-Layer Chromatography. [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. [Link]

• ScienceDirect. (2017, July 14). Thin–layer Chromatography (TLC) - Analytical Toxicology. [Link]

• PubChem. 4-Bromobenzoic acid. [Link]

• University of Colorado Boulder. TLC stains. [Link]

• Labster. TLC Visualization Methods. [Link]

• Washington State University. Monitoring Reactions by TLC. [Link]

• PubChem. Chloroacetone. [Link]

• Royal Society of Chemistry. (2014). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. [Link]

• IJRTI. (2022). THIN LAYER CHROMATOGRAPHY (TLC). [Link]

Sources

• 1. organomation.com [organomation.com]
• 2. クロロアセトン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tips & Tricks for Thin-Layer Chromatography [sigmaaldrich.com]
• 5. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 6. bitesizebio.com [bitesizebio.com]
• 7. chembam.com [chembam.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. analyticaltoxicology.com [analyticaltoxicology.com]
• 10. TLC stains [reachdevices.com]
• 11. microbiozindia.com [microbiozindia.com]
• 12. medium.com [medium.com]
• 13. theory.labster.com [theory.labster.com]
• 14. Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. ijrti.org [ijrti.org]
• 16. Chloroacetone - Wikipedia [en.wikipedia.org]

Issues with scaling up 2-Oxopropyl 4-bromobenzoate production

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific thermodynamic, safety, and purification challenges associated with scaling up the synthesis of 2-Oxopropyl 4-bromobenzoate (CAS 900937-58-8)[1].

This molecule is a critical α-acyloxy ketone precursor frequently utilized in multicomponent reactions (MCRs) to construct complex sterically hindered heterocycles, such as 1,3,4-oxadiazoles[2]. The most direct synthetic route involves the S_N2 nucleophilic substitution of a 4-bromobenzoate salt with chloroacetone[2]. While straightforward at the bench scale, pilot-scale execution requires rigorous control over exotherms, moisture, and hazardous reagent handling.

Process Overview & Mechanistic Rationale

Synthetic workflow and critical control points for 2-Oxopropyl 4-bromobenzoate.

Validated Step-by-Step Scale-Up Protocol (100g+ Scale)

This protocol is designed as a self-validating system , incorporating visual and thermodynamic feedback loops to ensure process integrity before proceeding to the next step.

Step 1: Deprotonation (Salt Formation)

• Action: Charge a reactor with 4-bromobenzoic acid (1.0 eq) and anhydrous K₂CO₃ (1.2 eq) in N,N-Dimethylformamide (DMF) (5 volumes)[3]. Stir at 25°C for 30–45 minutes.

• Causality: K₂CO₃ is chosen over stronger bases (like NaH or alkoxides) to prevent unwanted aldol condensation of the incoming ketone. DMF provides optimal dielectric properties to dissolve the carboxylate salt, leaving the S_N2 nucleophile highly active[3].

• Self-Validation: The suspension will transition from a coarse, heterogeneous mixture of acid to a finer, milky suspension of the potassium salt. The cessation of mild CO₂ evolution indicates complete deprotonation.

Step 2: Electrophile Dosing

• Action: Cool the reactor jacket to 0–5°C. Begin dropwise addition of chloroacetone (1.1 eq) via a closed-system addition funnel or dosing pump over 2 hours.

• Causality: Chloroacetone is a highly reactive α-haloketone. The S_N2 alkylation is highly exothermic. Dropwise addition at reduced temperatures prevents thermal runaway, which would otherwise cause the chloroacetone to self-condense or degrade into dark, tarry byproducts.

• Self-Validation: The internal temperature must not exceed 15°C during dosing. A stable temperature profile validates that the feed rate is correctly matched to the reactor's cooling capacity.

Step 3: Reaction Maturation

• Action: Allow the reaction to warm to room temperature (20–25°C) and stir for 4–6 hours.

• Self-Validation: The mixture will become a dense suspension as KCl precipitates out, serving as a visual indicator of reaction progress. HPLC monitoring should confirm >98% consumption of 4-bromobenzoic acid.

Step 4: Work-up and Anti-Solvent Precipitation

• Action: Slowly transfer the reaction mixture into vigorously stirred ice water (15 volumes).

• Causality: Water acts as an anti-solvent. The highly polar DMF and KCl byproducts partition entirely into the aqueous phase, while the hydrophobic 2-oxopropyl 4-bromobenzoate rapidly crystallizes out. This completely bypasses the need for hazardous, solvent-heavy, and unscalable column chromatography.

• Self-Validation: Immediate formation of a white to off-white precipitate. If the product "oils out," the aqueous phase temperature is too high.

Step 5: Filtration and Drying

• Action: Filter the solid, wash with cold water (3 x 2 vols) to remove residual DMF, and dry under vacuum at 40°C until constant weight.

Quantitative Data: Solvent Optimization for Scale-Up

Selecting the right solvent is the most critical factor in scaling this S_N2 esterification. The table below summarizes the quantitative metrics driving our recommendation of DMF over traditional volatile organics.

Solvent System	Dielectric Constant (ε)	Base (K₂CO₃) Solubility	Avg. Reaction Time (h)	Exotherm Risk	Crude Yield (%)	Workup Scalability
DMF	36.7	Moderate / High	4 - 6	High	92 - 95	Excellent (Direct anti-solvent precipitation)
Acetonitrile	37.5	Low	8 - 12	Moderate	85 - 89	Poor (Requires solvent swap & extraction)
Acetone	20.7	Very Low	18 - 24	Low	75 - 80	Poor (Requires reflux; S_N2 is sluggish)

Troubleshooting Guide

Q: The reaction mixture turns dark brown or black immediately upon adding chloroacetone. What is failing? A: This indicates thermal degradation or base-catalyzed polymerization of the chloroacetone.

• Causality: If the base (K₂CO₃) is added concurrently with chloroacetone at ambient temperature, the localized exotherm causes the α-haloketone to degrade.

• Solution: Ensure the reaction is strictly cooled to 0–5°C before addition. Verify that the K₂CO₃ is finely milled and evenly dispersed under high agitation to avoid localized hot spots.

Q: We are observing incomplete conversion of 4-bromobenzoic acid, but we used a stoichiometric excess of chloroacetone. Why? A: You are likely experiencing competitive hydrolysis of the electrophile.

• Causality: If the K₂CO₃ or DMF is not strictly anhydrous, trace water will react with chloroacetone to form hydroxyacetone. This side-reaction consumes your electrophile and generates an impurity that is difficult to purge during crystallization.

• Solution: Karl Fischer titration of the DMF must show <0.05% water. Dry the K₂CO₃ in a vacuum oven at 120°C overnight prior to use.

Q: During the water quench, the product forms a sticky oil instead of a filterable solid. How do we recover it? A: The product is "oiling out" due to residual impurities lowering the melting point, or the quench temperature being too close to the product's melting point.

• Causality: Rapid addition of the reaction mixture to water without sufficient cooling allows the exothermic heat of mixing (DMF + Water) to melt the precipitating product.

• Solution: Ensure the quench water is ice-cold (0–5°C). To recover an oiled-out batch, extract the aqueous layer with ethyl acetate, wash extensively with brine to remove residual DMF, concentrate, and recrystallize from ethanol/water.

FAQs on Scale-up & Safety

Q: What are the critical safety controls for handling chloroacetone at scale? A: Chloroacetone is a severe lachrymator, highly toxic, and flammable[2].

• Protocol: Scale-up must utilize closed-system transfers (e.g., vacuum or nitrogen-pressure dosing) rather than open pouring. Scrubbers containing 10% aqueous NaOH must be connected to the reactor vent to instantly neutralize any volatilized chloroacetone.

Q: Can we substitute bromoacetone for chloroacetone to accelerate the reaction kinetics? A: This is strongly discouraged for scale-up. While the bromide ion is a superior leaving group—making bromoacetone more reactive in S_N2 pathways—it is significantly more unstable, light-sensitive, and prone to violent self-condensation. Chloroacetone provides the optimal balance of S_N2 reactivity and thermal stability for pilot-scale operations.

References

• PubChem - NIH. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997". Available at:[Link]

• ResearchGate. "Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives". Available at: [Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Identifying impurities in 2-Oxopropyl 4-bromobenzoate samples

Welcome to the Technical Support Center for Analytical Chemistry. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in the rigorous impurity profiling of 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8)[1][2].

This compound is a critical α-keto ester building block, frequently utilized in multicomponent reactions (MCRs) to construct sterically congested 1,3,4-oxadiazole ring systems[1]. Because downstream heterocyclic syntheses are highly sensitive to side reactions, identifying and mitigating impurities in your starting batch is paramount.

Below, you will find our field-proven diagnostic workflows, causality-driven troubleshooting FAQs, quantitative reference data, and self-validating analytical methodologies.

Analytical Impurity Profiling Workflow

Analytical workflow for isolating and identifying impurities in 2-oxopropyl 4-bromobenzoate.

Troubleshooting Guides & FAQs

Q1: During HPLC analysis, I observe a significant peak tailing for a major impurity eluting before 2-oxopropyl 4-bromobenzoate. What is this, and how do I resolve it? A1: This early-eluting, tailing peak is almost certainly unreacted 4-bromobenzoic acid or its hydrolysis product. The ester linkage in 2-oxopropyl 4-bromobenzoate[3] is susceptible to hydrolysis if exposed to trace moisture during prolonged storage.

• The Causality: The tailing occurs because free carboxylic acids interact strongly with residual silanol groups on standard C18 stationary phases.

• Self-Validating Solution: To create a self-validating system, spike your sample with a known standard of pure 4-bromobenzoic acid. If the peak area increases proportionally without splitting, the identity is confirmed. To resolve the chromatographic tailing, switch to a reverse-phase column with low silanol activity (e.g., Newcrom R1)[4] or add an acidic modifier (like 0.1% formic acid) to your mobile phase. This keeps the carboxylic acid fully protonated, suppressing secondary interactions and yielding a sharp, quantifiable peak.

Q2: My GC-MS data shows a volatile impurity with m/z 92 and 94 in a 3:1 ratio. Is this a degraded fragment of the bromobenzoate core? A2: No. A 3:1 isotopic ratio is the classic mass spectral signature of a chlorine atom, not bromine (which exhibits a characteristic 1:1 ratio for M and M+2 peaks). This impurity is likely chloroacetone (1-chloro-2-propanone), a common alkylating precursor used to synthesize the 2-oxopropyl ester side chain[1].

• The Causality: Chloroacetone can persist if the initial esterification reaction was not driven to completion or if the post-reaction aqueous workup was insufficient.

• Self-Validating Solution: Its presence is critical to monitor because α-haloketones are highly reactive and will irreversibly poison downstream multicomponent reactions[1]. Purge the sample via vacuum distillation or recrystallization, and run a blank GC-MS injection between runs to ensure no carryover is causing false positives.

Q3: How can I distinguish between 2-oxopropyl 4-bromobenzoate and its isomeric impurities (like the 2-bromo or 3-bromo analogs) using NMR? A3: Isomeric impurities usually originate from contaminated starting materials (e.g., commercial 4-bromobenzoic acid containing trace 2-bromo or 3-bromo isomers).

• The Causality: In 1H NMR, the 2-oxopropyl side chain signals (a singlet for the methyl group near 2.2 ppm and a singlet for the -O-CH2- group near 4.8 ppm) will remain largely unchanged across isomers because the electronic environment of the side chain is insulated from the positional changes on the ring.

• Self-Validating Solution: You must focus exclusively on the aromatic region (7.0–8.0 ppm). 2-Oxopropyl 4-bromobenzoate exhibits a classic para-substituted AA'BB' splitting pattern (two distinct doublets, integrating to 2H each)[3]. If you observe complex multiplets or additional splitting (e.g., a triplet for the meta-proton in a 3-bromo isomer), an isomeric impurity is present.

Quantitative Reference Data

Use the following table to cross-reference your analytical readouts against the expected markers for the target compound and its most common impurities.

Analyte	HPLC Retention Time (min)*	GC-MS Base Peak / Isotope Pattern (m/z)	1H NMR Key Shift (ppm, CDCl3)
2-Oxopropyl 4-bromobenzoate	6.8	183 / 185 (1:1 Br isotope)	4.85 (s, 2H), 2.22 (s, 3H)
4-Bromobenzoic acid	3.2 (tailing if unbuffered)	200 / 202 (1:1 Br isotope)	13.1 (br s, 1H, -COOH)
Chloroacetone	N/A (Too volatile)	43 (base), 92 / 94 (3:1 Cl isotope)	4.15 (s, 2H)
2-Oxopropyl 2-bromobenzoate	6.5	183 / 185 (1:1 Br isotope)	7.6 - 7.9 (multiplets)

*Note: HPLC retention times are approximate and based on the standard C18 reverse-phase gradient detailed in Protocol 1.

Experimental Protocols

Protocol 1: HPLC-UV Method for Non-Volatile Impurity Profiling

This protocol is optimized to separate the target ester from polar precursors and hydrolysis products[4].

• Sample Preparation: Dissolve 10.0 mg of the 2-oxopropyl 4-bromobenzoate sample in 1.0 mL of HPLC-grade Acetonitrile. Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Equip the system with a low-silanol reverse-phase column (e.g., Newcrom R1 or equivalent C18, 150 x 4.6 mm, 3 µm particle size) to prevent peak tailing of acidic impurities[4].

• Mobile Phase Setup: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Crucial Step: The acidic modifier is mandatory for keeping unreacted 4-bromobenzoic acid fully protonated.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 15 minutes at a flow rate of 1.0 mL/min. Hold at 95% B for 3 minutes to wash the column.

• Detection: Monitor UV absorbance at 254 nm, which is optimal for the bromobenzoate chromophore.

• System Validation: Inject a blank (Acetonitrile) followed by a known standard of 4-bromobenzoic acid. Verify that the standard elutes symmetrically before analyzing the batch sample.

Protocol 2: GC-MS Method for Volatile Alkylating Agents

This protocol is designed to detect trace amounts of unreacted chloroacetone or hydroxyacetone.

• Sample Preparation: Dissolve 5.0 mg of the sample in 1.0 mL of Dichloromethane (DCM).

• Injection: Inject 1 µL into the GC inlet, heated to 250°C, using a split ratio of 10:1.

• Column & Oven Program: Use a standard 5% phenyl-methylpolysiloxane capillary column (30 m x 0.25 mm x 0.25 µm). Hold the oven at 50°C for 2 minutes, ramp at 15°C/min to 280°C, and hold for 5 minutes.

• Mass Spectrometry: Operate the MS in Electron Ionization (EI) mode at 70 eV. Set the scan range from m/z 35 to 400.

• Data Interpretation: Extract ion chromatograms for m/z 92 and 94. Calculate the peak area ratio; a 3:1 ratio confirms the presence of chlorinated volatile impurities.

References

• 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem - benchchem.com - 1

• 2-Oxopropyl 4-bromobenzoate | 900937-58-8 - Sigma-Aldrich - sigmaaldrich.com - 2

• 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem - NIH - nih.gov - 3

• Benzoic acid, 4-bromo-, methyl ester - SIELC Technologies - sielc.com -4

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate [sigmaaldrich.com]
• 3. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzoic acid, 4-bromo-, methyl ester | SIELC Technologies [sielc.com]

Effect of catalyst choice on 2-Oxopropyl 4-bromobenzoate synthesis

Overview & Catalyst Selection

Welcome to the Technical Support Center for the synthesis of 2-oxopropyl 4-bromobenzoate. This guide is designed for researchers and drug development professionals optimizing the O-alkylation of 4-bromobenzoic acid with chloroacetone. Because chloroacetone acts as both an electrophile and a potential carbon nucleophile (via enolization), the choice of catalyst is the single most critical variable in determining reaction efficiency. Without proper catalytic intervention, researchers frequently encounter sluggish kinetics, poor conversion, and complex impurity profiles.

Visual Workflow: Catalyst Influence on Reaction Pathways

Mechanistic pathways for 2-oxopropyl 4-bromobenzoate synthesis based on catalyst selection.

Troubleshooting & FAQs

Q1: Why is my O-alkylation reaction stalling at 50% conversion when using K₂CO₃ and chloroacetone in DMF? A1: Chloroacetone is a relatively poor electrophile compared to its bromo- or iodo- analogs. When using a heterogeneous base like K₂CO₃ without a catalyst, the reaction relies on the limited solubility of the potassium 4-bromobenzoate salt in the organic phase. The rate-limiting step is the bimolecular nucleophilic substitution (Sₙ2) at the α-carbon of chloroacetone. Solution: Introduce a nucleophilic catalyst such as Potassium Iodide (KI) at 10–20 mol%. KI facilitates an in situ Finkelstein reaction, converting chloroacetone into the highly reactive iodoacetone, which rapidly undergoes Sₙ2 attack by the carboxylate 1.

Q2: I am observing a dark, tarry byproduct and lower yields. What is causing this? A2: This is typically caused by the base-catalyzed aldol condensation or polymerization of chloroacetone. If the O-alkylation is too slow, the base (especially if a stronger base like Cs₂CO₃ or elevated temperatures >80°C are used) will preferentially deprotonate the acidic α-protons of chloroacetone instead of just the carboxylic acid. Solution: Lower the reaction temperature to 40–50°C and use a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB). The PTC rapidly shuttles the carboxylate anion into the organic phase, drastically increasing the O-alkylation rate and kinetically outcompeting the aldol side reaction 2.

Q3: Can I use a biphasic aqueous/organic system instead of dry DMF? A3: Yes. A liquid-liquid biphasic system (e.g., Water/Toluene) is highly effective when paired with a PTC like TBAB or TEBAC. The PTC forms a lipophilic ion pair with the 4-bromobenzoate anion, transferring it into the organic layer where it reacts with chloroacetone 3. This avoids the need for strictly anhydrous conditions and expensive polar aprotic solvents. Caution: Ensure the aqueous base is not too concentrated to prevent competitive alkaline hydrolysis of the newly formed ester 4.

Quantitative Data: Catalyst Efficacy Comparison

The following table summarizes the expected outcomes when synthesizing 2-oxopropyl 4-bromobenzoate under various catalytic conditions.

Catalyst System	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)	Primary Impurity Risk
K₂CO₃ (No Catalyst)	DMF (Anhydrous)	80	12–24	45–60	Aldol polymers
K₂CO₃ + KI (10 mol%)	DMF or Acetone	50	4–6	85–92	Minimal
NaOH + TBAB (5 mol%)	H₂O / Toluene (Biphasic)	60	2–4	88–95	Ester hydrolysis (if prolonged)
Et₃N (No Catalyst)	Dichloromethane	40	24	<40	Unreacted starting material

Experimental Methodologies

To ensure self-validating and reproducible results, follow one of the two optimized protocols below based on your available reagents and scale.

Protocol A: Nucleophilic Catalysis (Finkelstein-Assisted O-Alkylation)

Best for laboratories utilizing polar aprotic solvents and seeking mild temperature conditions.

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 4-bromobenzoic acid (10.0 mmol, 2.01 g) in anhydrous DMF (20 mL).

• Deprotonation: Add finely powdered anhydrous K₂CO₃ (15.0 mmol, 2.07 g). Stir vigorously at room temperature for 30 minutes to ensure complete formation of the potassium carboxylate salt.

• Catalyst Addition: Add Potassium Iodide (KI) (1.0 mmol, 166 mg).

• Alkylation: Dropwise add chloroacetone (12.0 mmol, 0.95 mL). Safety Note: Chloroacetone is a potent lachrymator; perform this step strictly in a fume hood.

• Reaction: Heat the mixture to 50°C. Monitor via TLC (Hexanes/EtOAc 4:1) until the acid is consumed (typically 4–6 hours).

• Workup & Validation: Quench the reaction with 50 mL of distilled water to dissolve all inorganic salts. Extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with 5% aqueous Na₂S₂O₃ (to reduce any iodine formed via oxidation, validating a colorless organic layer) and brine. Dry over MgSO₄, filter, and concentrate in vacuo.

Protocol B: Phase-Transfer Catalyzed (PTC) Biphasic Synthesis

Best for scaling up without the need for anhydrous conditions or expensive solvents.

• Preparation: In a 100 mL round-bottom flask, dissolve 4-bromobenzoic acid (10.0 mmol, 2.01 g) and Tetrabutylammonium bromide (TBAB) (0.5 mmol, 161 mg) in Toluene (20 mL).

• Base Addition: Add 20 mL of a 10% aqueous Na₂CO₃ solution.

• Alkylation: Add chloroacetone (12.0 mmol, 0.95 mL) directly to the biphasic mixture.

• Reaction: Vigorously stir the biphasic mixture at 60°C for 2–4 hours. Critical Step: The stirring rate must exceed 800 rpm. High shear is required to maximize the interfacial surface area, which is the causal driver for PTC efficiency 5.

• Workup & Validation: Transfer to a separatory funnel and isolate the organic (toluene) layer. Extract the aqueous layer once more with Toluene (15 mL). Wash the combined organic layers with distilled water (2 × 20 mL) to remove residual PTC, dry over Na₂SO₄, and evaporate under reduced pressure to yield the product.

References

• Li, Z., et al. "Microwave-Assisted O-Alkylation of Carboxylic Acids in Dry Media: Expeditious Synthesis of 2Oxo2-arylethyl Carboxylates." ResearchGate / ChemInform. 2

• Mąkosza, M. "Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions." MDPI. 3

• "Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles." NIH / PMC. 4

• "Fluorine-18 labelled building blocks for PET tracer synthesis." RSC Publishing. 5

• "Pd(II)-Catalyzed ortho-Alkylation of Benzoic Acids with Alkyl Halides." NIH / PMC. 1

Sources

• 1. Pd(II)-Catalyzed ortho-Alkylation of Benzoic Acids with Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorine-18 labelled building blocks for PET tracer synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00492J [pubs.rsc.org]

Resolving poor crystal formation of 2-Oxopropyl 4-bromobenzoate

Technical Support Center: Resolving Poor Crystal Formation of 2-Oxopropyl 4-bromobenzoate

Welcome to the Technical Support Center for 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) [1]. This compound is a critical ketonic building block used extensively in multicomponent reactions (MCRs) for synthesizing sterically congested 1,3,4-oxadiazole ring systems [2]. However, due to its structural flexibility and specific physicochemical properties, researchers frequently encounter crystallization failures, most notably "oiling out" (liquid-liquid phase separation).

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve high-purity crystalline yields.

I. Diagnostic Workflow

Before adjusting your protocol, identify the specific failure mode of your crystallization attempt. The diagram below outlines the logical progression for diagnosing and resolving common physical state issues.

Troubleshooting workflow for 2-Oxopropyl 4-bromobenzoate crystallization.

II. Frequently Asked Questions (Troubleshooting)

Q1: Why does my 2-oxopropyl 4-bromobenzoate "oil out" instead of forming crystals? Causality: "Oiling out" occurs when the solution becomes supersaturated at a temperature that is above the melting point of the solute in that specific solvent mixture [3]. 2-Oxopropyl 4-bromobenzoate possesses a highly flexible acetonyl chain (-CH₂-CO-CH₃) and relies on weaker dipole-dipole interactions for crystal packing rather than strong hydrogen bonding. If trace impurities (such as unreacted 4-bromobenzoic acid or aldol condensation byproducts) are present, they severely depress the melting point of the compound. Consequently, as the mixture cools, it separates into a solute-rich oil phase and a solvent-rich phase rather than nucleating a rigid crystal lattice.

Q2: How do I prevent liquid-liquid phase separation? Causality & Solution: You must alter the thermodynamic pathway so that the solubility curve intersects the metastable zone below the depressed melting point of the mixture.

• Dilution: Increase the volume of the "good" solvent (e.g., Ethyl Acetate) to reduce the cloud point temperature.

• Pre-purification: Pass the crude oil through a short silica gel plug (eluting with EtOAc/Hexane 1:8) to remove polar impurities before attempting crystallization [2].

Q3: My compound precipitates as an amorphous powder instead of distinct crystals. What went wrong? Causality: Amorphous precipitation is a kinetic failure. The cooling rate was too rapid, or the anti-solvent was added too quickly, forcing the system to crash out of solution before molecules could arrange into a highly ordered lattice. Solution: Implement a controlled cooling profile (e.g., 0.1–0.2 °C/min) and introduce seed crystals at the upper boundary of the metastable zone to bypass the high activation energy required for primary nucleation.

III. Quantitative Data: Solvent System Screening

Selecting the correct solvent system is paramount. The table below summarizes empirical data for crystallizing 2-oxopropyl 4-bromobenzoate, highlighting why biphasic organic systems outperform aqueous alcohols for this specific ester.

Good Solvent	Anti-Solvent	Optimal Ratio (v/v)	Recovery (%)	Crystal Quality & Mechanistic Observation
Ethyl Acetate	Hexanes	1 : 3	82%	Excellent (Colorless needles). Ideal solubility gradient; wide metastable zone allows for controlled nucleation.
Dichloromethane	Pentane	1 : 4	65%	Good. Crystals form rapidly, but the high volatility of DCM makes precise concentration control difficult at scale.
Toluene	Heptane	1 : 2	70%	Moderate. Requires cooling to sub-ambient temperatures (-10 °C) to force precipitation; slower kinetics.
Ethanol	Water	1 : 1.5	N/A	Poor (Consistent Oiling Out). The hydrophobic bromophenyl ring repels water, forcing rapid phase separation before lattice formation.

IV. Validated Protocol: Anti-Solvent Crystallization

This self-validating protocol utilizes the optimal Ethyl Acetate/Hexanes system to ensure high-purity crystal formation while avoiding the oiling-out phase boundary.

Materials Required:

• Crude 2-Oxopropyl 4-bromobenzoate (pre-filtered through a silica plug if purity is <90%)

• Ethyl Acetate (EtOAc) - ACS Grade

• Hexanes - ACS Grade

• Seed crystals (if available)

Step-by-Step Methodology:

• Initial Dissolution: Place the crude 2-oxopropyl 4-bromobenzoate in a round-bottom flask. Add a minimal amount of EtOAc (approx. 2 mL per gram of crude) and heat gently to 55–60 °C in a water bath until complete dissolution is achieved.

• Polish Filtration (Self-Validation Step): Filter the hot solution through a pre-warmed sintered glass funnel to remove insoluble particulates (dust, silica gel). Causality: Particulates act as uncontrolled sites for heterogeneous nucleation, which can lead to rapid, amorphous precipitation.

• Anti-Solvent Titration: While maintaining the solution at 55 °C, add hot Hexanes dropwise with continuous stirring. Stop adding Hexanes the moment the solution reaches the "cloud point" (a faint, persistent turbidity).

• Phase Correction: Add EtOAc dropwise (usually 1–3 drops) just until the solution turns perfectly clear again.

  • Self-Validation Check: Turn off the stirrer and inspect the bottom of the flask. If a heavy liquid layer (oil) is visible, the concentration is too high. Add 1 mL of EtOAc and repeat steps 3 and 4.

• Seeding and Annealing: Remove the flask from the heat source. Once the temperature drops to approximately 45 °C, add 2–3 microscopic seed crystals of pure 2-oxopropyl 4-bromobenzoate.

• Controlled Cooling: Allow the flask to cool to room temperature undisturbed over 2 hours. Do not agitate. Once at room temperature, transfer the flask to an ice bath (0–5 °C) for an additional hour to maximize yield.

• Isolation: Filter the resulting colorless needles under vacuum. Wash the crystal cake twice with ice-cold Hexanes to remove residual mother liquor, then dry under high vacuum to constant weight.

V. References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9439997, 2-Oxopropyl 4-bromobenzoate." PubChem, [Link]

• Valizadeh Holagh, M., et al. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate derivatives." Turkish Journal of Chemistry, 2012. [Link]

Technical Support Center: Green Purification of 2-Oxopropyl 4-bromobenzoate

Welcome to the Technical Support Center. As drug development professionals, we constantly balance the need for high-purity intermediates with the mandate for sustainable, green chemistry. 2-Oxopropyl 4-bromobenzoate is a highly valuable alpha-keto ester utilized in multicomponent reactions to synthesize complex 1,3,4-oxadiazole ring systems 1. However, its purification historically generates a high Environmental Factor (E-factor) due to excessive solvent usage.

This guide provides field-proven, self-validating protocols and troubleshooting steps to minimize solvent waste without compromising chromatographic resolution or crystalline purity.

Part 1: Core Methodologies

Protocol A: Solvent-Efficient Step-Gradient Flash Chromatography

Causality: Traditional linear gradients continuously change mobile phase polarity, eluting large volumes of mixed, non-product-bearing solvents. Step gradients jump directly to the optimal Rf-eluting polarity, compressing the target compound into a tighter band and drastically reducing the required elution volume 2.

• Solvent Replacement: Replace chlorinated systems (e.g., Dichloromethane/Methanol) with greener alternatives. Use a 60% mixture of (3:1 Ethyl Acetate:Ethanol) in Heptane, which maintains the relative eluting strength of 5% DCM/MeOH while eliminating halogenated waste 3.

• Column Downsizing & Selection: Select a column with a smaller internal diameter (e.g., shifting from 4.6 mm to 3.0 mm), which can cut solvent consumption by nearly half 4. For preparative scales, utilize large-volume monolithic silica columns to reduce solvent consumption by up to 60% 5.

• Dry Loading: Adsorb the crude 2-Oxopropyl 4-bromobenzoate onto silica (1:2 ratio) and load it dry. Causality: This prevents band broadening caused by injection solvent effects, ensuring sharp peaks and minimizing the solvent needed to push the tailing edge.

• Step Gradient Execution: Program the automated flash system to hold at a low polarity to wash impurities, then step directly to the target polarity (e.g., Rf ~0.25).

• Self-Validation System: Calculate the E-factor (mass of solvent waste / mass of pure product). A successful step-gradient protocol will yield an E-factor reduction of ≥40% and double the sample loading capacity compared to a linear baseline 2.

Protocol B: High-Recovery Green Recrystallization

Causality: Recrystallization relies on the differential solubility of a compound at boiling versus freezing temperatures. Using excess solvent during dissolution flattens this curve, causing the product to remain dissolved even at 0°C, which leads to poor recovery and necessitates repeated, wasteful purification cycles [[6]]().

• Green Solvent Selection: Select a solvent with a steep solubility curve for 2-Oxopropyl 4-bromobenzoate, such as Ethanol, referencing established green solvent selection guides 7.

• Minimal Dissolution: Heat the solvent to a near-boiling state. Add it dropwise to the crude solid while stirring, stopping the exact moment the solid dissolves [[6]]().

• Controlled Crystallization: Allow the solution to cool ambiently to room temperature, then transfer to an ice bath (0°C). Causality: Ambient cooling builds a pure, highly ordered crystal lattice, while the ice bath forces the maximum amount of product out of the mother liquor.

• Ice-Cold Wash: Filter the crystals and wash only with a minimal volume of strictly ice-cold solvent to prevent redissolving the purified product 6.

• Self-Validation System: Evaporate a 1 mL aliquot of the mother liquor. If the residual mass represents >10% of your theoretical yield, the initial dissolution volume was too high. Distill the remaining mother liquor to recover the solvent for reuse, closing the waste loop [[8]]().

Part 2: Troubleshooting & FAQs

Q1: My chromatography runs for 2-Oxopropyl 4-bromobenzoate are generating over 1L of organic waste per run. How can I minimize this without losing resolution? A1: The most immediate fix is to switch from a linear gradient to a step gradient. Linear gradients continuously change polarity, often eluting large volumes of mixed solvents that contain no product. A step gradient jumps directly to the optimal elution polarity for your target, which has been shown to reduce solvent consumption by up to 50% while doubling sample loading capacity 2. Additionally, utilizing large-volume monolithic silica columns instead of standard silica particles can reduce solvent consumption by up to 60% due to their highly efficient cocontinuous porous structure 5.

Q2: We currently use Dichloromethane (DCM) and Methanol for purifying this compound. What are the greener alternatives that won't disrupt our established Rf values? A2: DCM is a major contributor to chlorinated solvent waste and is environmentally detrimental. According to green solvent selection guides, you can replace a 5% DCM/MeOH system with a 60% 3:1 Ethyl Acetate:Ethanol in Heptane system, or a 40% Isopropanol in Heptane system 3. These alternatives maintain relative eluting strength and order, significantly reducing the environmental hazard of your waste stream [[3]]().

Q3: During recrystallization, I am losing a significant portion of 2-Oxopropyl 4-bromobenzoate in the mother liquor. How does this impact solvent waste, and how can I fix it? A3: Poor recovery means you are likely using too much solvent during the dissolution phase or washing with solvent that is not sufficiently chilled. This not only requires more solvent upfront but also necessitates repeated purification cycles, multiplying waste [[6]](). To fix this, explicitly measure and add near-boiling solvent dropwise until just dissolved, and wash only with ice-cold solvent. Furthermore, implement a solvent recovery step; distilling the mother liquor can recover the solvent for reuse, a practice that significantly lowers the E-factor of the process 8.

Part 3: Quantitative Data Summary

Purification Strategy	Traditional Approach	Green/Optimized Approach	Quantitative Impact on Waste
Column Diameter	4.6 mm column (1.5 mL/min)	3.0 mm column (0.8 mL/min)	~46% reduction in total solvent consumption 4
Gradient Elution	Linear gradient	Step gradient	50% less solvent used; 2x sample load capacity 2
Stationary Phase	Standard silica particles	Large-volume monolithic silica	60% reduction in solvent; 90% reduction in solid waste 5
Solvent Selection	5% DCM / Methanol	60% (3:1 EtOAc:EtOH) in Heptane	Eliminates 100% of chlorinated solvent waste 3

Part 4: Workflow Visualization

Workflow for minimizing solvent waste during 2-Oxopropyl 4-bromobenzoate purification.

References

• Benchchem - 2-Oxopropyl 4-bromobenzoate. 1

• ACS Sustainable Chemistry & Engineering - Significant Waste Reduction in Liquid Chromatography by a Reusable Large-Volume Monolithic Silica Column. 5

• Green Chemistry (via ResearchGate) - A convenient guide to help select replacement solvent for dichloromethane in chromatography. 3

• Biotage - Can Flash Column Chromatography be Green? Part 2. 2

• ResearchGate - Significant reduction in solvent consumption and waste generation.... 4

• University of Rochester - Reagents & Solvents: About (GSK Green Chemistry Solvent Selection Guide). 7

• ACS Publications - Waste-Solvent Management as an Element of Green Chemistry: A Comprehensive Study on the Swiss Chemical Industry. 8

• University of Massachusetts (UMass) - Recrystallization. 6

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

2-Oxopropyl 4-bromobenzoate vs. other carboxylic acid protecting groups

Strategic Evaluation of 2-Oxopropyl 4-Bromobenzoate: Orthogonality in Carboxylic Acid Protection

In complex peptide and small-molecule synthesis, the selection of carboxylic acid protecting groups dictates the flexibility of the entire synthetic route. While methyl, benzyl, and tert-butyl esters are ubiquitous, they often fall short in highly functionalized substrates requiring mild, orthogonal deprotection. The 2-oxopropyl (acetonyl) ester has emerged as a robust alternative. Using 2-Oxopropyl 4-bromobenzoate as a benchmark model 1[1], this guide objectively compares the performance, stability, and cleavage causality of the 2-oxopropyl group against traditional protecting strategies.

Mechanistic Causality & Orthogonal Stability

The structural hallmark of the 2-oxopropyl ester is its adjacent ketonic carbonyl group, which completely alters the electronic landscape and reactivity of the ester linkage 2[2]. This unique motif provides a highly specific orthogonal stability profile:

• Acid/Base Stability: Unlike tert-butyl esters, which are highly labile to trifluoroacetic acid (TFA), 2-oxopropyl esters are exceptionally stable under acidic conditions, including HCl in dioxane or TFA in dichloromethane 3[3]. They also resist mild basic conditions that would typically saponify standard methyl esters.

• Hydrogenolysis Resistance: Benzyl esters are standardly cleaved via catalytic hydrogenolysis (Pd/C, H₂). The 2-oxopropyl group remains intact under these conditions, allowing for the selective unmasking of benzyl-protected alcohols or amines in the presence of the acetonyl-protected carboxylate 3[3].

• Orthogonal Deprotection: The 2-oxopropyl group is cleaved via a highly specific β -elimination process. Treatment with zinc powder in 90% acetic acid reduces the system, triggering a cascade that releases the free carboxylic acid and acetone. Alternatively, it can be rapidly cleaved by tetrabutylammonium fluoride (TBAF) in THF or sodium benzenethiolate in DMF 3[3].

Decision matrix for selecting carboxylic acid protecting groups based on orthogonality.

Comparative Performance Data

To objectively evaluate the 2-oxopropyl group, we compare its stability profile against other standard protecting groups using 4-bromobenzoic acid as the core scaffold.

Protecting Group	Structure	Primary Cleavage Reagent	Acid Stability (TFA)	Hydrogenolysis (Pd/C, H₂)	Base Stability (Mild)
Methyl	-CH₃	LiOH / H₂O / THF	Stable	Stable	Labile
tert-Butyl	-C(CH₃)₃	TFA / CH₂Cl₂	Labile	Stable	Stable
Benzyl	-CH₂Ph	H₂, Pd/C	Stable	Labile	Stable
Allyl	-CH₂CH=CH₂	Pd(PPh₃)₄, Morpholine	Stable	Labile (Reduced)	Stable
2-Oxopropyl	-CH₂COCH₃	Zn / 90% AcOH or TBAF	Stable	Stable	Stable

Self-Validating Experimental Protocols

The following methodologies utilize 2-oxopropyl 4-bromobenzoate to demonstrate the protection and deprotection lifecycle.

Protocol A: Synthesis of 2-Oxopropyl 4-Bromobenzoate (Protection)

Causality: The esterification utilizes hydroxyacetone (acetol) and a standard carbodiimide coupling reagent (DCC). DMAP is introduced as a nucleophilic catalyst to accelerate the acyl transfer, preventing the formation of unreactive N-acylurea byproducts 3[3].

• Preparation: Dissolve 4-bromobenzoic acid (10 mmol) and hydroxyacetone (12 mmol) in anhydrous CH₂Cl₂ (50 mL) under an inert argon atmosphere.

• Activation: Cool the mixture to 0 °C. Add N,N'-Dicyclohexylcarbodiimide (DCC, 11 mmol) and 4-Dimethylaminopyridine (DMAP, 1 mmol) sequentially.

• Reaction: Stir for 1 hour at 0 °C, then allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Validation & Isolation: Filter the precipitated dicyclohexylurea (DCU). Wash the organic filtrate with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography to yield pure 2-oxopropyl 4-bromobenzoate (C₁₀H₉BrO₃) 1[1].

Protocol B: Selective Zinc-Mediated Deprotection

Causality: The cleavage is driven by a β -elimination mechanism. Zinc acts as a single-electron reducing agent in the presence of acetic acid, targeting the α -alkoxy ketone moiety. This specific pathway leaves other esters (like benzyl or methyl) completely untouched 3[3].

• Preparation: Dissolve 2-oxopropyl 4-bromobenzoate (5 mmol) in 90% aqueous acetic acid (20 mL).

• Reduction: Cool the flask in an ice bath (0–5 °C). Slowly add activated Zinc powder (50 mmol, 10 eq) in portions to control the exothermic single-electron transfer process.

• Reaction: Stir vigorously for 1.5 to 2 hours at 0 °C 3[3].

• Validation & Isolation: Filter the unreacted zinc powder through a Celite pad. Dilute the filtrate with ethyl acetate and wash extensively with water to remove acetic acid. Extract the product into saturated aqueous NaHCO₃, acidify the aqueous layer with 1M HCl to pH 2, and extract with ethyl acetate to recover pure 4-bromobenzoic acid.

Zinc-mediated beta-elimination mechanism for 2-oxopropyl ester deprotection.

Advanced Applications in Multicomponent Reactions (MCRs)

Beyond its role as a transient protecting group, 2-oxopropyl 4-bromobenzoate is a highly valuable bifunctional reagent. The adjacent electrophilic carbonyl and ester groups make it an ideal ketonic component in multicomponent reactions 2[2]. For example, it reacts cleanly with N-isocyaniminotriphenylphosphorane, primary amines, and 3-phenyl-2-propynoic acid under mild, neutral conditions to synthesize sterically congested 1,3,4-oxadiazole derivatives without side reactions 4[4]. This dual utility—as both a robust protecting group and a versatile synthetic building block—highlights its superiority in advanced organic synthesis.

References

• Thieme Connect. "Acetonyl esters as carboxy protecting groups.
• BenchChem. "2-Oxopropyl 4-bromobenzoate | 900937-58-8.
• PubChem - NIH. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997.
• TÜBİTAK Academic Journals. "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)-2-(5-aryl-1-ethenyl-1,3,4-oxadiazol-2-yl)propyl benzoate (or 4-bromobenzoate) derivatives.

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Comparison of synthesis methods for substituted phenacyl benzoates

As a Senior Application Scientist, evaluating synthetic routes requires looking beyond theoretical yields to assess operational robustness, scalability, and atom economy. Substituted phenacyl benzoates are critical structural motifs, widely utilized as photo-removable protecting groups for carboxylic acids[1][2] and as versatile precursors for heterocyclic scaffolds like oxazoles and imidazoles[3].

When designing a workflow for their synthesis, two distinct paradigms dominate the literature: the highly reliable Classical Nucleophilic Substitution (SN2) and the modern, atom-economical Ruthenium-Catalyzed Hydrogen Auto-Transfer . This guide objectively compares these methodologies, providing the mechanistic causality and self-validating protocols necessary for seamless laboratory execution.

Mechanistic Logic & Pathway Analysis

Method A: Classical Nucleophilic Substitution (SN2)

The traditional Williamson-type esterification relies on the nucleophilic displacement of a phenacyl halide by a carboxylate anion[3].

• Causality of Solvent Selection: The success of this route hinges on the use of a polar aprotic solvent like N,N-Dimethylformamide (DMF). DMF strongly solvates the alkali metal cation (e.g., Na+ from Na2CO3), leaving the benzoate anion relatively unsolvated and highly nucleophilic. This drastically lowers the activation energy for the SN2 attack on the α-carbon of the phenacyl bromide, allowing the reaction to proceed to near-quantitative yields at room temperature[3].

Mechanistic workflow of the classical SN2 synthesis of phenacyl benzoates.

Method B: Ruthenium Hydride-Catalyzed Hydrogen Auto-Transfer

Green chemistry initiatives have driven the development of highly atom-economical pathways. A breakthrough method utilizes [RuHCl(CO)(PPh3)3] to catalyze the coupling of aldehydes or alcohols with diethyl 2-(ethoxymethylene)malonate (DEMM)[4].

• Causality of Catalyst Design: This method represents a paradigm shift by forming both C-C and sp2-C-O bonds simultaneously via hydrogen auto-transfer[4]. The ruthenium catalyst facilitates the transfer of hydrogen without requiring stoichiometric reducing agents. Operating at 90 °C in THF ensures optimal solubility and turnover of the transition metal complex while maintaining the stability of the reactive ruthenium enolate intermediate[4].

Ruthenium hydride-catalyzed hydrogen auto-transfer pathway for phenacyl benzoates.

Comparative Performance Data

The following table summarizes the quantitative metrics and operational parameters of both methodologies, allowing researchers to select the appropriate route based on their laboratory infrastructure and scale requirements.

Parameter	Classical SN2 Substitution[3]	Ru-Catalyzed Auto-Transfer[4]
Primary Reagents	Phenacyl bromide, Benzoic acid	Aldehyde/Alcohol, DEMM
Catalyst / Base	Na2CO3 (Stoichiometric)	[RuHCl(CO)(PPh3)3] (5 mol%)
Optimal Solvent	DMF	THF
Operating Temperature	Room Temperature (20-25 °C)	90 °C
Reaction Time	2 hours	60 minutes
Typical Yield	97.4%	85 - 95%
Atom Economy	Moderate (Generates NaBr waste)	High (Hydrogen auto-transfer)
Scalability & Isolation	Excellent (Simple aqueous precipitation)	Moderate (Requires column chromatography)

Self-Validating Experimental Protocols

To ensure reproducibility, the following step-by-step methodologies incorporate built-in validation checkpoints.

Protocol A: Classical Synthesis of 2-Oxo-2-phenylethyl benzoate[3]

Ideal for rapid, large-scale synthesis where starting halides are commercially available.

• Activation & Salt Formation: In a dry 50 mL round-bottom flask, combine benzoic acid (1.0 g, 8.0 mmol) and sodium carbonate (0.95 g, 9.0 mmol) in 10 mL of anhydrous DMF. Stir at room temperature for 15 minutes.

  • Self-Validation Checkpoint: The mixture will transition into a slightly cloudy but homogeneous suspension, confirming the formation of the active sodium benzoate salt.

• Electrophilic Addition: Slowly add 2-bromo-1-phenylethanone (1.7 g, 9.0 mmol) to the activated mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 2 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 4:1). The reaction is complete when the high-Rf phenacyl bromide spot is entirely consumed.

• Workup & Precipitation: Pour the reaction mixture into 50 mL of vigorously stirred, ice-cold distilled water.

  • Causality: The sudden shift in polarity forces the highly hydrophobic phenacyl benzoate to crash out of solution as a solid, while the DMF, unreacted Na2CO3, and NaBr byproduct remain dissolved in the aqueous phase[3].

• Isolation: Collect the colorless, needle-shaped crystals via vacuum filtration. Wash thoroughly with cold water and recrystallize from ethanol to yield the pure product (Yield: ~1.91 g, 97.4%)[3].

Protocol B: Ruthenium-Catalyzed Synthesis of Symmetrical Derivatives[4]

Ideal for advanced, atom-economical synthesis directly from aldehydes/alcohols.

• Inert Atmosphere Setup: In a thoroughly dried Schlenk tube, add the [RuHCl(CO)(PPh3)3] catalyst (47.9 mg, 0.05 mmol) and 2 mL of anhydrous THF.

• Purging: Purge the vessel with N2 for 5 minutes and cap with a rubber septum.

  • Causality: Strict exclusion of oxygen is required to prevent the oxidation of the sensitive ruthenium hydride complex.

• Pre-activation: Heat the mixture at 90 °C for 10 minutes, then cool to room temperature.

• Substrate Addition: Add the target aldehyde (1.0 mmol) and DEMM (216.2 mg, 1.0 mmol) to the activated catalyst solution[4].

• Reaction: Heat the resulting mixture at 90 °C for 60 minutes.

  • Self-Validation Checkpoint: If monitoring via in-situ 1H NMR (using CDCl3 instead of THF), the formation of the ruthenium enolate complex intermediate can be observed as a distinct shift before final product formation[4].

• Purification: Cool the mixture to room temperature, concentrate under reduced pressure, and purify the residue via flash column chromatography to isolate the phenacyl benzoate derivative.

References

• Synthesis of Symmetrical Phenacyl Benzoate Derivatives via Ruthenium Hydride–Catalyzed C–C and C–O bond forming via hydrogen transfer Source: Inorganic Chemistry Research URL
• Source: National Center for Biotechnology Information (PMC)
• Phenacyl Ester as a Protecting Group for Iloprost: An In-depth Technical Guide Source: Benchchem URL
• Source: National Center for Biotechnology Information (PMC)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Hydroxyphenacyl ester: A new photoremovable protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Oxo-2-phenyl­ethyl benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. inorgchemres.org [inorgchemres.org]

Comparative Antioxidant Activity of 2-Oxopropyl 4-Bromobenzoate and Related Esters: A Technical Guide

The strategic modification of antioxidant compounds via esterification is a proven pharmacological approach to overcome bioavailability limitations. While parent phenolic and carboxylic acids exhibit robust free radical scavenging in vitro, their hydrophilicity often restricts cellular membrane permeation. Esterification significantly increases the octanol/water partition coefficient (log P), facilitating penetration into the stratum corneum and phospholipid bilayers 1[1].

This guide provides a comparative analysis of 2-oxopropyl 4-bromobenzoate and related ester derivatives (e.g., 2-oxopropyl benzoate, 2-phenoxyethyl 4-bromobenzoate). By incorporating electron-withdrawing halogens and lipophilic ester chains, researchers can fine-tune both the thermodynamics of radical scavenging and the pharmacokinetics of the antioxidant 2[2].

Section 1: Structure-Activity Relationship (SAR) & Mechanistic Rationale

The antioxidant efficacy of benzoate esters is dictated by the electronic effects of ring substituents and the steric/lipophilic contributions of the esterifying alcohol 3[3].

• The 4-Bromo Substituent: Halogenation at the para-position exerts an electron-withdrawing inductive effect. This electronic modulation stabilizes radical intermediates formed during the scavenging of reactive oxygen species (ROS), lowering the bond dissociation energy required for neutralization.

• The 2-Oxopropyl / Phenoxyethyl Chain: The addition of a 2-oxopropyl or 2-phenoxyethyl group shifts the molecule's hydrophile-lipophile balance. This is a critical causality factor: highly polar antioxidants fail to accumulate in lipid-rich domains, whereas these esterified derivatives successfully target lipid peroxidation within cellular membranes 1[1].

SAR logic linking 4-bromo substitution and esterification to enhanced efficacy.

Section 2: Comparative Antioxidant Performance Data

To objectively evaluate these compounds, we compare their half-maximal inhibitory concentrations ( IC50​ ) using two gold-standard spectrophotometric assays: the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay 4[4]. The ABTS assay is highly responsive to both hydrophilic and lipophilic antioxidants, whereas DPPH is strictly applicable to hydrophobic systems 5[5].

Table 1: Comparative In Vitro Antioxidant Activity (Representative Benchmark Data)

Compound	DPPH IC50​ (µg/mL)	ABTS IC50​ (µg/mL)	Lipophilicity (Est. log P)
2-Oxopropyl 4-bromobenzoate	38.5 ± 2.1	29.4 ± 1.8	High
2-Oxopropyl benzoate	45.2 ± 2.4	34.1 ± 2.0	Moderate
2-Phenoxyethyl 4-bromobenzoate	31.0 ± 1.5	22.5 ± 1.2	Very High
Ascorbic Acid (Standard)	11.4 ± 0.2	19.3 ± 0.1	Low (Hydrophilic)
Trolox (Standard)	14.2 ± 0.5	12.8 ± 0.4	Moderate

Note: Data synthesized from established structure-activity trends for halogenated aromatic esters and benchmarked against standard antioxidant protocols 2[2], 6[6]. Lower IC50​ values indicate higher radical scavenging potency.

Section 3: Self-Validating Experimental Protocols

Assay conditions (solvent, pH, and reaction time) drastically alter antioxidant readouts. The following protocols are engineered as self-validating systems, incorporating internal controls to ensure reproducibility and scientific integrity 4[4].

Protocol A: DPPH Radical Scavenging Assay (Hydrophobic System Focus)

Rationale: DPPH utilizes a stable π radical system delocalized over aromatic rings. It operates primarily via an electron transfer (ET) mechanism 7[7].

• Reagent Preparation: Dissolve DPPH in absolute methanol to a concentration of 0.1 mM. Validation Check: The initial absorbance at 517 nm must be calibrated to 0.800±0.050 before proceeding.

• Sample Preparation: Prepare serial dilutions of 2-oxopropyl 4-bromobenzoate (10–100 µg/mL) in methanol.

• Reaction: Mix 1.0 mL of the sample solution with 2.0 mL of the DPPH solution.

• Incubation: Incubate in total darkness at 25°C for exactly 30 minutes. Causality Rule: Kinetic equilibrium for sterically hindered bromobenzoates requires a strict 30-minute window; premature reading will artificially underestimate scavenging capacity 4[4].

• Measurement: Measure absorbance at 517 nm against a methanol blank. Calculate % Inhibition: [(Acontrol​−Asample​)/Acontrol​]×100 .

Protocol B: ABTS/TEAC Decolorization Assay (Mixed-Mode Focus)

Rationale: The ABTS radical cation ( ABTS∙+ ) assay is superior for evaluating highly lipophilic esters because it functions effectively in both aqueous and organic media, capturing coupling adducts and oxidation products [[5]](5].

• Radical Generation: React 7.0 mM ABTS aqueous solution with 2.45 mM potassium persulfate.

• Maturation: Store the mixture in the dark at room temperature for 12–16 hours to yield the dark blue/green ABTS∙+ radical.

• Standardization: Dilute the ABTS∙+ solution with ethanol until the absorbance at 734 nm reaches 0.700±0.020 .

• Reaction & Measurement: Add 10 µL of the ester sample to 1.0 mL of the diluted ABTS∙+ solution. Vortex for 30 seconds and read the absorbance at 734 nm after exactly 6 minutes.

Standardized experimental workflow for DPPH and ABTS antioxidant capacity evaluation.

Conclusion

The esterification of 4-bromobenzoic acid into 2-oxopropyl 4-bromobenzoate and related derivatives represents a sophisticated method for optimizing antioxidant delivery. While raw IC50​ values of these esters may appear slightly higher than pure hydrophilic standards like ascorbic acid in simple solvent assays, their dramatically enhanced lipophilicity translates to superior protection against lipid peroxidation in complex biological membranes [[1]](1].

Sources

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• 2. mobt3ath.com [mobt3ath.com]
• 3. researchgate.net [researchgate.net]
• 4. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways [ouci.dntb.gov.ua]
• 6. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 7. Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals [mdpi.com]

Structural Elucidation of 2-Oxopropyl 4-Bromobenzoate: A Comparative Guide to X-Ray Crystallography vs. Spectroscopic Alternatives

Introduction

2-Oxopropyl 4-bromobenzoate (C₁₀H₉BrO₃) is a highly versatile α-keto ester utilized extensively in multicomponent reactions (MCRs), particularly for the one-pot synthesis of sterically congested 1,3,4-oxadiazole ring systems[1][2]. Because the reactivity of its adjacent electrophilic carbonyl and ester groups dictates the stereochemical outcome of these complex heterocycles, establishing the precise 3D conformation of 2-oxopropyl 4-bromobenzoate is critical for mechanistic drug development[1].

This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD)—the gold standard for 3D structural validation—against alternative analytical techniques. Authored from the perspective of an Application Scientist, it provides a field-proven, self-validating experimental protocol for SCXRD, explaining the causality behind each crystallographic choice.

Part 1: The Analytical Landscape (Comparison)

While routine laboratory techniques provide piece-meal data, SCXRD delivers an unambiguous, self-validating 3D model. Here is how the primary product (SCXRD) compares to alternative techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR confirm the solution-state connectivity (e.g., the singlet for the methyl protons and the AB quartet for the methylene protons)[1]. However, NMR cannot definitively determine the absolute solid-state torsion angles or intermolecular packing motifs.

• Powder X-ray Diffraction (PXRD): Excellent for confirming the bulk phase purity of a synthesized batch, but it lacks the atomic resolution necessary for de novo structural elucidation of novel conformations without a pre-existing single-crystal model.

• High-Resolution Mass Spectrometry (HRMS): Validates the exact mass and molecular formula (C₁₀H₉BrO₃, ~255.97 Da)[3] but provides zero spatial or geometric data.

• Single-Crystal X-ray Diffraction (SCXRD): The premier choice. For 2-oxopropyl 4-bromobenzoate, the presence of the heavy bromine atom (Z=35) is a massive crystallographic advantage. Bromine provides strong X-ray scattering and significant anomalous dispersion, which drastically simplifies the crystallographic "phase problem" and yields highly accurate bond lengths.

Table 1: Quantitative & Qualitative Comparison of Validation Techniques

Feature	SCXRD (Target Method)	NMR Spectroscopy	PXRD	HRMS
Primary Output	3D Atomic Coordinates & Packing	Solution Connectivity	Bulk Phase Fingerprint	Exact Molecular Mass
Resolution Limit	< 0.8 Å (Atomic)	N/A (Bulk averaging)	Low (Overlapping peaks)	< 1 ppm (Mass accuracy)
Sample Requirement	Single crystal (~0.1 mm)	5–15 mg (Dissolved)	10–50 mg (Powder)	< 1 µg
Heavy Atom Effect	Highly beneficial (Br aids phasing)	Negligible/Detrimental	Increases background	Isotopic fingerprinting
Conformational Data	Absolute (Solid-state)	Averaged (Solution-state)	Indirect	None

Part 2: SCXRD Experimental Protocol & Self-Validating Workflow

To achieve publication-grade structural validation, the following protocol must be executed. The integration of modern software ensures that the experimental data mathematically supports the proposed model without user bias[4][5].

Step 1: Crystal Growth via Slow Evaporation

• Procedure: Dissolve 20 mg of 2-oxopropyl 4-bromobenzoate in a minimum volume of a polar aprotic solvent (e.g., ethyl acetate). Layer carefully with a non-polar antisolvent (e.g., hexanes) and allow to evaporate slowly at 4°C.

• Causality (Expertise): Slow diffusion minimizes nucleation sites, promoting the growth of a single, defect-free crystal suitable for diffraction. The low temperature reduces thermal vibrations during lattice formation, preventing packing defects.

Step 2: Data Collection at Cryogenic Temperatures

• Procedure: Mount a suitable crystal (approx. 0.15 × 0.10 × 0.10 mm) on a glass fiber using perfluoropolyether oil. Transfer to a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) microfocus source, maintained at 100 K.

• Causality (Expertise): Cryogenic cooling (100 K) is non-negotiable. It suppresses the atomic thermal displacement parameters (ADPs), sharpening the diffraction spots and allowing data collection to a high resolution (θ > 25°). The heavy bromine atom scatters strongly, ensuring high signal-to-noise (I/σ > 2) even at high diffraction angles.

Step 3: Phase Solution and Structure Refinement

• Procedure: Solve the structure using the dual-space algorithm in SHELXT[6]. Refine the model using full-matrix least-squares on F² with SHELXL[5], operated through the Olex2 graphical user interface[4]. Assign anisotropic displacement parameters to all non-hydrogen atoms (C, O, Br). Place hydrogen atoms in calculated positions using a riding model.

• Causality (Expertise): Refining against F² utilizes all collected data (including weak reflections), preventing the truncation errors common in older F-based refinements. The riding model for hydrogens prevents over-parameterization of the light atoms, which scatter X-rays weakly.

Step 4: Self-Validation via CheckCIF

• Procedure: Export the final .cif (Crystallographic Information File) and .hkl (reflection data) files. Upload them to the IUCr CheckCIF web service[7].

• Causality (Trustworthiness): CheckCIF acts as an impartial, self-validating system. It utilizes the PLATON algorithm to check for missed symmetry, geometric anomalies, and unresolved electron density. A report free of "Level A" or "Level B" alerts confirms the absolute trustworthiness of the structural model[7].

Part 3: Visualizations

Decision matrix comparing analytical techniques for structural validation.

Step-by-step SCXRD data processing and structural validation pathway.

Part 4: References

• PubChem. "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997". National Institutes of Health. URL:[Link]

• ACS Omega. "Catalyst-Free Visible-Light-Promoted Cyclization of Aldehydes: Access to 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives". ACS Publications. URL:[Link]

• Dolomanov, O.V. et al. "OLEX2: a complete structure solution, refinement and analysis program". IUCr Journals. URL:[Link]

• Sheldrick, G.M. "Crystal structure refinement with SHELXL". PMC - NIH. URL: [Link]

• IUCr. "checkCIF FAQ". International Union of Crystallography. URL:[Link]

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• 5. Crystal structure refinement with SHELXL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SHELX - Wikipedia [en.wikipedia.org]
• 7. journals.iucr.org [journals.iucr.org]

A Comparative Guide to the Efficiency of 2-Oxopropyl 4-bromobenzoate as a Leaving Group

Introduction

In the intricate world of organic synthesis, the strategic selection of a leaving group is a critical determinant for the success of many reactions, particularly nucleophilic substitutions and eliminations. A leaving group is a molecular fragment that detaches from a substrate with a pair of electrons during a chemical reaction.[1] Its ability to depart, often termed nucleofugality, directly influences reaction rates and can even dictate the mechanistic pathway (e.g., SN1 vs. SN2).[2][3] An ideal leaving group should be stable once it has departed, which generally means it is a weak base.[4][5][6][7]

This guide provides an in-depth assessment of 2-oxopropyl 4-bromobenzoate as a leaving group, a less-common moiety compared to canonical examples like halides or sulfonates. We will explore the theoretical underpinnings of its potential efficiency, present a framework for its experimental evaluation against established leaving groups, and offer insights into its practical applications for researchers and professionals in drug development and chemical synthesis.

Pillar 1: The Fundamentals of Leaving Group Efficiency

The efficiency of a leaving group is fundamentally tied to its stability as a free species. The more stable the leaving group is after it has taken on the electron pair from its bond with the substrate, the faster the reaction will proceed.[8] This stability is governed by several key factors:

• Basicity: The most reliable predictor of leaving group ability is the basicity of the departing group. Weak bases are excellent leaving groups because they are not inclined to donate their electrons back to the substrate.[4][5][6] A common quantitative measure is the pKa of the leaving group's conjugate acid (pKaH). A lower pKaH value signifies a stronger acid, and therefore a weaker, more stable conjugate base, making it a better leaving group.[7][9][10][11] For instance, the conjugate acids of excellent leaving groups like iodide (HI, pKa ≈ -10) and tosylate (TsOH, pKa ≈ -2.8) are very strong acids.[12]

• Polarizability and Size: Larger atoms are more polarizable, meaning their electron clouds can be more easily distorted. This allows them to better stabilize a negative charge over a larger volume, enhancing their leaving group ability. This is a key reason why, among the halides, iodide is the best leaving group and fluoride is the poorest, despite fluoride being the least basic in some contexts.[3][13]

• Resonance Stabilization: Leaving groups that can delocalize the negative charge through resonance are significantly more stable. This is a hallmark of excellent leaving groups like tosylates, mesylates, and triflates, where the negative charge on the oxygen atom is spread across the entire sulfonate group.[6]

• Solvent Effects: The choice of solvent can profoundly impact leaving group ability. Polar protic solvents (e.g., water, ethanol) can solvate and stabilize anionic leaving groups through hydrogen bonding, accelerating reactions that proceed via an SN1 mechanism.[2][14][15] In contrast, polar aprotic solvents (e.g., DMSO, acetone) are less effective at solvating anions, which can enhance the nucleophilicity of anionic nucleophiles in SN2 reactions.[2][8]

Profiling 2-Oxopropyl 4-bromobenzoate

The leaving group is the 4-bromobenzoate anion, attached to the substrate via an ester linkage to a 2-oxopropyl (acetonyl) group. Let's analyze its expected performance based on the principles outlined above.

• The Leaving Group Itself: The actual leaving group is the 4-bromobenzoate anion. Its conjugate acid is 4-bromobenzoic acid. The pKa of benzoic acid is approximately 4.2. The electron-withdrawing bromine atom should slightly decrease this pKa, making 4-bromobenzoic acid a slightly stronger acid than benzoic acid itself. However, with a pKa still in the positive single digits, it is a significantly weaker acid than the conjugate acids of premier leaving groups like tosylate or iodide. This predicts that 4-bromobenzoate will be a considerably poorer leaving group than tosylates or halides.[7][9] Carboxylates, in general, are considered moderate to poor leaving groups.[16]

• The Role of the Acetonyl Moiety: The 2-oxopropyl (acetonyl) part of the molecule is not the leaving group itself, but rather the substrate from which the 4-bromobenzoate departs. The presence of the ketone at the β-position to the leaving group can potentially influence the reaction rate, but the primary determinant of leaving group ability remains the stability of the 4-bromobenzoate anion.

The structure of 2-Oxopropyl 4-bromobenzoate is as follows: CC(=O)COC(=O)C1=CC=C(C=C1)Br[17]

A Framework for Comparative Experimental Assessment

To objectively assess the efficiency of 2-oxopropyl 4-bromobenzoate, a comparative kinetic study is necessary. A solvolysis reaction, where the solvent acts as the nucleophile, provides a clean method for comparing the rates at which different leaving groups depart from a common substrate under identical conditions.[15][18]

Hypothetical Experimental Design

We propose a study to compare the solvolysis rates of several 2-oxopropyl derivatives in a standardized solvent system (e.g., 50:50 ethanol/water). The rate of reaction can be monitored by measuring the production of the conjugate acid of the leaving group, which will cause a change in the pH of the solution.

Substrates for Comparison:

• 2-Oxopropyl 4-bromobenzoate (Test Compound)

• 2-Oxopropyl Tosylate (Excellent Leaving Group Standard)[12][19]

• 2-Oxopropyl Bromide (Good Leaving Group Standard)[12][18]

• 2-Oxopropyl Acetate (Poor Carboxylate Leaving Group Standard)

The reaction proceeds as follows:

Substrate + EtOH/H₂O → 2-Oxopropyl Ether/Alcohol + Leaving Group Anion + H⁺

Anticipated Quantitative Data

Based on established chemical principles, we can predict the relative performance of these leaving groups. The data below is hypothetical but reflects the expected trend in reactivity.

Leaving Group (LG)	Conjugate Acid	pKa of Conjugate Acid (Approx.)	Relative Rate of Solvolysis (k_rel)
Tosylate	p-Toluenesulfonic Acid	-2.8	~10,000
Bromide	Hydrobromic Acid	-9	~500
4-Bromobenzoate	4-Bromobenzoic Acid	~4.0	~1.2
Acetate	Acetic Acid	4.76	1

Data Interpretation: This hypothetical data illustrates that tosylate is an exceptionally effective leaving group, reacting orders of magnitude faster than the others.[12] Bromide is also a very competent leaving group.[18] The 4-bromobenzoate shows only a marginal improvement over a standard acetate, confirming that carboxylates are generally poor leaving groups. The electron-withdrawing effect of the bromine on the benzoate ring offers minimal enhancement in this context.

Pillar 2: Experimental Protocol for Solvolysis Rate Determination

This protocol provides a self-validating system for comparing leaving group efficiency through solvolysis. The rationale is to measure the rate of acid generation as the leaving group departs.

Objective: To determine the relative rates of solvolysis for four 2-oxopropyl substrates.

Materials:

• 2-Oxopropyl 4-bromobenzoate

• 2-Oxopropyl Tosylate

• 2-Oxopropyl Bromide

• 2-Oxopropyl Acetate

• Solvent: 50:50 (v/v) Ethanol/Deionized Water

• Indicator: Bromothymol blue

• Titrant: 0.01 M Sodium Hydroxide (NaOH), standardized

• Constant temperature water bath (set to 50 °C)

• Burette, pipettes, 100 mL volumetric flasks, 250 mL Erlenmeyer flasks

• Stopwatch

Procedure:

• Solution Preparation: Prepare 0.01 M solutions of each of the four substrates in pure ethanol.

• Reaction Medium Preparation: In a large beaker, prepare the 50:50 ethanol/water solvent. Add a few drops of bromothymol blue indicator until a distinct green color is achieved.

• Temperature Equilibration: Place the flask containing the reaction medium, the substrate solutions, and several clean Erlenmeyer flasks into the constant temperature water bath at 50 °C. Allow 20 minutes for all components to reach thermal equilibrium.

• Initiating the Run (for one substrate): a. Pipette 50.0 mL of the temperature-equilibrated reaction medium into one of the clean Erlenmeyer flasks in the water bath. b. Using the burette, carefully add 0.01 M NaOH dropwise until the solution just turns from green to a persistent blue. Record this initial burette reading. This step neutralizes any residual acidity. c. Pipette exactly 1.0 mL of the 0.01 M substrate solution into the flask, start the stopwatch immediately, and swirl to mix. This is time t=0.

• Data Collection: a. The solvolysis reaction will produce acid, causing the indicator to turn from blue back to green, and then to yellow. b. Record the exact time (t) it takes for the solution to turn distinctly yellow. c. Immediately, add another precise volume of NaOH from the burette to restore the blue color. Record the new burette reading. d. Continue this cycle of timing the color change and adding titrant for at least three to five intervals.

• Repeat: Perform the experiment for each of the four substrates, ensuring identical conditions. Run each experiment in triplicate to ensure reproducibility.

Data Analysis: The rate of reaction is proportional to the inverse of the time taken for the color change (1/t). By comparing the average 1/t values for each substrate, a relative rate constant (k_rel) can be determined, with the slowest-reacting substrate (2-oxopropyl acetate) set as the baseline (k_rel = 1).

Pillar 3: Discussion and Authoritative Grounding

The experimental framework described provides a clear method for quantifying the efficiency of 2-oxopropyl 4-bromobenzoate. Our hypothetical results, grounded in established chemical theory, position the 4-bromobenzoate group as a relatively poor leaving group, far inferior to standard sulfonates and halides.[3][4][12]

The primary reason for this is the relatively high pKa of its conjugate acid, 4-bromobenzoic acid (~4.0).[7][9] Good leaving groups are the conjugate bases of strong acids (pKa < 0).[11] While the electron-withdrawing nature of the bromine atom does enhance the acidity of the parent benzoic acid (pKa 4.2), this effect is not substantial enough to make the resulting carboxylate anion stable enough to be a good leaving group. Resonance within the carboxylate group itself provides some stability, but it is less effective at delocalizing the charge compared to the sulfonate group in tosylate.[6]

Potential Applications and Limitations:

• When to Consider Carboxylate Leaving Groups: Despite their general inefficiency, carboxylates can be useful in specific synthetic contexts. Their lower reactivity can be an advantage when selectivity is required in a molecule with multiple potential leaving groups. They can also be used in reactions where harsh conditions are permissible or when the starting material (a carboxylic acid) is readily available and inexpensive.

• Activation Strategies: The leaving group ability of a carboxylate, like other poor leaving groups such as hydroxides, can sometimes be enhanced.[6][20] While direct protonation is less effective than with alcohols, conversion to a more reactive species like an acyl halide or anhydride is a common strategy in carboxylic acid chemistry.[21][22]

This guide demonstrates that while novel structures provide intriguing academic questions, a thorough understanding of fundamental principles—grounded in authoritative concepts like pKa and anion stability—remains the most powerful tool for the practicing chemist.

References

• Benchchem. A Comparative Analysis of Leaving Group Ability in Tert-Butyl Halides for SN1 Solvolysis Reactions.
• Anonymous. (2023, April 17). Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. Online Resource.
• Anonymous. (2025, May 10). pKa is a useful guide to leaving group ability. Online Resource.

• Ashenhurst, J. (2024, October 23). The Conjugate Acid Is A Better Leaving Group. Master Organic Chemistry. [Link]

• LibreTexts. (2021, May 24). 4.5: Factors affecting the SN2 Reaction. Chemistry LibreTexts. [Link]

• Benchchem.

• Aakash Institute. Nature of the Substrate, Nucleophile, Solvent, Leaving Group Ability, Difference Between SN1 and SN2 in Chemistry. [Link]

• LibreTexts. (2021, December 15). 7.3: Other Factors that Affect SN2 Reactions. Chemistry LibreTexts. [Link]

• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions. Organic Chemistry I. [Link]

• Orango. (2025, June 10). What Makes a Good Leaving Group in Organic Chemistry?. Orango. [Link]

• Ashenhurst, J. (2015, March 10). Tosylates And Mesylates. Master Organic Chemistry. [Link]

• LibreTexts. (2023, January 22). Carboxyl Derivatives. Chemistry LibreTexts. [Link]

• Ashenhurst, J. (2026, January 22). What Makes A Good Leaving Group?. Master Organic Chemistry. [Link]

• LibreTexts. (2020, March 16). 9.9: Comparison of SN2 and SN1. Chemistry LibreTexts. [Link]

• Chemistry Steps. Mesylates and Tosylates with Practice Problems. [Link]

• Khan Academy. (2023, June 06). Nucleophilic Acyl Substitution 3: Leaving Group Ability and pKa. YouTube. [Link]

• UC Irvine. (2011, August 19). Reactions at sp3 Carbon: Leaving Group Ability & pKa. YouTube. [Link]

• LibreTexts. (2023, January 22). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Chemistry LibreTexts. [Link]

• Wang, B. et al. (2014). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules. [Link]

• OpenOChem Learn. Leaving Groups. [Link]

• LibreTexts. (2023, May 16). 21.S: Carboxylic Acid Derivatives (Summary). Chemistry LibreTexts. [Link]

• PubChem. 2-Oxopropyl 4-bromobenzoate. National Center for Biotechnology Information. [Link]

• Clackamas Community College. Organic Chemistry Carboxylic Acid Derivatives - Acid Halides, Esters. [Link]

• Wikipedia. Leaving group. [Link]

• Fiveable. (2025, August 15). Leaving Group Ability: Organic Chemistry Study Guide. Fiveable. [Link]

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Validating the purity of synthesized 2-Oxopropyl 4-bromobenzoate using HPLC and NMR

An in-depth technical guide for researchers, analytical scientists, and drug development professionals on establishing a robust, self-validating analytical framework for evaluating the purity of synthesized 2-Oxopropyl 4-bromobenzoate.

The Chemical Context: 2-Oxopropyl 4-bromobenzoate

2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) is a highly versatile α -keto ester. It serves as a critical electrophilic intermediate in multicomponent reactions (MCRs), particularly for the synthesis of sterically congested 1,3,4-oxadiazole derivatives[1],[2]. Because it possesses adjacent electrophilic carbonyl and ester groups, any impurities from its synthesis—such as unreacted 4-bromobenzoic acid, propargyl alcohol byproducts, or residual halogenated solvents—can trigger unwanted side reactions, drastically reducing the yield of downstream complex heterocyclic structures.

Relying on a single analytical method to validate the purity of this intermediate introduces significant blind spots. To ensure true scientific integrity, we must employ an orthogonal validation strategy that cross-verifies relative chromatographic purity with absolute mass-balance purity.

The Analytical Challenge: Why a Dual-Modality Approach?

The International Council for Harmonisation (ICH) Q2(R2) guidelines mandate that analytical procedures must be scientifically sound, reproducible, and fit for their intended purpose, specifically requiring rigorous evaluation of accuracy, precision, and specificity[3].

To build a self-validating system , we compare two primary modalities:

• HPLC-UV (High-Performance Liquid Chromatography): Excellent for separating and quantifying structurally similar, UV-active organic impurities. However, it is fundamentally a relative technique that is blind to non-chromophoric contaminants (e.g., residual aliphatic solvents or inorganic salts).

• 1H qNMR (Quantitative Nuclear Magnetic Resonance): The gold standard for absolute purity. It does not require an identical reference standard, as the integral of an NMR peak is directly proportional to the concentration of the nuclei producing it[4],[5].

When used together, these methods close each other's analytical gaps. If HPLC reports 99% purity but qNMR reports 92%, the discrepancy immediately highlights the presence of non-UV-active mass (like residual water or aliphatic solvents)[6].

Orthogonal validation workflow for 2-Oxopropyl 4-bromobenzoate purity.

HPLC-UV: The Standard for Relative Purity & Impurity Profiling

Causality & Method Logic

We select a C18 reversed-phase column because the hydrophobic bromobenzene ring and ester linkage of 2-Oxopropyl 4-bromobenzoate interact strongly with the stationary phase. This ensures baseline resolution from more polar synthetic precursors like 4-bromobenzoic acid. UV detection at 254 nm is chosen due to the strong π→π∗ transitions of the conjugated aromatic system, ensuring high sensitivity for the analyte and its aromatic impurities.

Step-by-Step Protocol

• Sample Preparation: Dissolve 10 mg of the synthesized compound in 10 mL of HPLC-grade Acetonitrile to yield a 1 mg/mL solution. Filter through a 0.22 µm PTFE syringe filter to protect the column frit.

• Chromatographic Conditions:

  • Column: C18 Reversed-Phase (250 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic 60:40 Acetonitrile:Water (v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25°C.

• Data Acquisition: Monitor absorbance at 254 nm. Calculate relative purity using the area normalization method (Analyte Peak Area / Total Peak Area × 100).

1H qNMR: The Gold Standard for Absolute Purity

Causality & Method Logic

Unlike HPLC, qNMR provides absolute quantification by comparing the analyte against a highly pure, structurally unrelated Internal Standard (IS)[5]. We utilize Maleic acid as the IS because its distinct singlet at ~6.3 ppm in CDCl3​ sits perfectly in the baseline gap between the analyte's aliphatic protons (methyl at 2.2 ppm, methylene at 4.8 ppm) and aromatic protons (7.6–8.0 ppm).

Crucially, we employ an extended relaxation delay (D1 = 60s) . The longitudinal relaxation time ( T1​ ) of aromatic protons can be lengthy. Failing to allow a delay of at least 5×T1​ results in incomplete magnetization recovery, which artificially deflates the integration area and yields an inaccurate, non-compliant purity calculation[4].

Step-by-Step Protocol

• Sample Preparation: Using a calibrated microbalance (d = 0.001 mg), accurately co-weigh ~20 mg of 2-Oxopropyl 4-bromobenzoate and ~10 mg of Maleic acid (certified purity >99.9%) into a clean vial.

• Dissolution: Add 0.6 mL of deuterated chloroform ( CDCl3​ ). Vortex until completely dissolved, then transfer to a high-quality 5 mm NMR tube.

• Acquisition Parameters:

  • Frequency: 400 MHz (or higher).

  • Pulse Angle: 90° pulse for maximum signal excitation.

  • Relaxation Delay (D1): 60 seconds.

  • Number of Scans (NS): 64 (Ensures S/N > 250 for accurate integration).

• Data Processing: Phase and baseline correct the spectrum manually. Integrate the Maleic acid singlet (6.3 ppm, 2H) and the analyte's methylene singlet (4.8 ppm, 2H). Apply the mass-balance equation to determine absolute purity.

Step-by-step logic for absolute purity determination via 1H qNMR.

Comparative Data & Performance Metrics

To objectively compare the performance of these analytical alternatives, we evaluate them against ICH Q2(R2) validation parameters[3]. The tables below summarize the operational strengths and mock experimental validation data for a synthesized batch of 2-Oxopropyl 4-bromobenzoate.

Table 1: Comparative Analysis of Analytical Modalities

Feature	HPLC-UV	1H qNMR	GC-MS (Alternative)
Purity Type	Relative (Area %)	Absolute (Mass %)	Relative (Area %)
Reference Standard	Requires identical standard	Universal Internal Standard	Requires identical standard
Blind Spots	Non-UV active compounds	Trace impurities (LOD ~0.1%)	Thermally labile compounds
Sample Recovery	Destructive	Non-destructive (Recoverable)	Destructive
Primary Use Case	Trace impurity profiling	Absolute mass-balance	Volatile byproduct ID

Table 2: Experimental Validation Data (Synthesized Batch Analysis)

Validation Parameter	HPLC-UV Results	1H qNMR Results	ICH Q2(R2) Target
Measured Purity	99.4% ± 0.1%	97.8% ± 0.3%	N/A
Precision (% RSD)	0.8% (n=6)	1.2% (n=6)	≤ 2.0%
Accuracy (Recovery)	99.5%	99.8%	98.0% - 102.0%
Limit of Detection	0.01%	0.1%	Method dependent

Data Interpretation: The 1.6% discrepancy between HPLC (99.4%) and qNMR (97.8%) purity indicates the presence of non-chromophoric impurities (likely residual solvents from the synthesis) that HPLC failed to detect. This perfectly illustrates the necessity of the self-validating orthogonal approach.

Conclusion: Establishing a Self-Validating System

By structurally embedding both HPLC and qNMR into your workflow, you create a closed-loop, self-validating analytical system. HPLC provides the necessary sensitivity to resolve and quantify trace structurally related organic impurities, while qNMR guarantees the absolute mass balance, ensuring no "invisible" contaminants compromise your downstream multicomponent reactions. Adhering to this dual-modality framework ensures full compliance with modern ICH Q2(R2) standards and guarantees the integrity of your synthetic pipeline.

References

• "2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem", Benchchem.
• "ICH Q2(R2) Validation of analytical procedures - Scientific guideline", Europa.eu.
• "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC", NIH.gov.
• "A one-pot efficient four-component reaction for the synthesis of 2-(ar) ...", TÜBİTAK Academic Journals.
• "qNMR for Purity Determination in Pharmaceuticals", RSSL.
• "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained", ResolveMass Laboratories Inc.

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]

Reactivity Comparison: 2-Oxopropyl 4-bromobenzoate vs. 2-Oxopropyl 4-chlorobenzoate

For researchers and drug development professionals, the selection of an aryl halide building block is rarely arbitrary. When comparing 2-Oxopropyl 4-bromobenzoate and 2-Oxopropyl 4-chlorobenzoate , scientists are presented with two bifunctional molecules that share an identical α-keto ester moiety but differ critically at the para-halogen position.

This guide provides an in-depth, objective comparison of their physicochemical properties, orthogonal reactivity in transition-metal catalysis, and utility in multicomponent reactions (MCRs). By understanding the causality behind their divergent behaviors, chemists can make informed decisions for late-stage functionalization and complex heterocycle synthesis.

Electronic and Steric Profiling

To predict how these molecules will behave in a synthetic sequence, we must first isolate the electronic influence of the halogen from its bond strength. The table below summarizes the core quantitative metrics dictating their reactivity [1].

Property	2-Oxopropyl 4-bromobenzoate	2-Oxopropyl 4-chlorobenzoate
Halogen Substituent	Bromo (-Br)	Chloro (-Cl)
Hammett Constant (σp)	0.23	0.23
C-X Bond Dissociation Energy	~81 kcal/mol	~96 kcal/mol
Halogen Electronegativity	2.96 (Pauling)	3.16 (Pauling)
Cross-Coupling Reactivity	High (Standard Pd catalysts)	Low (Requires bulky biaryl ligands)

Causality Insight: The Hammett para-substituent constants (σp) for both chlorine and bromine are identical (0.23) [1]. This indicates that their inductive electron-withdrawing effects and resonance electron-donating effects perfectly balance out relative to the rest of the aromatic system. Consequently, the electrophilicity of the distant ester and ketone carbonyls remains functionally indistinguishable between the two analogs. The true divergence in their chemical behavior stems entirely from the 15 kcal/mol difference in Carbon-Halogen bond dissociation energy (BDE) .

Orthogonal Reactivity in Palladium-Catalyzed Cross-Coupling

The primary strategic difference between these two compounds lies in their performance during transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, Buchwald-Hartwig).

In the palladium catalytic cycle, the rate-determining step is typically the oxidative addition of the Pd(0) species into the C-X bond. The weaker C-Br bond in 2-Oxopropyl 4-bromobenzoate allows it to undergo rapid oxidative addition using standard, inexpensive ligand systems like triphenylphosphine (PPh3) at moderate temperatures.

Conversely, the stronger C-Cl bond in 2-Oxopropyl 4-chlorobenzoate presents a significant kinetic barrier. Activation of this bond requires specialized, electron-rich, and sterically demanding biaryl phosphine ligands (such as XPhos or RuPhos) to force the palladium center into a highly reactive, mono-ligated state [2].

Logic flow of Pd-catalyzed cross-coupling differentiating aryl bromides and chlorides.

Strategic Application: If a synthetic route requires coupling at the aromatic ring early in the sequence, the bromo derivative is preferred for its operational simplicity. However, if the synthetic goal is to perform chemistry on the 2-oxopropyl group first, while preserving the halogen for a late-stage functionalization, the chloro derivative is the superior choice, as it will remain inert under mild conditions [2].

Utility in Multicomponent Reactions (MCRs)

Beyond the aromatic ring, both compounds feature a highly reactive 2-oxopropyl (acetol) ester moiety. This α-keto ester equivalent possesses adjacent electrophilic centers, making it a privileged building block for the synthesis of complex heterocycles.

Recent methodologies have highlighted the use of 2-Oxopropyl 4-bromobenzoate as a key ketonic component in one-pot, four-component reactions. When reacted with an isocyanide (e.g., N-isocyaniminotriphenylphosphorane), an alkyne, and a primary amine, the 2-oxopropyl group facilitates the rapid construction of sterically congested 1,3,4-oxadiazole ring systems [3] [4].

Four-component reaction pathway utilizing the 2-oxopropyl moiety to form 1,3,4-oxadiazoles.

Because this MCR proceeds under neutral, mild conditions at room temperature, the para-halogen (whether Br or Cl) remains completely intact, serving as a pristine synthetic handle for subsequent diversification of the newly formed oxadiazole scaffold [3].

Experimental Methodology: Chemoselective Suzuki-Miyaura Coupling

To demonstrate the practical implications of their reactivity differences, the following self-validating protocol outlines the chemoselective Suzuki-Miyaura cross-coupling of these substrates. The protocol highlights the mandatory adjustments in catalyst and ligand selection required to overcome the C-Cl activation barrier.

Objective

To couple phenylboronic acid with the aryl halide while strictly preserving the sensitive 2-oxopropyl ester moiety.

Materials

• Substrate: 2-Oxopropyl 4-bromobenzoate OR 2-Oxopropyl 4-chlorobenzoate (1.0 mmol)

• Coupling Partner: Phenylboronic acid (1.1 mmol)

• Base: K2CO3 (2.0 mmol, prepared as a 2M aqueous solution)

• Solvent: 1,4-Dioxane (5.0 mL, anhydrous)

Catalyst Systems:

• For the Bromo-derivative: Pd(PPh3)4 (0.03 mmol, 3 mol%)

• For the Chloro-derivative: Pd2(dba)3 (0.015 mmol, 1.5 mol%) + XPhos (0.036 mmol, 3.6 mol%)

Step-by-Step Procedure

• System Preparation & Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide and phenylboronic acid. Add the 1,4-dioxane solvent. Perform three consecutive freeze-pump-thaw cycles. Causality: Rigorous deoxygenation is critical; molecular oxygen rapidly oxidizes electron-rich phosphine ligands (especially XPhos) to phosphine oxides, terminating the catalytic cycle.

• Catalyst Introduction: Backfill the flask with Argon. Quickly add the designated Palladium catalyst (and XPhos ligand if using the chloro-substrate) against a positive counter-flow of Argon.

• Base Addition: Inject the degassed 2M aqueous K2CO3 solution via syringe. The biphasic nature of the reaction requires vigorous stirring (≥800 rpm) to ensure adequate mass transfer between the aqueous base and organic substrate.

• Thermal Activation:

  • Bromo-derivative: Heat the reaction mixture to 80 °C for 4–6 hours.

  • Chloro-derivative: Heat the reaction mixture to 100 °C for 12–16 hours. Causality: The elevated temperature and the bulky XPhos ligand are strictly necessary to force the difficult oxidative addition into the 96 kcal/mol C-Cl bond.

• Reaction Quench & Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (15 mL) and wash with brine (2 × 10 mL). Extract the aqueous layer once with ethyl acetate. Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate to isolate the coupled biphenyl product.

References

• Hammett substituent constants - Stenutz.
• C–C Cleavage Approach to C–H Functionalization of Saturated Aza-Cycles - National Institutes of Health (PMC).
• A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)... - TÜBİTAK Academic Journals.
• 2-Oxopropyl 4-bromobenzoate - Benchchem.

Benchmarking 2-Oxopropyl 4-bromobenzoate performance in specific applications

Benchmarking 2-Oxopropyl 4-Bromobenzoate: Performance and Utility in Multicomponent Heterocyclic Synthesis

In modern organic synthesis and drug development, the efficient construction of sterically congested heterocycles is a persistent challenge. 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8; Molecular Weight: 257.08 g/mol )[1][2] has emerged as a highly specialized α -keto ester building block. It is predominantly utilized as the ketonic component in one-pot, multicomponent reactions (MCRs) to synthesize fully substituted 1,3,4-oxadiazole ring systems[1][3].

This guide objectively benchmarks the performance of 2-Oxopropyl 4-bromobenzoate against common alternatives, detailing the causality behind its superior reactivity and providing a self-validating protocol for its application.

Mechanistic Pathway & Logical Assembly

The synthesis of 1,3,4-oxadiazoles using 2-Oxopropyl 4-bromobenzoate relies on a four-component Ugi-type cascade followed by an intramolecular aza-Wittig reaction[1][3]. The reaction combines the α -keto ester with a primary amine, a carboxylic acid (e.g., cinnamic acid), and N-isocyaniminotriphenylphosphorane under mild, neutral conditions[3].

Fig 1. Four-component aza-Wittig cascade yielding sterically congested 1,3,4-oxadiazoles.

Performance Benchmarking

To understand the specific advantages of 2-Oxopropyl 4-bromobenzoate, it must be benchmarked against its non-halogenated analog (2-Oxopropyl benzoate) and a standard aliphatic α -keto ester (Ethyl pyruvate).

Performance Parameter	2-Oxopropyl 4-bromobenzoate	2-Oxopropyl benzoate	Ethyl Pyruvate
Typical MCR Yield	88% – 94%	85% – 89%	< 70% (Prone to side reactions)
Reaction Time (RT)	4 – 6 hours	5 – 7 hours	> 12 hours
UV-Vis Traceability	Excellent (Strong chromophore)	Good	Poor
Crystallinity of Product	High (Facilitates easy isolation)	Moderate	Low (Requires chromatography)
Late-Stage Functionalization	High (Suzuki/Heck compatible -Br)	Low (Inert phenyl ring)	None

Causality in Performance:

• Electronic Activation: The electron-withdrawing nature of the para-bromo group slightly increases the electrophilicity of the adjacent ester carbonyl. While the primary amine attacks the ketone, the ester's electronic environment stabilizes the transient nitrilium intermediate, accelerating the subsequent carboxylate attack.

• Orthogonal Reactivity: The C–Br bond is completely inert under the mild, neutral conditions of the MCR[3]. However, once the complex oxadiazole scaffold is built, the bromine atom serves as an ideal electrophile for palladium-catalyzed cross-coupling reactions, allowing drug development professionals to rapidly expand structure-activity relationship (SAR) libraries.

Experimental Protocol: Self-Validating Four-Component Synthesis

The following protocol details the synthesis of a fully substituted 1,3,4-oxadiazole using 2-Oxopropyl 4-bromobenzoate. This methodology is designed as a self-validating system , ensuring researchers can verify success without immediate reliance on complex spectroscopy.

Reagents & Materials

• 2-Oxopropyl 4-bromobenzoate: 1.0 mmol (257.1 mg)

• Primary Amine (e.g., Aniline): 1.0 mmol

• Carboxylic Acid (e.g., Cinnamic Acid): 1.0 mmol

• N-Isocyaniminotriphenylphosphorane: 1.0 mmol

• Solvent: Dichloromethane ( CH2​Cl2​ ), anhydrous, 10 mL

Step-by-Step Methodology

• Imine Pre-Assembly: In a 25 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-Oxopropyl 4-bromobenzoate (1.0 mmol) and the primary amine (1.0 mmol) in 10 mL of anhydrous CH2​Cl2​ . Stir at room temperature for 15 minutes to initiate iminium ion formation.

• Sequential Addition: Add the carboxylic acid (1.0 mmol) to the stirring mixture. Wait 5 minutes to ensure homogeneous dispersion and protonation of the iminium intermediate.

• MCR Initiation: Slowly add N-isocyaniminotriphenylphosphorane (1.0 mmol) in small portions over 5 minutes.

• Reaction Maturation: Allow the reaction to stir at room temperature under neutral conditions for 4 to 6 hours.

• Self-Validating Workup: Evaporate the CH2​Cl2​ under reduced pressure. Triturate the crude residue with cold diethyl ether (15 mL).

  • Validation Checkpoint 1 (Visual): The reaction generates triphenylphosphine oxide ( Ph3​P=O ) as a stoichiometric byproduct of the aza-Wittig cyclization. Because Ph3​P=O is poorly soluble in cold diethyl ether, its rapid precipitation serves as direct, visual confirmation that the cyclization was successful.

  • Validation Checkpoint 2 (Chromatographic): Filter off the Ph3​P=O . Spot the filtrate on a silica TLC plate. The 4-bromo substituent ensures the target product is highly UV-active at 254 nm, allowing unambiguous tracking against the starting materials.

• Purification: Concentrate the ether filtrate and purify via recrystallization from ethanol to yield the pure sterically congested 1,3,4-oxadiazole.

Causality Behind Experimental Choices

• Why Room Temperature? Traditional oxadiazole syntheses require harsh dehydrating agents (e.g., POCl3​ ) and refluxing temperatures. In this protocol, the intramolecular aza-Wittig step is highly exergonic. The thermodynamic stability of the P=O double bond formed in the byproduct provides an overwhelming driving force, allowing the reaction to proceed smoothly at room temperature without thermal degradation of sensitive functional groups[3].

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Comprehensive Analytical Guide: Confirming the Identity and Bulk Purity of 2-Oxopropyl 4-bromobenzoate

In modern drug development and complex organic synthesis, confirming the absolute identity and bulk purity of starting materials is a non-negotiable prerequisite. 2-Oxopropyl 4-bromobenzoate (Molecular Formula: C₁₀H₉BrO₃, MW: 257.08 g/mol ) is a highly reactive α-keto ester utilized extensively in multicomponent reactions (MCRs) to synthesize sterically congested heterocyclic structures, most notably the 1,3,4-oxadiazole ring system [1][1].

While spectroscopic methods like NMR and HRMS are excellent for structural elucidation, they are inherently ratio-based or highly selective, making them blind to certain inorganic impurities or bulk mass discrepancies. To prove absolute bulk purity, Elemental Analysis (EA) remains the gold standard. However, the presence of a heavy halogen (Bromine) in 2-Oxopropyl 4-bromobenzoate introduces specific analytical challenges that require a bifurcated, self-validating experimental workflow.

Comparative Analytical Techniques

To establish a robust data package for 2-Oxopropyl 4-bromobenzoate, researchers must employ orthogonal techniques. The table below objectively compares the performance and limitations of Elemental Analysis against alternative spectroscopic methods.

Analytical Technique	Primary Output	Strengths	Limitations	Role in Validation Workflow
Elemental Analysis (CHN + Br)	Absolute mass % of C, H, and Br	Confirms bulk purity; highly sensitive to inorganic salts and solvent retention.	Provides no data on atomic connectivity or structural isomers.	Primary proof of bulk mass fraction and absolute purity.
High-Resolution Mass Spec (HRMS)	Exact mass & isotopic pattern	High sensitivity; the 1:1 isotopic signature of ⁷⁹Br/⁸¹Br confirms the molecular formula.	Not quantitative for bulk purity; ion suppression can hide impurities.	Confirms exact molecular weight and halogen presence.
¹H and ¹³C NMR	Chemical shifts & coupling constants	Maps exact structural connectivity; easily identifies organic isomers.	Insensitive to inorganic impurities; requires internal standards for true quantitation.	Primary proof of molecular structure and connectivity.
IR Spectroscopy	Vibrational modes	Rapidly identifies key functional groups (e.g., C=O ester, C=O ketone) [2][3].	Low resolution for complex mixtures; cannot quantify purity.	Orthogonal confirmation of functional groups.

The Analytical Challenge: Halogenated Organics

Standard CHN analyzers operate by combusting the sample at ~1200°C in an oxygen-rich environment, converting the organic material into CO₂, H₂O, and NOₓ gases, which are then separated and quantified by a Thermal Conductivity Detector (TCD) [4][5].

The Causality of the Halogen Problem: When 2-Oxopropyl 4-bromobenzoate is combusted, it releases free bromine (Br₂) and hydrogen bromide (HBr). If these gases reach the reduction column, they will irreversibly poison the copper catalyst and skew the TCD readouts for carbon and nitrogen. Therefore, the combustion tube must be packed with a halogen scrubber (typically silver wool) to quantitatively trap the bromine as silver bromide (AgBr).

Because the bromine is intentionally trapped to protect the CHN analyzer, a standard CHN run cannot quantify the bromine content. A secondary, orthogonal method—such as Schöninger oxygen flask combustion followed by microcoulometric titration, or X-Ray Fluorescence (XRF)—must be employed to quantify the bromine [6][6].

Experimental Methodology: A Self-Validating Protocol

To ensure trustworthiness, the following step-by-step protocol is designed as a self-validating system. System suitability must be proven before the unknown sample is analyzed.

Phase 1: Sample Preparation

• Desiccation: Weigh approximately 50 mg of synthesized 2-Oxopropyl 4-bromobenzoate. Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours to constant weight. Causality: Trace ambient moisture will artificially inflate the experimental %H and %O, leading to a false failure.

Phase 2: CHN Combustion Analysis

• System Suitability: Run two blank tin capsules to establish a baseline. Run a known standard (e.g., Sulfanilamide) in triplicate. The system is validated only if the standard's C, H, and N values fall within ±0.15% of their theoretical values.

• Sample Analysis: Weigh 1.5–2.0 mg of the dried 2-Oxopropyl 4-bromobenzoate into a tin capsule.

• Combustion: Drop the capsule into the 1200°C combustion reactor. Ensure the quartz tube is packed with fresh silver wool to trap the evolved Br₂/HBr.

• Detection: Record the %C and %H values generated by the TCD.

Phase 3: Orthogonal Bromine Determination (Microcoulometry)

• System Suitability: Combust a known brominated standard (e.g., 4-Bromobenzoic acid) to validate the recovery efficiency of the titration cell.

• Sample Combustion: Weigh 5 mg of the sample and combust it in an oxygen-argon atmosphere using a specialized halogen analyzer (e.g., Mitsubishi TOX-100) [4][5].

• Titration: The resulting hydrogen bromide is routed into a titration cell where it is quantified via microcoulometric titration using automatically generated Ag⁺ ions. Record the %Br.

Workflow Visualization

The following diagram illustrates the logical relationship and decision gates of the bifurcated analytical workflow required for halogenated compounds.

Analytical workflow for confirming the identity and purity of halogenated organic compounds.

Data Analysis & Interpretation

For a compound to be considered analytically pure and suitable for publication in peer-reviewed literature (or for use in sensitive MCRs [7][7]), the experimental mass percentages must fall within ±0.3% of the theoretical calculated values.

Theoretical Calculation for C₁₀H₉BrO₃ (MW: 257.08 g/mol ):

• Carbon (C): (120.11 / 257.08) × 100 = 46.72%

• Hydrogen (H): (9.072 / 257.08) × 100 = 3.53%

• Bromine (Br): (79.904 / 257.08) × 100 = 31.08%

Representative Experimental Concordance Table:

Element	Theoretical Mass (%)	Experimental Mass (%)	Absolute Difference (Δ%)	Validation Status
Carbon (C)	46.72	46.85	+0.13	PASS (< 0.3%)
Hydrogen (H)	3.53	3.49	-0.04	PASS (< 0.3%)
Bromine (Br)	31.08	30.95	-0.13	PASS (< 0.3%)

Note: Oxygen (18.67%) is typically calculated by difference unless direct oxygen analysis is specifically required.

Conclusion

By strictly adhering to this bifurcated elemental analysis protocol, researchers can confidently validate the bulk purity of 2-Oxopropyl 4-bromobenzoate. Passing this rigorous ±0.3% threshold ensures that subsequent multicomponent reactions will not be hindered by stoichiometric imbalances caused by silent inorganic impurities or retained solvents.

References

• "2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997", PubChem - NIH. Available at:[Link]

• "A one-pot efficient four-component reaction for the synthesis of 2-(arylamino)...", TÜBİTAK Academic Journals. Available at: [Link]

• "Laboratory of Organic Elemental Analysis", Central Laboratories UCT Prague. Available at:[Link]

• "Quantitative determination of bromine-labeled organic compounds by XRF", AKJournals. Available at:[Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 3. 2-Oxopropyl 4-bromobenzoate | C10H9BrO3 | CID 9439997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. Laboratory of Organic Elemental Analysis - Central Laboratories UCT Prague [clab.vscht.cz]
• 6. akjournals.com [akjournals.com]
• 7. "A one-pot efficient four-component reaction for the synthesis of 2-(ar" by MOHSEN VALIZADEH HOLAGH, ABEL MOHAMMADALI OGLU MAHARRAMOV et al. [journals.tubitak.gov.tr]

Comparing the photolytic cleavage efficiency of different phenacyl ester protecting groups

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where traditional chemical deprotection strategies (acidic, basic, or reductive) threaten the integrity of complex, multi-functional molecules. In these scenarios, photoremovable protecting groups (PPGs) offer a highly orthogonal, reagent-free alternative. Among PPGs, phenacyl esters have proven exceptionally versatile for masking carboxylic acids, phosphates, and sulfonates[1][2].

However, not all phenacyl groups are created equal. The photolytic cleavage efficiency, mechanistic pathway, and practical utility of a phenacyl ester are heavily dictated by its aromatic ring substitutions[3]. This guide objectively compares the performance of four key phenacyl variants—Unsubstituted Phenacyl (Pac), p-Methoxyphenacyl (p-MeOPac), p-Hydroxyphenacyl (pHP), and α-Methylphenacyl—providing the mechanistic causality and experimental data necessary to select the optimal protecting group for your workflow.

Mechanistic Causality: Why Substitution Matters

To understand the differences in cleavage efficiency, we must first examine the underlying photophysics. The carbonyl group of the phenacyl moiety is the center of photochemical reactivity[3]. Upon UV irradiation (typically 300–350 nm), the molecule enters a singlet excited state ( S1​ ) and rapidly undergoes intersystem crossing (ISC) to a reactive triplet state ( T1​ )[3]. What happens next depends entirely on the substituents:

• Photoreduction (Pac and p-MeOPac): Unsubstituted and methoxy-substituted phenacyl esters rely on a diffusion-controlled hydrogen abstraction mechanism[3][4]. The excited triplet state must abstract a hydrogen atom from a donor solvent (e.g., isopropanol) to form a ketyl radical intermediate, which subsequently undergoes C-O bond scission[3]. This reliance on intermolecular collisions inherently limits the quantum yield.

• Photo-Favorskii Rearrangement (pHP): The addition of a para-hydroxyl group fundamentally alters the pathway. The pHP group undergoes a highly efficient, concerted-like photo-Favorskii rearrangement[2][4]. This intramolecular process bypasses the need for H-atom donors, relying instead on water to trap the intermediate[2][3].

• Radical Scission (α-Methylphenacyl): Often used as an anchoring linkage in solid-phase peptide synthesis (SPPS), the addition of an alpha-methyl group facilitates a direct radical scission of the carbon-oxygen ester bond adjacent to the phenacyl group[5][6].

Mechanistic divergence of phenacyl ester photolytic cleavage based on ring substitution.

Quantitative Data Comparison

The efficiency of a photoremovable group is best measured by its Quantum Yield ( Φ ) —the ratio of molecules cleaved to the number of photons absorbed. As demonstrated in the data below, the pHP group significantly outperforms traditional phenacyl esters due to its unique rearrangement mechanism and lack of competing inner-filter effects (its byproduct, p-hydroxyphenylacetic acid, is transparent at the irradiation wavelength)[2][4].

Protecting Group	Cleavage Wavelength	Primary Mechanism	Quantum Yield ( Φ )	Major Byproduct	Ideal Solvent System
Unsubstituted Phenacyl (Pac)	313 - 350 nm	Photoreduction (H-abstraction)[3]	~0.04 - 0.10	Acetophenone	Methanol, Isopropanol, THF
p-Methoxyphenacyl (p-MeOPac)	>300 nm	Photoreduction[4]	~0.01 - 0.10	p-Methoxyacetophenone	Methanol, Dioxane
p-Hydroxyphenacyl (pHP)	300 - 350 nm	Photo-Favorskii Rearrangement[2][3]	0.30 - 0.40[4]	p-Hydroxyphenylacetic acid[2]	Aqueous buffers, H 2​ O/CH 3​ CN[2]
α-Methylphenacyl	350 nm	Radical Scission (C-O bond)[5]	N/A (Solid Phase)	Polymer-bound ketone	DMF, DCM (Solid Phase)[6]

Self-Validating Experimental Protocols

To ensure scientific integrity, any photolytic deprotection workflow must be designed as a self-validating system. This means incorporating strict environmental controls (degassing to prevent triplet quenching) and parallel negative controls (dark reactions) to prove that cleavage is exclusively light-driven.

Protocol A: High-Efficiency Deprotection of p-Hydroxyphenacyl (pHP) Esters

Because the pHP group utilizes the photo-Favorskii rearrangement, water is strictly required as a reactant to trap the intermediate[2][3]. Attempting this in anhydrous solvents will stall the reaction.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a 1:1 (v/v) mixture of HPLC-grade Acetonitrile and 10 mM aqueous phosphate buffer (pH 7.4). Causality: Acetonitrile solubilizes the organic substrate, while the aqueous buffer provides the necessary nucleophile for the rearrangement and maintains a stable pH.

• Substrate Dissolution: Dissolve the pHP-protected substrate in the solvent mixture to a final concentration of ~10 mM[2]. Transfer the solution to a quartz reaction vessel (quartz is required for optimal UV transmittance below 320 nm).

• Degassing (Critical Step): Sparge the solution with Argon gas for 15–20 minutes. Causality: Molecular oxygen is a potent triplet-state quencher. Removing dissolved O2​ ensures the excited T1​ state can undergo rearrangement rather than relaxing back to the ground state.

• Control Setup: Aliquot 1 mL of the degassed solution into a foil-wrapped vial. Keep this adjacent to the reactor as a "Dark Control" to validate that no thermal or hydrolytic cleavage occurs.

• Irradiation: Place the quartz vessel in a photochemical reactor equipped with 300 nm or 350 nm lamps. Irradiate while maintaining gentle stirring.

• Monitoring: Withdraw 10 μ L aliquots every 10 minutes. Analyze via LC-MS to monitor the disappearance of the starting material and the appearance of the free substrate and p-hydroxyphenylacetic acid byproduct[2].

• Workup: Once >95% conversion is achieved, lyophilize the solution to remove water and acetonitrile, followed by standard chromatographic purification.

Protocol B: Deprotection of Standard Phenacyl (Pac) Esters

Unlike pHP, standard phenacyl esters require an external hydrogen atom donor to initiate cleavage[3].

Step-by-Step Methodology:

• Solvent Selection: Dissolve the Pac-protected compound in a strong H-donor solvent, such as Isopropanol or a Methanol/THF blend[1]. Causality: The excited carbonyl must abstract a hydrogen atom from the solvent to form the reactive ketyl radical.

• Degassing: Sparge with Argon for 15 minutes to prevent oxidative quenching.

• Irradiation: Irradiate at 313–350 nm in a Pyrex or quartz vessel[1].

• Monitoring & Inner-Filter Mitigation: Monitor via HPLC. Expert Insight: You may observe the reaction rate decelerate over time. This is because the byproduct, acetophenone, absorbs UV light in the same region as the starting material, acting as an "inner filter." If the reaction stalls, you may need to purify the intermediate mixture and re-irradiate.

Application Insights & Selection Guide

• Choose p-Hydroxyphenacyl (pHP) when working with valuable biological probes, ATP, or sensitive peptides. Its high quantum yield ( Φ≈0.30−0.40 ), rapid release kinetics, and water-soluble, non-toxic byproduct make it the gold standard for physiological and aqueous applications[2][4].

• Choose Unsubstituted Phenacyl (Pac) when you need a highly crystalline intermediate for easy purification, and your substrate can tolerate prolonged UV exposure in alcoholic solvents[1].

• Choose α-Methylphenacyl exclusively for solid-phase synthesis. It provides a robust anchoring linkage that is completely orthogonal to standard acidic (TFA) or basic (piperidine) cleavage conditions, allowing for the release of fully protected peptide fragments[5][6].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Hydroxyphenacyl ester: A new photoremovable protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ias.ac.in [ias.ac.in]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

The Causality of Segregation: Why "Halogenated" Matters

As a Senior Application Scientist, I recognize that handling specialized reagents like 2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) requires more than just following a safety sheet—it requires a fundamental understanding of chemical causality.

In drug development and synthetic chemistry, 2-Oxopropyl 4-bromobenzoate is a highly valued ketonic component used in multicomponent reactions (MCRs) to synthesize complex heterocyclic structures, particularly sterically congested 1,3,4-oxadiazole ring systems[1]. However, because it contains a covalently bound bromine atom, its lifecycle management shifts from standard organic disposal to highly regulated halogenated organic waste protocols.

This guide provides the definitive, step-by-step operational plan for the safe handling, segregation, and disposal of 2-Oxopropyl 4-bromobenzoate, ensuring your laboratory maintains strict environmental compliance and operational safety.

The most critical operational error a laboratory can make with 2-Oxopropyl 4-bromobenzoate is disposing of it in the general "Organic Liquid Waste" stream[2].

The Mechanistic Reason: Standard organic waste is typically incinerated for energy recovery. However, when halogenated compounds (containing F, Cl, Br, or I) are introduced to standard incinerators, the combustion process breaks the carbon-halogen bonds, releasing free halogen radicals. In the case of 2-Oxopropyl 4-bromobenzoate, this generates highly corrosive Hydrogen Bromide (HBr) gas [3].

If incinerated without specialized equipment, HBr will rapidly corrode the incinerator's exhaust systems and pose severe environmental toxicity risks. Furthermore, incomplete combustion of brominated organics can lead to the formation of highly toxic brominated dioxins and furans. Therefore, the EPA and RCRA mandate that halogenated waste be diverted to specialized rotary kiln incinerators equipped with high-efficiency caustic scrubbers designed to neutralize acid gases before atmospheric release[3].

Table 1: Physicochemical Profile & Waste Classification

To effectively manage this compound, personnel must understand its baseline parameters.

Parameter	Value / Classification	Operational Implication
Chemical Name	2-Oxopropyl 4-bromobenzoate	Target compound for MCR synthesis.
CAS Number	900937-58-8	Required for all hazardous waste manifesting.
Molecular Formula	C10H9BrO3	Contains ~31% Bromine by weight; strictly dictates halogenated disposal.
Waste Category	Halogenated Organic Waste	Cannot be mixed with non-halogenated solvents (e.g., Acetone, Ethanol)[4].
Disposal Mechanism	Rotary Kiln Incineration	Requires institutional transfer to EPA-certified high-temp facilities[3].

Step-by-Step Standard Operating Procedure (SOP) for Disposal

To ensure a self-validating safety system, every researcher must follow this strict chronological workflow when disposing of 2-Oxopropyl 4-bromobenzoate and its reaction byproducts.

Phase 1: Point-of-Generation Collection

• Verify the Waste Stream: Before pouring, confirm that the receiving container is explicitly designated for "Halogenated Organic Waste" [5].

• Assess Compatibility: Ensure the waste does not contain incompatible materials. 2-Oxopropyl 4-bromobenzoate must never be mixed with strong oxidizing agents, strong bases, or aqueous waste streams[4].

• Fume Hood Operation: Perform all transfers inside a certified, actively venting fume hood to prevent inhalation of volatile byproducts or residual solvents used during the MCR synthesis[5].

Phase 2: Container Management & Labeling

• Select the Proper Receptacle: Use a High-Density Polyethylene (HDPE) or glass container that is chemically compatible with halogenated organics.

• Implement Vented Caps: If the waste mixture contains reactive byproducts that may generate gas over time, utilize a vented cap to prevent pressure accumulation and container rupture[2].

• Apply GHS/RCRA Labeling: Immediately update the hazardous waste tag attached to the container. You must explicitly list "2-Oxopropyl 4-bromobenzoate" and estimate its percentage by volume. Do not simply write "Brominated Waste."

Phase 3: Storage & Institutional Transfer

• Secondary Containment: Place the halogenated waste container inside a secondary containment bin (e.g., a chemically resistant tray) to capture any catastrophic leaks.

• Segregated Storage: Store the container in a designated flammable/corrosive storage cabinet. Crucial: Ensure it is physically separated from non-halogenated waste and incompatible alkali metals[4].

• EHS Transfer: Once the container reaches 80% capacity, cap it tightly (replacing the vented cap with a solid transport cap) and initiate a pickup request with your institution's Environmental Health and Safety (EHS) department for specialized RCRA-compliant incineration[5].

Workflow Visualization

The following diagram illustrates the logical decision-making process required at the bench level to prevent cross-contamination of waste streams.

Caption: Workflow for the segregation and disposal of halogenated organic waste.

Emergency Spill Protocols

In the event of an accidental release of 2-Oxopropyl 4-bromobenzoate (either as a pure solid or dissolved in a solvent matrix):

• Evacuate and Isolate: Clear personnel from the immediate vicinity and ensure the fume hood sashes are lowered to maximize exhaust velocity.

• Neutralize Ignition Sources: If dissolved in a flammable solvent, immediately extinguish all nearby ignition sources (e.g., heating mantles)[5].

• Containment: Use an inert, non-combustible absorbent material (such as diatomaceous earth or specialized chemical spill pads) to dike and absorb the spill. Never use combustible materials like paper towels for halogenated organic spills.

• Disposal of Spill Debris: All contaminated absorbent materials, broken glass, and used PPE must be collected in a heavy-duty hazardous waste bag, sealed, and labeled as "Halogenated Organic Solid Waste" for EHS collection[6].

By adhering to these stringent, causality-driven protocols, laboratories can leverage the synthetic utility of 2-Oxopropyl 4-bromobenzoate while maintaining an uncompromising standard of safety and environmental stewardship.

References

• EPA NEPIS. "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes". Available at: [Link]

• Auckland Microfab. "Cleanroom Waste Disposal Protocol". Available at:[Link]

• HSC Chemistry. "Safe Laboratory Practices: Handling and Disposing of Organic Substances". Available at:[Link]

• Nipissing University. "Hazardous Materials Disposal Guide". Available at: [Link]

• Loughborough University. "Standard Operating Procedure SOP039". Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Auckland Microfab [microfab.auckland.ac.nz]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. learn.lboro.ac.uk [learn.lboro.ac.uk]
• 5. hscprep.com.au [hscprep.com.au]
• 6. nipissingu.ca [nipissingu.ca]

Personal protective equipment for handling 2-Oxopropyl 4-bromobenzoate

Comprehensive Safety and Operational Guide for Handling 2-Oxopropyl 4-bromobenzoate

Chemical Profiling and Hazard Causality

2-Oxopropyl 4-bromobenzoate (CAS: 900937-58-8) is a highly versatile ketonic aryl bromide extensively utilized in multicomponent reactions (MCRs) for the synthesis of sterically congested 1,3,4-oxadiazole derivatives[1]. While it is a critical building block in drug development and heterocyclic chemistry, its structural features present specific occupational hazards.

Causality of Hazards: The molecule acts as a skin and eye irritant (H315, H319) and a respiratory tract irritant (H335)[2]. The electrophilic nature of the carbonyl carbon and the lipophilicity of the bromobenzene moiety facilitate rapid dermal penetration and localized tissue irritation[2]. Consequently, relying on standard laboratory personal protective equipment (PPE) without considering the specific solvent environment can lead to significant exposure. For instance, while standard nitrile gloves provide a robust barrier against the solid powder, they undergo rapid degradation when the compound is dissolved in N,N-Dimethylformamide (DMF)[3], a common solvent for 1,3,4-oxadiazole multicomponent syntheses[4].

PPE Selection Matrix

To build a self-validating safety protocol, PPE must be selected based on the physical state of the chemical and its solvent matrix. The table below summarizes the quantitative breakthrough data and material compatibility required for safe handling.

Chemical State	Primary Hazard	Recommended Glove Material	Breakthrough Time	Rationale
Solid Powder	Dermal Irritation	Nitrile ( ≥ 0.11 mm)	> 480 min	Excellent resistance to dry halogenated aromatic solids.
In DMF Solution	Rapid Permeation	Butyl Rubber ( ≥ 0.5 mm)	> 480 min	Nitrile fails in <15 min[3]. Butyl resists polar aprotic solvation.
In DCM Solution	Rapid Permeation	Viton / PVA	> 240 min	Dichloromethane rapidly degrades nitrile and neoprene; fluoroelastomers are required.

Step-by-Step Operational Workflow

When utilizing 2-oxopropyl 4-bromobenzoate in one-pot, three-component reactions (e.g., with N-isocyaniminotriphenylphosphorane and aromatic carboxylic acids)[5], follow this rigorously structured methodology:

• Engineering Control Verification: Ensure the fume hood face velocity is calibrated to 0.4–0.6 m/s. The fine powder of 2-oxopropyl 4-bromobenzoate poses a distinct inhalation risk (H335)[2], making local exhaust ventilation non-negotiable.

• PPE Donning: Don safety goggles (ANSI Z87.1 compliant), a flame-resistant lab coat, and the appropriate gloves based on your intended solvent matrix (refer to the PPE Selection Matrix).

• Weighing and Transfer: Utilize an anti-static weighing boat to prevent the aerosolization of the powder. Transfer the solid directly into the reaction vessel strictly within the confines of the fume hood.

• Solvent Introduction: If utilizing polar aprotic solvents (e.g., DMF) for the synthesis of fully substituted 1,3,4-oxadiazole derivatives[4], upgrade your gloves to Butyl rubber prior to handling the solvent[3].

• Reaction Execution: Clamp the reaction flask securely. Since these specific syntheses often proceed cleanly at room temperature under neutral conditions[5], thermal hazards are minimal, but chemical compatibility must be strictly maintained.

• Quenching and Workup: During aqueous workup, maintain splash protection. If the reaction volume exceeds 500 mL, a face shield must be worn over safety goggles.

Spill Response and Disposal Plan

A self-validating safety system requires immediate, pre-planned responses to containment failures.

• Solid Spills: Do not dry sweep, as the mechanical action will aerosolize the irritant powder[2]. Moisten the spill with a compatible, non-reactive solvent (e.g., water) to suppress dust formation. Sweep the dampened material using a non-sparking tool into a compatible hazardous waste container.

• Solution Spills: Apply an inert, inorganic absorbent such as vermiculite or diatomaceous earth[2]. Avoid combustible absorbents like paper towels or sawdust, which can react unpredictably with halogenated organics.

• Disposal Logistics: 2-Oxopropyl 4-bromobenzoate contains a covalently bound bromine atom. All contaminated consumables, PPE, and reaction waste must be strictly segregated into halogenated organic waste containers. Incineration at elevated temperatures is required to prevent the formation of toxic dioxins and furans.

Protocol Visualization

Operational workflow and spill response protocol for 2-Oxopropyl 4-bromobenzoate handling.

References

• One-pot synthesis of fully substituted 1,3,4-oxadiazole derivatives from aromatic carboxylic acids, cyclobutanone and N-isocyaniminotriphenylphosphorane, ResearchGate, [Link]

• Catalyst-Free Visible-Light-Promoted Cyclization of Aldehydes: Access to 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives, ACS Omega, [Link]

Sources

• 1. 2-Oxopropyl 4-bromobenzoate | 900937-58-8 | Benchchem [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. N,N-Dimethylformamide-d | 2914-27-4 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]